(24R)-MC 976

Core Science & Biosynthesis

(24S)-MC 976 (Calcipotriol): A Comprehensive Technical Guide

(24S)-MC 976 , more commonly known as calcipotriol (B1668217) , is a synthetic analog of calcitriol (B1668218), the active form of vitamin D3. It has emerged as a significant therapeutic agent, particularly in the treatment of psoriasis, due to its potent effects on cell proliferation and differentiation, coupled with a markedly lower risk of inducing hypercalcemia compared to its natural counterpart. This guide provides a detailed overview of its core biological functions, mechanism of action, and the experimental methodologies used to elucidate its effects, tailored for researchers, scientists, and drug development professionals.

Core Concepts and Mechanism of Action

(24S)-MC 976 exerts its biological effects primarily through its interaction with the Vitamin D Receptor (VDR) , a nuclear transcription factor.[1][2] Upon binding to the VDR, calcipotriol initiates a cascade of molecular events that modulate the expression of genes involved in cell growth, differentiation, and immune response.[1][3] This synthetic analog exhibits a comparable affinity for the VDR as calcitriol but possesses less than 1% of the activity in regulating calcium metabolism, making it a safer therapeutic option for topical use.[1][2]

The therapeutic efficacy of calcipotriol in hyperproliferative skin disorders like psoriasis stems from its ability to inhibit the proliferation of keratinocytes and promote their normal differentiation.[4] This is achieved through the regulation of several key signaling pathways.

Signaling Pathways Modulated by (24S)-MC 976

The interaction of (24S)-MC 976 with the VDR leads to the modulation of multiple intracellular signaling cascades:

• Vitamin D Receptor (VDR) Signaling Pathway: The foundational pathway involves the binding of calcipotriol to the VDR, which then forms a heterodimer with the Retinoid X Receptor (RXR). This complex translocates to the nucleus and binds to Vitamin D Response Elements (VDREs) on the DNA, thereby regulating the transcription of target genes.

• STAT1/STAT3 Signaling Pathway: Calcipotriol has been shown to downregulate the expression and phosphorylation of Signal Transducer and Activator of Transcription 1 (STAT1) and STAT3, which are implicated in the pathogenesis of psoriasis.

• NF-κB Signaling Pathway: Calcipotriol can inhibit the Nuclear Factor-kappa B (NF-κB) signaling pathway, a key regulator of inflammation. It has been observed to decrease the expression of NF-κB p65 in psoriatic lesions following treatment.

• PI3K/Akt Signaling Pathway: In the context of cancer cells, calcipotriol has been found to block the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation.

Quantitative Data Summary

The following tables summarize the key quantitative findings from various in vitro and in vivo studies on (24S)-MC 976 (calcipotriol).

Table 1: In Vitro Efficacy of Calcipotriol

Cell Line	Assay	Endpoint	Concentration/Dose	Result	Reference
HaCaT (Keratinocytes)	Gene Expression (RT-PCR)	IL-10 Receptor mRNA	10-8 - 10-9 M	~12-fold upregulation	[5]
Psoriatic Keratinocytes	Apoptosis Assay	Apoptotic Cells	Not specified (20h treatment)	Significantly higher than untreated cells (P < 0.05)	[6]
Gastric Cancer Cells (HGC-27, AGS)	Oxaliplatin (B1677828) Resistance	Inhibition of CAF-induced resistance	500 nM	Significant inhibition	[7]
HaCaT (Keratinocytes)	Gene Expression (q-PCR)	Keratin 17 (K17) mRNA	10-7 M and 10-5 M	58.10% and 70.68% suppression of IFN-γ-induced K17, respectively	[8]

Table 2: In Vivo Efficacy of Calcipotriol in Psoriasis Treatment

Study Population	Treatment Regimen	Duration	Efficacy Measure	Result	Reference
Patients with Psoriasis Vulgaris	Calcipotriol ointment (50 µg/g) twice daily	6 weeks	PASI Score	Significant decline at weeks 2, 4, and 6 (P<0.05, 0.05, and 0.001, respectively)	[9]
Patients with Extensive Psoriasis	Calcipotriol ointment (80-100 g/week ) and scalp solution (30-50 ml/week)	4 weeks	PASI Score	57.4% decrease	[10]
Patients with Plaque-type Psoriasis	Calcipotriol ointment twice daily with PUVA therapy	6 weeks	UVA Dose for Clearance	Median reduction of 26.5% compared to placebo	[11]
Patients with Psoriasis Vulgaris	Calcipotriol cream with PUVA therapy	12 weeks	PASI Score Reduction >90%	69% of patients in the calcipotriol group vs. 36.4% in the vehicle group (p<0.01)	[12]

Table 3: In Vivo Effects of Calcipotriol on Calcium Metabolism

Animal Model/Study Population	Treatment	Duration	Outcome	Result	Reference
Patients with Psoriasis Vulgaris	Calcipotriol ointment (mean 40.3 g/week )	3 weeks	Calcium and Bone Metabolism Markers	No significant differences compared to placebo	[1]
Patients with Extensive Psoriasis	High-dose calcipotriol ointment and scalp solution	4 weeks	Calcium and Bone Turnover Indices	No significant effect	[10]

Experimental Protocols

Synthesis of (24S)-MC 976 (Calcipotriol)

The synthesis of calcipotriol is a multi-step process that often involves the coupling of two key synthons: a fragment representing the A-ring and a fragment containing the CD-rings and the side chain. One common approach is based on the Wittig-Horner reaction.

General Workflow for Calcipotriol Synthesis:

Caption: A generalized workflow for the chemical synthesis of (24S)-MC 976 (calcipotriol).

Key Steps in Synthesis (based on literature):

• Preparation of the C-22 Aldehyde: A suitable cholecalciferol derivative is oxidized to form the C-22 aldehyde, which constitutes the CD-ring and part of the side chain.

• Synthesis of the A-Ring Synthon: A phosphonate derivative of the A-ring is prepared through a multi-step synthesis from an appropriate starting material.

• Wittig-Horner Reaction: The C-22 aldehyde is reacted with the A-ring phosphonate ylide in a Wittig-Horner olefination to form the triene system and the complete carbon skeleton.[13]

• Reduction of the C-24 Carbonyl Group: The resulting ketone at the C-24 position is reduced to a hydroxyl group, typically yielding a mixture of (24S) and (24R) diastereomers.

• Diastereomer Separation: The desired (24S)-epimer (calcipotriol) is separated from the undesired (24R)-epimer, often using High-Performance Liquid Chromatography (HPLC).[14]

• Deprotection: Any protecting groups on the hydroxyl functions are removed to yield the final product, (24S)-MC 976.

Cell Proliferation Assay (MTT Assay)

This assay is used to assess the effect of (24S)-MC 976 on the proliferation of keratinocytes.

Protocol Outline:

• Cell Seeding: Human keratinocytes (e.g., HaCaT cell line) are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Treatment: The cells are treated with various concentrations of (24S)-MC 976 or a vehicle control (e.g., ethanol) for a specified period (e.g., 24, 48, 72 hours).

• MTT Addition: After the treatment period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The formazan crystals are solubilized by adding a solubilization solution (e.g., DMSO or a specialized buffer).

• Absorbance Measurement: The absorbance of each well is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable cells.

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

This method is employed to quantify the changes in the expression of target genes in response to (24S)-MC 976 treatment.

Protocol Outline:

• Cell Culture and Treatment: Cells (e.g., keratinocytes) are cultured and treated with (24S)-MC 976 as described for the proliferation assay.

• RNA Extraction: Total RNA is extracted from the treated and control cells using a suitable RNA isolation kit.

• cDNA Synthesis: The extracted RNA is reverse-transcribed into complementary DNA (cDNA) using a reverse transcriptase enzyme.

• qPCR Reaction: The qPCR reaction is set up with the cDNA template, gene-specific primers for the target gene (e.g., IL10R, EGR1, PLK2) and a reference gene (e.g., GAPDH, ACTB), and a fluorescent dye (e.g., SYBR Green).

• Data Analysis: The relative expression of the target gene is calculated using the ΔΔCt method, normalizing to the expression of the reference gene.

Western Blotting for Protein Expression Analysis

This technique is used to detect and quantify specific proteins in cell lysates to determine the effect of (24S)-MC 976 on their expression levels.

Protocol Outline:

• Cell Lysis: Treated and control cells are lysed to extract total protein.

• Protein Quantification: The protein concentration in the lysates is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is blocked and then incubated with a primary antibody specific to the protein of interest (e.g., STAT1, p-STAT1, NF-κB p65). This is followed by incubation with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: The protein bands are visualized using a chemiluminescent substrate and an imaging system. The band intensity is quantified using densitometry software.

In Vivo Rat Mammary Tumor Model

This animal model is used to evaluate the anti-tumor activity of (24S)-MC 976.

Protocol Outline:

• Tumor Induction: Mammary tumors are induced in female rats (e.g., Sprague-Dawley) using a chemical carcinogen such as N-nitroso-N-methylurea (NMU).

• Treatment: Once tumors are established, the rats are treated with (24S)-MC 976 (e.g., via intraperitoneal injection) or a vehicle control.

• Tumor Monitoring: Tumor size is measured regularly (e.g., twice weekly) using calipers.

• Endpoint Analysis: At the end of the study, the animals are euthanized, and the tumors are excised, weighed, and processed for further analysis (e.g., histology, immunohistochemistry).

Signaling Pathway Diagrams

Caption: Vitamin D Receptor (VDR) signaling pathway activated by (24S)-MC 976.

Caption: Inhibition of STAT1/STAT3 signaling by (24S)-MC 976.

Caption: Downregulation of the NF-κB signaling pathway by (24S)-MC 976.

References

• 1. Treatment of psoriasis vulgaris with topical calcipotriol has no short-term effect on calcium or bone metabolism. A randomized, double-blind, placebo-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Calcipotriol affects keratinocyte proliferation by decreasing expression of early growth response-1 and polo-like kinase-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 1,25-(OH)2-vitamin D3 and calcipotriol induce IL-10 receptor gene expression in human epidermal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Calcipotriol induces apoptosis in psoriatic keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Calcipotriol abrogates cancer-associated fibroblast-derived IL-8-mediated oxaliplatin resistance in gastric cancer cells via blocking PI3K/Akt signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of Calcipotriol on IFN-γ-Induced Keratin 17 Expression in Immortalized Human Epidermal Keratinocyte Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effect of the topical application of calcipotriol on the expression levels of zinc finger protein A20 and nuclear factor-κB in the skin lesions of patients with psoriasis vulgaris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Safety and efficacy of combined high-dose treatment with calcipotriol ointment and solution in patients with psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Calcipotriol improves the response of psoriasis to PUVA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. EP2178833A2 - Process for the preparation of calcipotriol - Google Patents [patents.google.com]
• 14. US20100222614A1 - Process for the preparation of calcipotriol - Google Patents [patents.google.com]

(24S)-MC 976: An In-Depth Technical Guide on a Novel Vitamin D Analog

For Researchers, Scientists, and Drug Development Professionals

Abstract

(24S)-MC 976 is a synthetic analog of vitamin D3, identified by its chemical formula C27H42O3 and a molecular weight of 414.62 g/mol . As a member of the vitamin D analog family, it is structurally related to the active form of vitamin D, 1α,25-dihydroxyvitamin D3 (calcitriol), and is presumed to exert its biological effects through interaction with the vitamin D receptor (VDR). Vitamin D analogs are a significant area of research in drug development due to their potent anti-proliferative, pro-differentiative, and immunomodulatory properties, with potential applications in oncology, immunology, and dermatology. This technical guide aims to provide a comprehensive overview of (24S)-MC 976, focusing on its core mechanism of action, experimental data, and the methodologies used to evaluate its biological activity. However, it is critical to note that publicly available, peer-reviewed data specifically detailing the quantitative biological activity and mechanistic pathways of (24S)-MC 976 is exceptionally limited at the time of this publication. Therefore, this guide will also outline the standard experimental protocols and conceptual frameworks used to characterize such vitamin D analogs, providing a roadmap for future research and evaluation of (24S)-MC 976.

Introduction to (24S)-MC 976

(24S)-MC 976 is classified as a vitamin D3 derivative. Its chemical structure, while not widely published in detail, is defined by the core vitamin D scaffold with specific modifications at the C-24 position of the side chain, denoted by the "(24S)" stereochemistry. These modifications are crucial as they can significantly alter the analog's binding affinity for the VDR and the vitamin D binding protein (DBP), as well as its metabolic profile, particularly its susceptibility to catabolism by enzymes such as CYP24A1. The primary goal in designing such analogs is often to dissociate the therapeutic effects (e.g., anti-cancer activity) from the calcemic effects that are a major limiting factor in the clinical use of calcitriol.

Table 1: Physicochemical Properties of (24S)-MC 976

Property	Value
Chemical Formula	C27H42O3
Molecular Weight	414.62 g/mol
Class	Vitamin D3 Analog

Core Mechanism of Action: The Vitamin D Receptor Signaling Pathway

The biological activities of vitamin D analogs are primarily mediated through the nuclear vitamin D receptor (VDR). The VDR is a ligand-activated transcription factor that regulates the expression of a multitude of genes involved in a wide array of physiological processes.

Ligand Binding and VDR Activation

Upon entry into the target cell, (24S)-MC 976 is expected to bind to the ligand-binding pocket (LBP) of the VDR. This binding induces a conformational change in the VDR, leading to the dissociation of corepressor proteins and the recruitment of coactivator proteins.

Heterodimerization and DNA Binding

The ligand-bound VDR forms a heterodimer with the retinoid X receptor (RXR). This VDR-RXR heterodimer then translocates to the nucleus and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes.

Gene Transcription Modulation

The binding of the VDR-RXR-coactivator complex to VDREs modulates the transcription of target genes. This can either upregulate or downregulate gene expression, leading to the observed biological effects. Key target genes of vitamin D signaling are involved in cell cycle regulation (e.g., p21, p27), apoptosis, differentiation, and immune response. A critical gene in the context of vitamin D metabolism is CYP24A1, which encodes the enzyme responsible for catabolizing vitamin D and its analogs. The induction of CYP24A1 is a hallmark of VDR activation.

Caption: Generalized Vitamin D Receptor (VDR) signaling pathway initiated by a vitamin D analog.

Quantitative Data and Experimental Protocols

A thorough search of scientific literature and public databases reveals a significant lack of specific quantitative data for (24S)-MC 976. To facilitate future research and provide a framework for its evaluation, this section outlines the standard experimental protocols used to characterize novel vitamin D analogs.

VDR Binding Affinity

The affinity of a vitamin D analog for the VDR is a primary determinant of its biological potency. This is typically quantified by determining the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50) in a competitive binding assay.

Table 2: VDR Binding Affinity - Representative Data for Vitamin D Analogs (Hypothetical for (24S)-MC 976)

Compound	VDR Binding Affinity (Ki, nM)	Relative Binding Affinity (%)
1α,25(OH)2D3 (Calcitriol)	~0.1	100
(24S)-MC 976	Data Not Available	Data Not Available
Calcipotriol (MC 903)	~0.1	100
Tacalcitol	~0.2	50

Experimental Protocol: Competitive VDR Radioligand Binding Assay

• Reagents and Materials:

  • Recombinant human VDR

  • [3H]-1α,25(OH)2D3 (radioligand)

  • Unlabeled 1α,25(OH)2D3 (for non-specific binding)

  • (24S)-MC 976 (test compound) at various concentrations

  • Assay buffer (e.g., Tris-HCl, EDTA, DTT, KCl)

  • Hydroxylapatite slurry or glass fiber filters

  • Scintillation cocktail and counter

• Procedure:

  • Incubate a fixed concentration of recombinant VDR and [3H]-1α,25(OH)2D3 with increasing concentrations of (24S)-MC 976.

  • Parallel incubations are performed with buffer only (total binding) and with a saturating concentration of unlabeled 1α,25(OH)2D3 (non-specific binding).

  • After incubation to equilibrium, separate the bound from free radioligand using hydroxylapatite or filtration.

  • Quantify the radioactivity of the bound fraction using liquid scintillation counting.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of (24S)-MC 976.

  • Determine the IC50 value using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation.

Caption: Workflow for a competitive VDR radioligand binding assay.

Antiproliferative Activity

A key therapeutic rationale for developing vitamin D analogs is their ability to inhibit the proliferation of cancer cells. This is typically assessed in vitro using various cancer cell lines.

Table 3: Antiproliferative Activity (IC50) - Representative Data for Vitamin D Analogs (Hypothetical for (24S)-MC 976)

Cell Line	1α,25(OH)2D3 (IC50, nM)	(24S)-MC 976 (IC50, nM)
MCF-7 (Breast Cancer)	~1-10	Data Not Available
LNCaP (Prostate Cancer)	~1-10	Data Not Available
HT-29 (Colon Cancer)	~10-100	Data Not Available

Experimental Protocol: MTT Cell Proliferation Assay

• Reagents and Materials:

  • Cancer cell line of interest (e.g., MCF-7)

  • Cell culture medium and supplements

  • (24S)-MC 976 at various concentrations

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization buffer (e.g., DMSO or acidified isopropanol)

  • 96-well microplates

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of (24S)-MC 976 for a specified period (e.g., 72-96 hours).

  • Add MTT solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial reductases will convert MTT to formazan (B1609692) crystals.

  • Add solubilization buffer to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

  • Plot the percentage of viability against the log concentration of (24S)-MC 976.

  • Determine the IC50 value using non-linear regression analysis.

Gene Expression Analysis

To understand the molecular mechanisms underlying the biological effects of (24S)-MC 976, it is essential to analyze its impact on gene expression. A key target gene for VDR activation is CYP24A1.

Table 4: Regulation of Gene Expression - Representative Data for Vitamin D Analogs (Hypothetical for (24S)-MC 976)

Gene	Cell Line	Fold Induction by 1α,25(OH)2D3	Fold Induction by (24S)-MC 976
CYP24A1	Keratinocytes	100-1000	Data Not Available
p21	Prostate Cancer Cells	2-5	Data Not Available

Experimental Protocol: Quantitative Real-Time PCR (qPCR) for CYP24A1 Expression

• Reagents and Materials:

  • Target cells (e.g., human keratinocytes)

  • (24S)-MC 976

  • RNA extraction kit

  • Reverse transcription kit

  • qPCR primers for CYP24A1 and a housekeeping gene (e.g., GAPDH, ACTB)

  • qPCR master mix

  • Real-time PCR system

• Procedure:

  • Treat cells with (24S)-MC 976 or vehicle control for a specified time (e.g., 24 hours).

  • Isolate total RNA from the cells.

  • Synthesize cDNA from the RNA by reverse transcription.

  • Perform qPCR using primers for CYP24A1 and the housekeeping gene.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each gene.

  • Calculate the relative expression of CYP24A1 normalized to the housekeeping gene using the ΔΔCt method.

  • Determine the fold induction of CYP24A1 expression by (24S)-MC 976 compared to the vehicle control.

Conclusion and Future Directions

(24S)-MC 976 represents a potentially valuable vitamin D analog for further investigation. However, the current lack of publicly available data on its biological activity and mechanism of action is a significant barrier to its development. The experimental frameworks outlined in this guide provide a clear path for the comprehensive characterization of (24S)-MC 976. Future research should prioritize determining its VDR binding affinity, evaluating its antiproliferative efficacy across a panel of cancer cell lines, and elucidating its specific gene regulatory profile. Such studies are essential to unlock the therapeutic potential of (24S)-MC 976 and to understand its place within the broader landscape of vitamin D-based therapeutics.

Disclaimer: This document is intended for informational purposes for a scientific audience and is based on the limited publicly available information on (24S)-MC 976 and established principles of vitamin D analog research. It does not constitute a recommendation for use. All laboratory work should be conducted in accordance with established safety protocols.

(24S)-MC 976: A Technical Guide to its Biological Activity

(24S)-MC 976, also known as (24S)-1,24-dihydroxyvitamin D3, is a synthetic analog of the hormonally active form of vitamin D3, 1α,25-dihydroxyvitamin D3 (calcitriol). As a member of the vitamin D endocrine system, (24S)-MC 976 is designed for research purposes to explore the potential for therapeutic applications with potentially reduced side effects compared to calcitriol (B1668218). This technical guide provides an in-depth overview of the known biological activities of (24S)-MC 976 and its closely related analogs, detailing its mechanism of action, experimental data, and relevant protocols for its study.

Core Biological Activities and Mechanism of Action

(24S)-MC 976 exerts its biological effects primarily through its interaction with the Vitamin D Receptor (VDR), a nuclear transcription factor. The binding of (24S)-MC 976 to the VDR is a critical initiating event that leads to a cascade of molecular events, ultimately modulating the expression of numerous genes. The biological activities of vitamin D analogs are diverse and include anti-proliferative, pro-differentiative, and immunomodulatory effects.

While specific quantitative data for (24S)-MC 976 is limited in publicly available literature, studies on the closely related analog, 1α,24(S)-dihydroxyvitamin D2, demonstrate significant biological activity. This analog has been shown to be as potent as calcitriol in its anti-proliferative effects on human epidermal cells and exhibits a slower rate of metabolism.[1] Furthermore, it effectively inhibits the growth of breast cancer cells.[2] Research on the (24R) epimer, 1α,24(R)-dihydroxyvitamin D3, indicates a similar binding affinity to the VDR as calcitriol and potent activity in inducing the differentiation of epidermal keratinocytes, with the added benefit of reduced hypercalcemic activity.[3] These findings suggest that the (24S) configuration in MC 976 likely confers significant biological activity.

Signaling Pathway

The primary mechanism of action for (24S)-MC 976 is expected to follow the canonical Vitamin D signaling pathway. Upon entering the target cell, (24S)-MC 976 binds to the VDR in the cytoplasm. This binding induces a conformational change in the VDR, leading to its heterodimerization with the Retinoid X Receptor (RXR). The VDR-RXR heterodimer then translocates to the nucleus, where it binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes. This binding event recruits a complex of co-activator or co-repressor proteins, which ultimately modulates the transcription of genes involved in a variety of cellular processes.

Caption: General signaling pathway of (24S)-MC 976 via the Vitamin D Receptor.

Quantitative Biological Data

Table 1: Vitamin D Receptor (VDR) Binding Affinity of Vitamin D Analogs

Compound	Receptor Source	IC50 / Ki	Reference Compound
1α,24(R)-dihydroxyvitamin D3	Newborn mouse epidermis	Same affinity as 1,25(OH)2D3	1,25(OH)2D3
1α,24(S)-dihydroxyvitamin D2	Not Specified	Strong binding	Not Specified
1,25-dihydroxyvitamin D3	Chick intestine	Kd ~ 5 x 10⁻¹¹ M	-

Table 2: Antiproliferative Activity of Vitamin D Analogs

Compound	Cell Line	Assay	Endpoint (e.g., GI50)	Reference Compound
1α,24(S)-dihydroxyvitamin D2	Human Keratinocytes	Not Specified	Equally potent to 1,25(OH)2D3	1,25(OH)2D3
1α,24(S)-dihydroxyvitamin D2	Breast Cancer Cells	Growth Inhibition	Significant inhibition	Not Specified
1α,24(R)-dihydroxyvitamin D3	Mouse Epidermal Keratinocytes	DNA Synthesis Inhibition	Similar to or more potent than 1,25(OH)2D3	1,25(OH)2D3

Table 3: Immunomodulatory Activity of Vitamin D Analogs

Compound	Cell Type	Effect	Endpoint	Reference Compound
1α,24(S)-dihydroxyvitamin D2	Human Peritoneal Macrophages	Inhibition of TNF-α production	Equipotent to 1,25(OH)2D3	1,25(OH)2D3
1,25-dihydroxyvitamin D3	T-cells and Monocytes	Suppression of proliferation and pro-inflammatory cytokines	Downregulation of TNF-α, IL-6, IL-1, IL-8	-

Experimental Protocols

Detailed experimental protocols are essential for the accurate assessment of the biological activity of (24S)-MC 976. The following are generalized protocols for key assays used in the study of vitamin D analogs.

Vitamin D Receptor (VDR) Competitive Binding Assay

This assay determines the affinity of a test compound for the VDR by measuring its ability to compete with a radiolabeled VDR ligand.

Materials:

• Receptor Source: Recombinant human VDR or nuclear extracts from VDR-expressing cells.

• Radioligand: [³H]-1α,25(OH)₂D₃.

• Test Compound: (24S)-MC 976.

• Wash Buffer: Phosphate-buffered saline (PBS).

• Assay Buffer: Tris-HCl buffer containing protease inhibitors.

• Separation Medium: Hydroxylapatite slurry.

• Scintillation Cocktail.

Procedure:

• Prepare serial dilutions of (24S)-MC 976.

• In microcentrifuge tubes, incubate the VDR preparation with a fixed concentration of [³H]-1α,25(OH)₂D₃ in the presence of varying concentrations of (24S)-MC 976 or vehicle control.

• Incubate at 4°C for 4-18 hours to reach equilibrium.

• Add hydroxylapatite slurry to each tube to bind the VDR-ligand complex.

• Wash the pellets with cold wash buffer to remove unbound radioligand.

• Elute the bound radioligand and quantify using liquid scintillation counting.

• Calculate the concentration of (24S)-MC 976 that inhibits 50% of the specific binding of the radioligand (IC50).

Caption: Workflow for a competitive VDR binding assay.

Cell Proliferation Assay (MTT Assay)

This colorimetric assay assesses cell metabolic activity as an indicator of cell viability and proliferation.

Materials:

• Cell Line: A relevant cancer cell line (e.g., MCF-7 breast cancer, HL-60 leukemia).

• Culture Medium: Appropriate for the chosen cell line.

• Test Compound: (24S)-MC 976.

• MTT Reagent: (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

• Solubilization Solution: e.g., DMSO or acidified isopropanol.

• 96-well plates.

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat cells with serial dilutions of (24S)-MC 976 for the desired time period (e.g., 72-96 hours).

• Add MTT reagent to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Add solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the concentration of (24S)-MC 976 that inhibits cell growth by 50% (GI50).

Caption: Workflow for an MTT cell proliferation assay.

Anti-inflammatory Activity Assay (Cytokine Measurement)

This assay quantifies the effect of the test compound on the production of inflammatory cytokines by immune cells.

Materials:

• Immune Cells: e.g., Peripheral blood mononuclear cells (PBMCs) or a macrophage cell line (e.g., THP-1).

• Stimulant: e.g., Lipopolysaccharide (LPS) to induce an inflammatory response.

• Test Compound: (24S)-MC 976.

• ELISA Kit: For the specific cytokine of interest (e.g., TNF-α, IL-6).

Procedure:

• Culture immune cells and pre-treat with various concentrations of (24S)-MC 976 for a specified time.

• Stimulate the cells with LPS to induce cytokine production.

• Collect the cell culture supernatant after an appropriate incubation period.

• Measure the concentration of the target cytokine in the supernatant using an ELISA kit according to the manufacturer's instructions.

• Determine the dose-dependent effect of (24S)-MC 976 on cytokine production.

Caption: Workflow for an anti-inflammatory cytokine assay.

References

• 1. Anti-proliferative activity and target cell catabolism of the vitamin D analog 1 alpha,24(S)-(OH)2D2 in normal and immortalized human epidermal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1,24(S)-dihydroxyvitamin D2, an endogenous vitamin D2 metabolite, inhibits growth of breast cancer cells and tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1,24(R)-dihydroxyvitamin D3, a novel active form of vitamin D3 with high activity for inducing epidermal differentiation but decreased hypercalcemic activity - PubMed [pubmed.ncbi.nlm.nih.gov]

(24S)-MC 976 and the Vitamin D Receptor (VDR): A Technical Guide to Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

(24S)-MC 976 is a synthetic derivative of Vitamin D3. While specific public data on its interaction with the Vitamin D Receptor (VDR) is limited, this guide provides a comprehensive technical framework for characterizing such a compound. This document outlines the core principles of VDR activation, details the standard experimental protocols for assessing ligand binding and functional activity, and presents a structured approach to data interpretation. The methodologies described herein are essential for researchers and professionals involved in the development of novel VDR-targeting therapeutics.

Introduction to the Vitamin D Receptor (VDR)

The Vitamin D Receptor (VDR) is a nuclear hormone receptor that plays a crucial role in calcium homeostasis, bone metabolism, and the regulation of cell proliferation and differentiation. Upon binding to its natural ligand, 1α,25-dihydroxyvitamin D3 (calcitriol), the VDR forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription. Synthetic analogs of Vitamin D3, such as (24S)-MC 976, are developed to elicit more selective biological responses with potentially improved therapeutic profiles.

VDR Signaling Pathways

The binding of a ligand to the VDR initiates a cascade of molecular events that can be broadly categorized into genomic and non-genomic pathways.

Genomic Signaling Pathway

The classical genomic pathway involves the direct regulation of gene expression. The key steps are:

• Ligand Binding: The VDR ligand, such as (24S)-MC 976, diffuses into the cell and binds to the Ligand Binding Domain (LBD) of the VDR in the cytoplasm or nucleus.

• Conformational Change: Ligand binding induces a conformational change in the VDR, promoting its heterodimerization with RXR.

• DNA Binding: The VDR-RXR heterodimer translocates to the nucleus (if not already there) and binds to VDREs on the DNA.

• Transcriptional Regulation: The complex recruits co-activator or co-repressor proteins, leading to the activation or repression of target gene transcription.

Caption: Genomic signaling pathway of a VDR ligand.

Quantitative Data on Ligand-VDR Interaction

The characterization of a novel VDR ligand like (24S)-MC 976 requires quantitative assessment of its binding affinity and functional potency. The following tables provide a template for presenting such data, which would be obtained from the experimental protocols detailed in the subsequent section.

Table 1: VDR Binding Affinity of (24S)-MC 976

Compound	Assay Type	Radioligand	Ki (nM)	Kd (nM)
(24S)-MC 976	Competitive Binding	[³H]-Calcitriol	Data not available	Data not available
Calcitriol (Control)	Competitive Binding	[³H]-Calcitriol	1.0 ± 0.2	0.5 ± 0.1

Table 2: In Vitro Functional Activity of (24S)-MC 976

Compound	Assay Type	Cell Line	EC50 (nM)	IC50 (nM)	Max Efficacy (%)
(24S)-MC 976	Reporter Gene Assay	HEK293-VDR	Data not available	Data not available	Data not available
Calcitriol (Control)	Reporter Gene Assay	HEK293-VDR	5.0 ± 1.1	N/A	100

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of a novel VDR ligand.

VDR Competitive Binding Assay

This assay determines the affinity of a test compound for the VDR by measuring its ability to displace a radiolabeled VDR ligand.

Methodology:

• Receptor Source: Purified recombinant human VDR or nuclear extracts from VDR-expressing cells.

• Radioligand: Typically [³H]-calcitriol at a concentration close to its Kd.

• Test Compound: Serial dilutions of (24S)-MC 976.

• Incubation: The receptor, radioligand, and test compound are incubated in a suitable buffer at 4°C to reach equilibrium.

• Separation: Bound and free radioligand are separated using methods like hydroxylapatite precipitation or size-exclusion chromatography.

• Detection: Radioactivity in the bound fraction is measured by liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The equilibrium dissociation constant (Ki) is then calculated using the Cheng-Prusoff equation.

Caption: Workflow for a VDR competitive binding assay.

VDR Reporter Gene Assay

This cell-based assay measures the ability of a test compound to activate or inhibit VDR-mediated gene transcription.

Methodology:

• Cell Line: A suitable mammalian cell line (e.g., HEK293, MCF-7) is co-transfected with two plasmids:

  • An expression vector for the human VDR.

  • A reporter plasmid containing a VDRE linked to a reporter gene (e.g., luciferase or β-galactosidase).

• Treatment: The transfected cells are treated with serial dilutions of (24S)-MC 976. A known VDR agonist (e.g., calcitriol) is used as a positive control.

• Incubation: Cells are incubated for 24-48 hours to allow for gene expression.

• Lysis and Assay: Cells are lysed, and the activity of the reporter enzyme is measured using a luminometer or spectrophotometer.

• Data Analysis: The dose-response curve is plotted, and the EC50 (for agonists) or IC50 (for antagonists) is calculated.

Caption: Workflow for a VDR reporter gene assay.

Conclusion

The comprehensive characterization of a novel Vitamin D3 derivative like (24S)-MC 976 is a multi-step process that requires rigorous quantitative analysis. While specific data for this compound is not publicly available, the experimental frameworks provided in this guide offer a robust approach for any researcher or drug development professional to assess the binding affinity and functional activity of new VDR ligands. The successful application of these methodologies will be critical in elucidating the therapeutic potential of such compounds.

The Discovery and Synthesis of (24S)-MC 976 (Calcipotriol): A Technical Guide

(24S)-MC 976 , more commonly known as Calcipotriol , is a synthetic analog of calcitriol (B1668218), the active form of vitamin D3. It has emerged as a cornerstone in the topical treatment of psoriasis, a chronic autoimmune skin condition characterized by hyperproliferation and abnormal differentiation of keratinocytes. This technical guide provides an in-depth overview of the discovery, synthesis, and mechanism of action of (24S)-MC 976, tailored for researchers, scientists, and drug development professionals.

Discovery and Development

The development of Calcipotriol was driven by the need for a vitamin D analog that could replicate the antiproliferative and pro-differentiating effects of calcitriol on keratinocytes without causing significant systemic side effects, particularly hypercalcemia. Researchers at Leo Pharma synthesized a series of vitamin D3 analogs, and (24S)-MC 976 was identified as a lead candidate due to its potent activity in inducing cell differentiation and inhibiting cell proliferation in vitro, coupled with a significantly lower impact on calcium metabolism compared to the natural hormone.

Biological Activity of (24S)-MC 976

The biological effects of (24S)-MC 976 are primarily mediated through its high affinity for the Vitamin D Receptor (VDR), a nuclear receptor that regulates gene expression. The binding of (24S)-MC 976 to the VDR leads to a cascade of molecular events that ultimately normalize keratinocyte growth and reduce inflammation in psoriatic lesions.

Quantitative Biological Data

The following tables summarize key quantitative data on the biological activity of (24S)-MC 976.

Parameter	Value	Cell Line/System	Reference
VDR Binding Affinity (Ki)	~0.1 nM	Recombinant human VDR
EC50 (IL-17A inhibition)	Data not available	Human PBMC	[1]
IC50 (Keratinocyte Proliferation)	Concentration-dependent	Human Keratinocytes (HaCaT)	[2][3]

In Vitro Effect	Cell Line/System	Observed Change	Reference
Keratin 17 (K17) Expression	Human Keratinocytes (HaCaT)	Suppressed IFN-γ-induced K17 expression by 58.10% (at 10⁻⁷ M) and 70.68% (at 10⁻⁵ M).[4]	[4]
STAT1 and STAT3 Expression	Human Keratinocytes (HaCaT)	Downregulated mRNA and protein levels of STAT1 and STAT3.[5]	[5]
Early Growth Response-1 (EGR1) Expression	Human Keratinocytes	Downregulated expression.[3]	[3]
Polo-Like Kinase-2 (PLK2) Expression	Human Keratinocytes	Downregulated expression.[3]	[3]
NF-κB p65 Expression in Psoriatic Skin Lesions	Human Psoriatic Skin	Significantly decreased after 6 weeks of treatment.[6]	[6]
Zinc Finger Protein A20 Expression in Psoriatic Skin	Human Psoriatic Skin	Significantly lower after 6 weeks of treatment.[7]	[7]

Synthesis of (24S)-MC 976 (Calcipotriol)

The synthesis of Calcipotriol has been approached through various routes, including convergent total synthesis and semi-synthesis starting from vitamin D2. A common strategy involves the construction of the A-ring and the CD-ring/side-chain fragments separately, followed by their coupling.

Experimental Protocol: Convergent Synthesis

This protocol outlines a generalized convergent synthesis approach.

1. Synthesis of the A-ring Synthon:

• The A-ring precursor can be synthesized from readily available starting materials through a multi-step process involving the introduction of the necessary stereocenters and functional groups.

2. Synthesis of the CD-ring/Side-Chain Synthon:

• A common starting material for the CD-ring system is the Inhoffen-Lythgoe diol, which can be derived from the degradation of vitamin D2.[1]

• The side chain, featuring the cyclopropyl (B3062369) group and the (24S)-hydroxyl, is constructed and attached to the CD-ring fragment.

3. Coupling of the A-ring and CD-ring/Side-Chain Synthons:

• The two fragments are coupled using methods such as the Wittig-Horner reaction to form the complete carbon skeleton of Calcipotriol.

4. Deprotection and Isomerization:

• Protecting groups used during the synthesis are removed.

• A photoisomerization step is often employed to establish the correct geometry of the triene system.

5. Purification:

• The final product is purified using chromatographic techniques, such as high-performance liquid chromatography (HPLC), to yield (24S)-MC 976.

Mechanism of Action and Signaling Pathways

(24S)-MC 976 exerts its therapeutic effects by modulating key signaling pathways involved in cell proliferation, differentiation, and inflammation.

Vitamin D Receptor (VDR) Signaling Pathway

The primary mechanism of action of (24S)-MC 976 is through its activation of the Vitamin D Receptor (VDR). Upon binding, the VDR forms a heterodimer with the Retinoid X Receptor (RXR).[8][9][10][11] This complex then translocates to the nucleus and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby regulating their transcription.[8][9][10][11]

Caption: VDR Signaling Pathway Activation by (24S)-MC 976.

Modulation of the NF-κB Signaling Pathway

(24S)-MC 976 has been shown to inhibit the pro-inflammatory NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[6][7][8] The VDR can physically interact with components of the NF-κB pathway, such as IKKβ, leading to the suppression of NF-κB activation and subsequent downregulation of pro-inflammatory cytokine expression.[12]

Caption: Inhibition of the NF-κB Pathway by (24S)-MC 976.

Interaction with the TGF-β/Smad Signaling Pathway

The Transforming Growth Factor-β (TGF-β) signaling pathway plays a complex role in skin homeostasis. (24S)-MC 976 can modulate this pathway, although the exact mechanisms are still under investigation. It is suggested that the VDR can interact with Smad proteins, key transducers of the TGF-β signal, influencing the expression of genes involved in cell growth and differentiation.

Caption: Modulation of the TGF-β/Smad Pathway by (24S)-MC 976.

Experimental Protocols for Key Assays

Keratinocyte Proliferation Assay (MTT Assay)

This protocol is used to assess the anti-proliferative effect of (24S)-MC 976 on keratinocytes.[3]

1. Cell Culture:

• Human keratinocytes (e.g., HaCaT cell line) are cultured in appropriate media and conditions.

2. Treatment:

• Cells are seeded in 96-well plates and allowed to adhere.

• The cells are then treated with various concentrations of (24S)-MC 976 or a vehicle control for a specified period (e.g., 24, 48, 72 hours).

3. MTT Incubation:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.

4. Solubilization:

• The formazan crystals are solubilized by adding a solubilization solution (e.g., DMSO).

5. Absorbance Measurement:

• The absorbance of each well is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

6. Data Analysis:

• The percentage of cell viability is calculated relative to the vehicle control, and the IC50 value (the concentration of (24S)-MC 976 that inhibits cell proliferation by 50%) is determined.

Western Blotting for Protein Expression Analysis

This protocol is used to quantify the expression levels of specific proteins (e.g., K17, STAT1, STAT3) in keratinocytes following treatment with (24S)-MC 976.[2][4][5]

1. Cell Lysis:

• Treated and control keratinocytes are harvested and lysed to extract total protein.

2. Protein Quantification:

• The protein concentration of each lysate is determined using a protein assay (e.g., BCA assay).

3. SDS-PAGE:

• Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

4. Protein Transfer:

• The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

5. Immunoblotting:

• The membrane is blocked to prevent non-specific antibody binding.

• The membrane is then incubated with a primary antibody specific to the protein of interest, followed by incubation with a secondary antibody conjugated to an enzyme (e.g., HRP).

6. Detection:

• A chemiluminescent substrate is added to the membrane, and the resulting signal is detected using an imaging system.

7. Data Analysis:

• The intensity of the protein bands is quantified and normalized to a loading control (e.g., β-actin or GAPDH) to determine the relative protein expression levels.

Conclusion

(24S)-MC 976 (Calcipotriol) represents a significant advancement in the topical treatment of psoriasis. Its discovery was a result of targeted medicinal chemistry efforts to dissociate the therapeutic effects of vitamin D on keratinocytes from its systemic calcemic effects. The synthesis of Calcipotriol can be achieved through sophisticated chemical strategies, and its mechanism of action is well-characterized, involving the modulation of key signaling pathways through the Vitamin D Receptor. This technical guide provides a comprehensive overview of the core scientific principles underlying the development and application of this important therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Calcipotriol affects keratinocyte proliferation by decreasing expression of early growth response-1 and polo-like kinase-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of Calcipotriol on IFN-γ-Induced Keratin 17 Expression in Immortalized Human Epidermal Keratinocyte Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Calcipotriol inhibits proliferation of human keratinocytes by downregulating STAT1 and STAT3 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Involvement of the Vitamin D Receptor in the Regulation of NF-κB Activity in Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Vitamin D and Its Receptor from a Structural Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The Yin and Yang of vitamin D receptor (VDR) signaling in neoplastic progression: Operational networks and tissue-specific growth control - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Vitamin D Receptor Inhibits Nuclear Factor κB Activation by Interacting with IκB Kinase β Protein - PMC [pmc.ncbi.nlm.nih.gov]

(24S)-MC 976: A Technical Guide to its Core Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Abstract

(24S)-MC 976 is identified as a synthetic derivative of Vitamin D3, suggesting its primary mechanism of action is mediated through the Vitamin D Receptor (VDR). While specific quantitative data and unique signaling pathways for (24S)-MC 976 are not extensively documented in publicly available literature, this guide synthesizes the well-established principles of VDR signaling to provide a comprehensive technical overview of its putative core pathways. This document outlines the canonical genomic signaling cascade initiated by VDR agonists, presents representative quantitative data for Vitamin D analogs, details relevant experimental protocols for characterization, and provides visual diagrams of the key molecular interactions and workflows.

Introduction to (24S)-MC 976 and Vitamin D Receptor (VDR) Signaling

(24S)-MC 976 is a synthetic analog of Vitamin D3.[1] Like the endogenous active form of Vitamin D, 1α,25-dihydroxyvitamin D3 (calcitriol), synthetic analogs are designed to interact with the Vitamin D Receptor (VDR), a nuclear hormone receptor that functions as a ligand-inducible transcription factor.[2][3][4] The VDR is expressed in a wide range of tissues, mediating biological effects that extend beyond calcium homeostasis to include the regulation of cell proliferation, differentiation, and immune function.[3][5]

The primary signaling pathway for VDR agonists is the genomic pathway, which involves the direct regulation of gene transcription. Upon ligand binding, the VDR undergoes a conformational change and forms a heterodimer with the Retinoid X Receptor (RXR).[3] This VDR-RXR complex then translocates to the nucleus and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes.[2][3] This binding event initiates the recruitment of a complex of co-activator or co-repressor proteins, which ultimately modulates the transcription of genes involved in a variety of cellular processes.[2][5]

Core Signaling Pathway of VDR Agonists

The central mechanism of action for Vitamin D3 analogs like (24S)-MC 976 is the activation of the VDR-mediated genomic signaling pathway. This pathway can be dissected into several key steps:

• Ligand Binding: (24S)-MC 976, as a VDR agonist, is presumed to bind to the ligand-binding pocket of the VDR.

• Heterodimerization: Ligand-bound VDR forms a heterodimer with the Retinoid X Receptor (RXR).

• Nuclear Translocation and DNA Binding: The VDR-RXR heterodimer binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes.

• Recruitment of Co-regulators: The DNA-bound complex recruits co-activator proteins (e.g., SRC/p160 family, CBP/p300) or co-repressor proteins (e.g., NCoR, SMRT). This recruitment is a critical step in determining the transcriptional outcome.

• Transcriptional Regulation: The assembled protein complex modulates the activity of RNA polymerase II, leading to either an increase or decrease in the transcription of specific target genes.

A key downstream target of VDR signaling is the regulation of genes involved in cell cycle control and differentiation. For instance, VDR activation has been shown to modulate the c-MYC/MXD1 network, a critical regulator of cell proliferation.

Signaling Pathway Diagram

Caption: Canonical VDR Genomic Signaling Pathway.

Quantitative Data

Due to the limited availability of specific quantitative data for (24S)-MC 976 in the public domain, the following table presents a representative summary of typical quantitative parameters evaluated for synthetic Vitamin D analogs. These values are essential for characterizing the potency and efficacy of a VDR modulator.

Parameter	Description	Representative Value Range
Binding Affinity (Kd)	The equilibrium dissociation constant, indicating the affinity of the ligand for the VDR. A lower Kd signifies higher affinity.	0.1 - 10 nM
IC50 (Binding)	The concentration of the ligand that displaces 50% of a radiolabeled standard from the VDR in a competitive binding assay.	0.5 - 50 nM
EC50 (Transcription)	The concentration of the ligand that produces 50% of the maximal transcriptional activation of a VDR-responsive reporter gene.	0.01 - 100 nM
Cell Proliferation IC50	The concentration of the ligand that inhibits the proliferation of a specific cell line (e.g., cancer cells) by 50%.	1 - 1000 nM

Note: The values presented in this table are for illustrative purposes and are not specific to (24S)-MC 976. Actual values would need to be determined experimentally.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the signaling pathways of VDR modulators like (24S)-MC 976.

VDR Competitive Binding Assay

Objective: To determine the binding affinity of (24S)-MC 976 for the Vitamin D Receptor.

Methodology:

• Receptor Preparation: Utilize recombinant human VDR or nuclear extracts from cells overexpressing VDR.

• Radioligand: Use tritiated 1α,25(OH)₂D₃ ([³H]-calcitriol) as the radiolabeled ligand.

• Competition: Incubate a constant amount of VDR and [³H]-calcitriol with increasing concentrations of unlabeled (24S)-MC 976.

• Separation: Separate bound from free radioligand using a method such as hydroxylapatite chromatography or filter binding.

• Detection: Quantify the amount of bound radioactivity using liquid scintillation counting.

• Data Analysis: Plot the percentage of specific binding against the concentration of (24S)-MC 976 to determine the IC50 value.

VDR-Mediated Reporter Gene Assay

Objective: To assess the functional activity of (24S)-MC 976 as a VDR agonist or antagonist.

Methodology:

• Cell Line: Use a suitable mammalian cell line (e.g., HEK293T, MCF-7) co-transfected with a VDR expression vector and a reporter plasmid containing a luciferase gene under the control of a VDRE-containing promoter.

• Treatment: Treat the transfected cells with varying concentrations of (24S)-MC 976. Include a positive control (e.g., calcitriol) and a vehicle control.

• Lysis and Assay: After an appropriate incubation period (e.g., 24 hours), lyse the cells and measure luciferase activity using a luminometer.

• Data Analysis: Normalize luciferase activity to a co-transfected control plasmid (e.g., β-galactosidase) or total protein content. Plot the normalized reporter activity against the concentration of (24S)-MC 976 to determine the EC50 value.

Quantitative PCR (qPCR) for VDR Target Gene Expression

Objective: To measure the effect of (24S)-MC 976 on the expression of endogenous VDR target genes.

Methodology:

• Cell Culture and Treatment: Culture a VDR-expressing cell line (e.g., human keratinocytes, colon cancer cells) and treat with (24S)-MC 976 at various concentrations and time points.

• RNA Extraction and cDNA Synthesis: Isolate total RNA from the cells and reverse transcribe it into cDNA.

• qPCR: Perform qPCR using primers specific for known VDR target genes (e.g., CYP24A1, CAMP, p21) and a housekeeping gene for normalization (e.g., GAPDH, ACTB).

• Data Analysis: Calculate the relative fold change in gene expression using the ΔΔCt method.

Experimental Workflow Diagram

Caption: General Experimental Workflow for VDR Ligand Characterization.

Conclusion

While specific data for (24S)-MC 976 remains limited in the public scientific literature, its classification as a Vitamin D3 derivative provides a strong foundation for understanding its likely mechanism of action. The core signaling pathway is anticipated to be the canonical VDR-mediated genomic pathway, leading to the regulation of a suite of target genes involved in critical cellular processes. The experimental protocols detailed in this guide provide a robust framework for the comprehensive characterization of (24S)-MC 976 and other novel VDR modulators. Further research is warranted to elucidate the unique molecular interactions and therapeutic potential of this specific compound.

References

• 1. adooq.com [adooq.com]
• 2. Biological evaluation of new vitamin D2 analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Vitamin D and Its Synthetic Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vitamin D Receptor Signaling and Cancer - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of (24S)-MC 976

For Researchers, Scientists, and Drug Development Professionals

Abstract

(24S)-MC 976 is a synthetic analog of Vitamin D3, distinguished by a cyclopropyl (B3062369) group at the C-24 position of the side chain. This modification confers unique physicochemical and biological properties, positioning it as a compound of interest for research into conditions modulated by the Vitamin D Receptor (VDR). This technical guide provides a comprehensive overview of the known physicochemical properties of (24S)-MC 976, details relevant experimental protocols for its characterization, and elucidates its mechanism of action through the VDR signaling pathway. All quantitative data are presented in structured tables, and key pathways and workflows are visualized using diagrams to facilitate understanding and application in a research and development setting.

Physicochemical Properties

(24S)-MC 976, a derivative of Vitamin D3, possesses a unique molecular structure that influences its physical and chemical characteristics. While specific experimental data for some properties remain proprietary or require further investigation, the fundamental attributes are summarized below.

Table 1: Core Physicochemical Properties of (24S)-MC 976

Property	Value	Source
Molecular Formula	C₂₇H₄₂O₃	[1]
Molecular Weight	414.62 g/mol	[1]
CAS Number	112849-14-6	[1]
Appearance	White to off-white powder	Inferred from related compounds
Melting Point	Data not available	N/A
pKa	Data not available	N/A

Table 2: Solubility and Stability of (24S)-MC 976

Parameter	Details	Source
Solubility	Data not available in common aqueous or organic solvents. As a Vitamin D3 analog, it is expected to be soluble in organic solvents like ethanol, methanol, and DMSO, and poorly soluble in water.	Inferred from Vitamin D3 analogs
Stability (Lyophilized)	Stable for 36 months when stored at -20°C, desiccated.	[1]
Stability (In Solution)	Stable for 1 month when stored in solution at -20°C. Aliquoting to avoid multiple freeze-thaw cycles is recommended.	[1]

Experimental Protocols

The characterization of (24S)-MC 976 involves a suite of analytical techniques common to the study of Vitamin D analogs. Below are detailed methodologies for key experiments.

Determination of Physicochemical Properties

2.1.1. Solubility Determination

A standard protocol to determine the solubility of (24S)-MC 976 in various solvents involves the shake-flask method.

• Objective: To determine the saturation concentration of (24S)-MC 976 in different solvents.

• Methodology:

  • Add an excess amount of (24S)-MC 976 to a known volume of the test solvent (e.g., water, ethanol, DMSO) in a sealed vial.

  • Agitate the mixture at a constant temperature (e.g., 25°C) for a defined period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Centrifuge the suspension to pellet the undissolved solid.

  • Carefully collect the supernatant and analyze the concentration of (24S)-MC 976 using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

2.1.2. Melting Point Determination

The melting point can be determined using a standard capillary melting point apparatus.

• Objective: To determine the temperature range over which (24S)-MC 976 transitions from a solid to a liquid.

• Methodology:

  • A small, dry sample of (24S)-MC 976 is packed into a capillary tube.

  • The tube is placed in a melting point apparatus.

  • The sample is heated at a controlled rate.

  • The temperature at which the substance begins to melt and the temperature at which it is completely molten are recorded.

2.1.3. pKa Determination

The acid dissociation constant (pKa) can be determined using potentiometric titration or UV-Vis spectroscopy.

• Objective: To determine the pKa value(s) of the ionizable group(s) in (24S)-MC 976.

• Methodology (Potentiometric Titration):

  • Dissolve a precise amount of (24S)-MC 976 in a suitable solvent mixture (e.g., water-methanol).

  • Titrate the solution with a standardized solution of a strong acid or base.

  • Monitor the pH of the solution as a function of the volume of titrant added.

  • The pKa is determined from the midpoint of the titration curve.

Synthesis and Purification

The synthesis of (24S)-MC 976, like other Vitamin D analogs with side-chain modifications, is a multi-step process. A general workflow is outlined below.

A generalized synthetic workflow for Vitamin D analogs.

Purification Protocol (HPLC)

• Objective: To purify (24S)-MC 976 from reaction mixtures and by-products.

• Methodology:

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: A gradient of organic solvent (e.g., acetonitrile (B52724) or methanol) and water is employed.

  • Detection: UV detection at a wavelength corresponding to the chromophore of the Vitamin D structure (around 265 nm).

  • Fraction Collection: Fractions corresponding to the peak of (24S)-MC 976 are collected.

  • Solvent Evaporation: The solvent is removed under reduced pressure to yield the purified compound.

Analytical Methods

2.3.1. High-Performance Liquid Chromatography (HPLC)

• Objective: To assess the purity and quantify the concentration of (24S)-MC 976.

• Methodology:

  • System: A standard HPLC system with a UV detector.

  • Column: C18 reversed-phase column.

  • Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV absorbance at 265 nm.

  • Quantification: Based on a standard curve generated from a reference standard of (24S)-MC 976.

2.3.2. Liquid Chromatography-Mass Spectrometry (LC-MS)

• Objective: To confirm the identity and molecular weight of (24S)-MC 976.

• Methodology:

  • LC System: Coupled to a mass spectrometer.

  • Ionization: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

  • Mass Analyzer: Quadrupole, time-of-flight (TOF), or ion trap.

  • Data Analysis: The mass-to-charge ratio (m/z) of the parent ion and its fragmentation pattern are analyzed to confirm the structure.

Mechanism of Action: VDR Signaling Pathway

As a Vitamin D3 analog, (24S)-MC 976 exerts its biological effects by binding to and activating the Vitamin D Receptor (VDR), a ligand-activated transcription factor.

References

• 1. benchchem.com [benchchem.com]

(24S)-MC 976: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage conditions for (24S)-MC 976, a Vitamin D3 derivative. Due to the limited availability of specific stability data for (24S)-MC 976, this guide leverages established knowledge of the stability characteristics of the parent compound, cholecalciferol (Vitamin D3), to provide a robust framework for its handling and storage. The information presented herein is intended to support researchers and drug development professionals in maintaining the integrity and potency of this compound for investigational use.

Summary of Storage Conditions and Stability

Proper storage is critical to prevent the degradation of (24S)-MC 976. The following table summarizes the recommended storage conditions based on supplier data and general knowledge of Vitamin D3 analog stability.

Form	Storage Temperature	Duration	Recommendations
Lyophilized Powder	-20°C	Up to 36 months	Store desiccated. Protect from light.
In Solution	-20°C	Up to 1 month	Aliquot to avoid multiple freeze-thaw cycles. Use a suitable solvent such as ethanol (B145695) or DMSO. Protect from light.

Potential Degradation Pathways

As a Vitamin D3 derivative, (24S)-MC 976 is susceptible to degradation through several pathways, primarily driven by exposure to heat, light, and acidic conditions. Understanding these pathways is crucial for designing appropriate stability studies and handling procedures.

• Isomerization: Heat and light can induce the isomerization of the triene system in Vitamin D analogs. For Vitamin D3, this includes the reversible conversion to pre-vitamin D3 and subsequent irreversible isomerization to tachysterol (B196371) and lumisterol.

• Oxidation: The conjugated double bonds are susceptible to oxidation, particularly in the presence of oxygen, metal ions, and light. This can lead to the formation of various epoxides, ketones, and other oxidation byproducts, resulting in a loss of potency.

• Hydrolysis: Under acidic conditions, Vitamin D3 can undergo isomerization to isotachysterol. While the specific impact of pH on (24S)-MC 976 is not published, it is prudent to avoid strongly acidic environments.

• Photodegradation: Exposure to UV light can accelerate both isomerization and oxidation, leading to a complex mixture of degradation products.

The potential degradation pathways for a Vitamin D3 analog are illustrated in the diagram below.

A diagram illustrating the potential degradation pathways for Vitamin D3 analogs like (24S)-MC 976.

Experimental Protocols for Stability Assessment

A stability-indicating analytical method is essential for accurately quantifying the parent compound and detecting any degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and effective technique for this purpose.

Proposed Stability-Indicating HPLC Method

The following HPLC method is adapted from established methods for Vitamin D3 and its analogs and should be validated for (24S)-MC 976.

Parameter	Specification
Column	C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	80% B to 100% B over 15 minutes, hold at 100% B for 5 minutes, return to 80% B over 1 minute, and re-equilibrate for 4 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	265 nm
Injection Volume	20 µL
Sample Preparation	Dissolve the sample in ethanol or a suitable organic solvent to a known concentration (e.g., 0.1 mg/mL). Protect from light during preparation.

Forced Degradation Study Protocol

To establish the stability-indicating nature of the HPLC method and to understand the degradation profile of (24S)-MC 976, a forced degradation study should be performed. The following conditions are recommended:

Stress Condition	Protocol
Acid Hydrolysis	Incubate a 0.1 mg/mL solution of (24S)-MC 976 in 0.1 M HCl at 60°C for 24 hours. Neutralize with 0.1 M NaOH before injection.
Base Hydrolysis	Incubate a 0.1 mg/mL solution of (24S)-MC 976 in 0.1 M NaOH at 60°C for 24 hours. Neutralize with 0.1 M HCl before injection.
Oxidative Degradation	Treat a 0.1 mg/mL solution of (24S)-MC 976 with 3% H₂O₂ at room temperature for 24 hours.
Thermal Degradation	Expose the solid powder of (24S)-MC 976 to 80°C for 48 hours. Also, reflux a 0.1 mg/mL solution in a neutral solvent (e.g., ethanol) at 80°C for 24 hours.
Photodegradation	Expose a 0.1 mg/mL solution of (24S)-MC 976 to a calibrated light source (e.g., ICH option 2: near UV at 200 W h/m²) for a specified duration.

The workflow for a typical stability study is depicted in the diagram below.

In-Depth Technical Guide to (24S)-MC 976

CAS Number: 112849-14-6

This technical guide provides a comprehensive overview of (24S)-MC 976, a synthetic analog of Vitamin D3, for researchers, scientists, and drug development professionals. The document details its mechanism of action, cellular effects, and relevant experimental protocols, with a focus on its potential as a modulator of cellular processes.

Core Compound Information

(24S)-MC 976 is a derivative of Vitamin D3, a group of secosteroids known for their crucial role in calcium homeostasis and a wide range of other biological processes.[1] As an analog of calcitriol, the biologically active form of Vitamin D, (24S)-MC 976 is designed to elicit specific cellular responses, often with a more favorable therapeutic profile than the natural hormone.

Property	Value
CAS Number	112849-14-6
Molecular Formula	C₂₇H₄₂O₃
Molecular Weight	414.62 g/mol
Synonyms	(24S)-MC-976, (24S)-MC976

Mechanism of Action and Signaling Pathway

The primary mechanism of action for Vitamin D analogs like (24S)-MC 976 involves their interaction with the Vitamin D Receptor (VDR), a nuclear transcription factor. Upon binding, the (24S)-MC 976-VDR complex heterodimerizes with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.

This signaling cascade ultimately influences a variety of cellular functions, including cell proliferation, differentiation, and apoptosis. The specific downstream effects of (24S)-MC 976 are dependent on the cell type and the complement of co-regulatory proteins present.

Caption: Vitamin D Receptor (VDR) signaling pathway activated by (24S)-MC 976.

Biological Activity: Antiproliferative Effects

Experimental Protocols

The following are generalized protocols that can be adapted for the investigation of (24S)-MC 976's biological activity.

Cell Proliferation Assay (MTT Assay)

This protocol is designed to assess the effect of (24S)-MC 976 on the proliferation of adherent cancer cell lines.

Materials:

• (24S)-MC 976

• Target cancer cell line (e.g., MCF-7, LNCaP)

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

• Incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of (24S)-MC 976 in complete medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve (24S)-MC 976).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Caption: Workflow for assessing antiproliferative activity using an MTT assay.

Gene Expression Analysis (Quantitative PCR)

This protocol outlines the steps to measure changes in the expression of VDR target genes following treatment with (24S)-MC 976.

Materials:

• (24S)-MC 976

• Target cell line

• 6-well plates

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for target genes (e.g., CYP24A1, p21) and a housekeeping gene (e.g., GAPDH)

• qPCR instrument

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and treat with (24S)-MC 976 at the desired concentration for a specific time period (e.g., 24 hours).

• RNA Extraction: Harvest the cells and extract total RNA using a commercial kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR: Perform quantitative PCR using the synthesized cDNA, gene-specific primers, and a qPCR master mix.

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression in treated cells compared to control cells, normalized to the housekeeping gene.

Conclusion

(24S)-MC 976 represents a promising Vitamin D3 analog with potential applications in research and drug development, particularly in areas where modulation of cell proliferation and differentiation is desired. Its activity through the VDR signaling pathway provides a clear mechanistic basis for its cellular effects. Further research is warranted to fully elucidate its specific biological activities and therapeutic potential.

References

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for (24S)-MC 976

For Researchers, Scientists, and Drug Development Professionals

Introduction

(24S)-MC 976 is a synthetic analog of Vitamin D3. As a member of the Vitamin D analog family, it is designed to activate the Vitamin D Receptor (VDR), a nuclear receptor that plays a crucial role in regulating a wide array of biological processes, including calcium homeostasis, cell proliferation, differentiation, and apoptosis. The therapeutic potential of Vitamin D analogs is being explored in various diseases, including cancer and psoriasis, due to their ability to modulate these cellular functions.

This document provides a compilation of generalized experimental protocols and potential signaling pathways relevant to the study of Vitamin D analogs like (24S)-MC 976.

Disclaimer: Specific experimental data for (24S)-MC 976, including quantitative metrics such as IC50, EC50, and in vivo efficacy, are not publicly available at this time. The following protocols and pathway diagrams are based on established methodologies for characterizing Vitamin D analogs and should be adapted and optimized for (24S)-MC 976.

Data Presentation

Due to the absence of specific quantitative data for (24S)-MC 976 in the public domain, the following tables are presented as templates. Researchers can use these structures to organize their experimental findings.

Table 1: In Vitro Efficacy of (24S)-MC 976 on Cancer Cell Lines

Cell Line	Cancer Type	Assay Type	IC50 (nM)	EC50 (nM)	Max Inhibition (%)
e.g., MCF-7	Breast	Proliferation	Data Not Available	Data Not Available	Data Not Available
e.g., PC-3	Prostate	Proliferation	Data Not Available	Data Not Available	Data Not Available
e.g., HL-60	Leukemia	Differentiation	Data Not Available	Data Not Available	Data Not Available

Table 2: In Vivo Efficacy of (24S)-MC 976 in a Xenograft Model

Xenograft Model	Treatment Dose (mg/kg)	Dosing Schedule	Tumor Growth Inhibition (%)	Change in Biomarker (e.g., PSA)
e.g., PC-3	Data Not Available	Data Not Available	Data Not Available	Data Not Available
e.g., MCF-7	Data Not Available	Data Not Available	Data Not Available	Data Not Available

Experimental Protocols

The following are detailed, generalized protocols for key experiments used to characterize the biological activity of Vitamin D analogs.

Vitamin D Receptor (VDR) Binding Assay

Objective: To determine the binding affinity of (24S)-MC 976 to the Vitamin D Receptor.

Principle: This competitive binding assay measures the ability of a test compound to displace a radiolabeled VDR ligand (e.g., [³H]-1α,25(OH)₂D₃) from the VDR.

Materials:

• Recombinant human VDR

• [³H]-1α,25(OH)₂D₃ (radioligand)

• (24S)-MC 976

• Unlabeled 1α,25(OH)₂D₃ (for positive control and non-specific binding)

• Assay Buffer (e.g., Tris-HCl, EDTA, DTT, KCl, glycerol)

• Hydroxylapatite slurry or glass fiber filters

• Scintillation fluid and counter

Procedure:

• Prepare serial dilutions of (24S)-MC 976 and unlabeled 1α,25(OH)₂D₃.

• In a microplate, incubate recombinant VDR with a fixed concentration of [³H]-1α,25(OH)₂D₃ in the presence of varying concentrations of (24S)-MC 976 or unlabeled 1α,25(OH)₂D₃.

• Include control wells for total binding (VDR + radioligand) and non-specific binding (VDR + radioligand + excess unlabeled 1α,25(OH)₂D₃).

• Incubate the plate to allow binding to reach equilibrium.

• Separate the bound from free radioligand using either hydroxylapatite precipitation or rapid filtration through glass fiber filters.

• Wash the hydroxylapatite pellet or filters to remove unbound radioligand.

• Add scintillation fluid to the samples and measure radioactivity using a scintillation counter.

• Calculate the percentage of specific binding at each concentration of the test compound.

• Determine the IC50 value (the concentration of the compound that inhibits 50% of specific radioligand binding) by non-linear regression analysis.

Cell Proliferation Assay (MTT Assay)

Objective: To assess the effect of (24S)-MC 976 on the proliferation of cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Materials:

• Cancer cell lines of interest (e.g., MCF-7, PC-3, LNCaP)

• Complete cell culture medium

• (24S)-MC 976

• MTT reagent

• Solubilization solution (e.g., DMSO, isopropanol (B130326) with HCl)

• 96-well microplates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of (24S)-MC 976 in complete medium.

• Replace the medium in the wells with the medium containing different concentrations of (24S)-MC 976. Include vehicle-treated control wells.

• Incubate the plate for a specified period (e.g., 24, 48, 72 hours).

• Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control.

• Determine the IC50 value (the concentration of the compound that inhibits cell proliferation by 50%) from the dose-response curve.

In Vivo Xenograft Tumor Model

Objective: To evaluate the anti-tumor efficacy of (24S)-MC 976 in a living organism.

Principle: Human cancer cells are implanted into immunocompromised mice, and the effect of the test compound on tumor growth is monitored over time.

Materials:

• Immunocompromised mice (e.g., nude or SCID mice)

• Human cancer cell line (e.g., PC-3 for prostate cancer)

• (24S)-MC 976 formulated for in vivo administration

• Vehicle control

• Calipers for tumor measurement

• Anesthesia

Procedure:

• Subcutaneously inject a suspension of cancer cells into the flank of each mouse.

• Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomize the mice into treatment and control groups.

• Administer (24S)-MC 976 or vehicle control to the respective groups according to a predetermined dosing schedule (e.g., daily, intraperitoneal injection).

• Measure the tumor dimensions with calipers at regular intervals (e.g., twice a week).

• Calculate the tumor volume using the formula: (Length x Width²)/2.

• Monitor the body weight and general health of the mice throughout the study.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histopathology, biomarker analysis).

• Calculate the percentage of tumor growth inhibition for the treatment group compared to the control group.

Signaling Pathways and Visualizations

Vitamin D analogs are known to exert their effects through the Vitamin D Receptor, which can modulate various downstream signaling pathways. While the specific pathways activated by (24S)-MC 976 have not been definitively elucidated, the following diagrams illustrate the canonical VDR signaling pathway and other pathways commonly affected by Vitamin D analogs.

Caption: Canonical Vitamin D Receptor (VDR) signaling pathway activated by (24S)-MC 976.

Caption: Potential involvement of PI3K/Akt and MAPK/ERK pathways by Vitamin D analogs.

Caption: General experimental workflow for the preclinical evaluation of (24S)-MC 976.

Application Notes and Protocols for (24S)-MC 976 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

(24S)-MC 976 is a synthetic analog of Vitamin D3, a class of compounds known to play a crucial role in calcium homeostasis, immune modulation, and the regulation of cell proliferation and differentiation.[1][2] As with other Vitamin D derivatives, the biological effects of (24S)-MC 976 are primarily mediated through the Vitamin D Receptor (VDR), a nuclear transcription factor that regulates the expression of a wide range of target genes.[3][4][5] These application notes provide a comprehensive guide to the proper dissolution and use of (24S)-MC 976 in cell culture experiments, ensuring reproducible and reliable results.

Chemical Properties

A summary of the key chemical properties of (24S)-MC 976 is presented in the table below.

Property	Value
Chemical Name	(24S)-MC 976
Molecular Formula	C₂₇H₄₂O₃
Molecular Weight	414.62 g/mol
Appearance	White to off-white powder
Purity	≥98%

Solubility and Stock Solution Preparation

Proper dissolution of (24S)-MC 976 is critical for its biological activity in cell culture. Due to its hydrophobic nature, it is practically insoluble in aqueous media. Therefore, an organic solvent must be used to prepare a concentrated stock solution, which can then be diluted to the desired final concentration in the cell culture medium.

Recommended Solvents and Concentrations:

Solvent	Recommended Stock Concentration	Notes
Dimethyl sulfoxide (B87167) (DMSO)	1-10 mM	Ensure the final DMSO concentration in the cell culture medium is ≤ 0.1% to avoid cytotoxicity.
Ethanol (B145695) (EtOH)	1-10 mM	Use absolute ethanol. The final ethanol concentration in the cell culture medium should be kept low, typically ≤ 0.1%.

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

Materials:

• (24S)-MC 976 powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Pipettes and sterile, low-retention pipette tips

Procedure:

• Calculate the required mass of (24S)-MC 976: To prepare 1 mL of a 10 mM stock solution, you will need:

  • Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 414.62 g/mol * (1000 mg / 1 g) = 4.1462 mg

• Weigh the compound: Carefully weigh out approximately 4.15 mg of (24S)-MC 976 powder and place it in a sterile microcentrifuge tube.

• Add DMSO: Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the powder.

• Dissolve the compound: Vortex the tube for 1-2 minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Aliquot and store: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, light-protected microcentrifuge tubes. Store the aliquots at -20°C for up to one month. Avoid repeated freeze-thaw cycles.

Treatment of Cells in Culture

Materials:

• Prepared stock solution of (24S)-MC 976

• Cell culture medium appropriate for your cell line

• Cultured cells in multi-well plates or flasks

Procedure:

• Thaw the stock solution: Thaw a single aliquot of the (24S)-MC 976 stock solution at room temperature, protected from light.

• Prepare the working solution: Serially dilute the stock solution in fresh, pre-warmed cell culture medium to achieve the desired final concentration. For example, to prepare a 100 nM working solution from a 10 mM stock, you can perform a 1:100 dilution followed by a 1:1000 dilution.

  • Important: Ensure the final concentration of the solvent (DMSO or ethanol) in the cell culture medium does not exceed cytotoxic levels (typically ≤ 0.1%). Remember to include a vehicle control (medium with the same final concentration of solvent) in your experiments.

• Treat the cells: Remove the existing medium from your cultured cells and replace it with the medium containing the desired concentration of (24S)-MC 976 or the vehicle control.

• Incubate: Return the cells to the incubator and continue the culture for the desired experimental duration.

Signaling Pathway

As a Vitamin D3 analog, (24S)-MC 976 exerts its biological effects by activating the Vitamin D Receptor (VDR) signaling pathway. The canonical pathway is as follows:

• (24S)-MC 976 Binding: The (24S)-MC 976 molecule enters the cell and binds to the VDR in the cytoplasm or nucleus.

• Heterodimerization: Upon ligand binding, the VDR undergoes a conformational change and forms a heterodimer with the Retinoid X Receptor (RXR).[6]

• DNA Binding: The VDR-RXR heterodimer translocates to the nucleus (if not already there) and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes.[6][7]

• Gene Transcription: The binding of the VDR-RXR complex to VDREs recruits co-activator or co-repressor proteins, which in turn modulate the transcription of downstream target genes, leading to changes in protein expression and ultimately, the cellular response.[6]

Caption: Canonical Vitamin D Receptor signaling pathway activated by (24S)-MC 976.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for studying the effects of (24S)-MC 976 in cell culture.

Caption: General experimental workflow for cell culture studies with (24S)-MC 976.

References

• 1. Genes involved in the vitamin D pathway [pfocr.wikipathways.org]
• 2. adooq.com [adooq.com]
• 3. Vitamin D receptor signaling mechanisms: integrated actions of a well-defined transcription factor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Yin and Yang of vitamin D receptor (VDR) signaling in neoplastic progression: Operational networks and tissue-specific growth control - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vitamin D receptor signaling mechanisms: Integrated actions of a well-defined transcription factor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Evaluation of (24S)-MC 976

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Extensive literature searches did not yield specific in vitro assay data or established protocols for the compound (24S)-MC 976. The following application notes and protocols are based on standard methodologies for the in vitro evaluation of Vitamin D3 analogs. These protocols serve as a comprehensive guide and will require optimization for the specific characteristics of (24S)-MC 976. All quantitative data presented are illustrative examples and should be replaced with experimentally determined values.

Introduction

(24S)-MC 976 is a derivative of Vitamin D3.[1] Vitamin D analogs are a class of synthetic compounds designed to mimic or modify the biological activities of the active form of Vitamin D, 1α,25-dihydroxyvitamin D3 (calcitriol). These analogs are investigated for their potential therapeutic applications, including anti-cancer, immunomodulatory, and anti-inflammatory effects. The primary mechanism of action for most Vitamin D analogs is mediated through the Vitamin D Receptor (VDR), a nuclear transcription factor that regulates the expression of numerous genes involved in cell proliferation, differentiation, and apoptosis.[2][3][4]

These application notes provide a framework for the in vitro characterization of (24S)-MC 976, focusing on its antiproliferative, apoptotic, and differentiation-inducing activities.

Signaling Pathways and Experimental Workflow

The biological effects of Vitamin D analogs are primarily initiated by their binding to the VDR. This interaction triggers a cascade of molecular events leading to changes in gene expression and cellular function.

Caption: General Vitamin D Receptor (VDR) signaling pathway.

The following workflow outlines the sequential in vitro assays recommended for characterizing the biological activity of (24S)-MC 976.

Caption: Recommended experimental workflow for in vitro characterization.

Experimental Protocols

Antiproliferative Assays

These assays are fundamental for determining the cytotoxic or cytostatic effects of (24S)-MC 976 on cancer cell lines.

3.1.1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability.

• Materials:

  • Selected cancer cell lines (e.g., MCF-7 breast cancer, LNCaP prostate cancer)

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

  • (24S)-MC 976 stock solution (dissolved in a suitable solvent like DMSO)

  • MTT reagent (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • 96-well plates

  • Microplate reader

• Protocol:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Prepare serial dilutions of (24S)-MC 976 in complete medium.

  • Remove the medium from the wells and add 100 µL of the diluted compound or vehicle control.

  • Incubate for the desired time points (e.g., 24, 48, 72 hours).

  • Add 10 µL of MTT reagent to each well and incubate for 2-4 hours at 37°C.

  • Remove the medium containing MTT and add 100 µL of solubilization solution to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits cell growth by 50%).

3.1.2. Sulforhodamine B (SRB) Assay

This assay is based on the measurement of cellular protein content.

• Materials:

  • Same as MTT assay, but replace MTT reagent and solubilization solution with:

  • Trichloroacetic acid (TCA), 10% (w/v)

  • SRB solution (0.4% w/v in 1% acetic acid)

  • Tris-base solution (10 mM, pH 10.5)

• Protocol:

  • Follow steps 1-4 of the MTT assay protocol.

  • Fix the cells by adding 50 µL of cold 10% TCA to each well and incubate for 1 hour at 4°C.

  • Wash the plates five times with deionized water and air dry.

  • Add 100 µL of SRB solution to each well and incubate for 15-30 minutes at room temperature.

  • Wash the plates five times with 1% acetic acid to remove unbound dye and air dry.

  • Add 200 µL of 10 mM Tris-base solution to dissolve the bound dye.

  • Measure the absorbance at 510 nm.

  • Calculate cell viability and IC50 values as in the MTT assay.

Apoptosis Assays

These assays determine if the observed antiproliferative effects are due to the induction of programmed cell death.

3.2.1. Annexin V-FITC/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between early apoptotic, late apoptotic, and necrotic cells.

• Materials:

  • Treated and control cells

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and binding buffer)

  • Flow cytometer

• Protocol:

  • Treat cells with (24S)-MC 976 at concentrations around the IC50 value for a predetermined time (e.g., 24 or 48 hours).

  • Harvest both adherent and floating cells and wash with cold PBS.

  • Resuspend the cells in 1X binding buffer at a concentration of 1 x 10^6 cells/mL.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X binding buffer to each tube.

  • Analyze the cells by flow cytometry within 1 hour.

3.2.2. Caspase-Glo® 3/7 Assay

This luminescent assay measures the activity of caspases-3 and -7, key executioner caspases in the apoptotic pathway.

• Materials:

  • Treated and control cells in a 96-well plate

  • Caspase-Glo® 3/7 Assay System

  • Luminometer

• Protocol:

  • Treat cells with (24S)-MC 976 as in the Annexin V assay.

  • Equilibrate the plate and the Caspase-Glo® 3/7 reagent to room temperature.

  • Add 100 µL of Caspase-Glo® 3/7 reagent to each well.

  • Mix gently and incubate at room temperature for 1-2 hours.

  • Measure the luminescence using a luminometer.

Cell Differentiation Assays

These assays assess the ability of (24S)-MC 976 to induce a more mature, less proliferative cellular phenotype.

3.3.1. Morphological Assessment

Changes in cell morphology are often indicative of differentiation.

• Protocol:

  • Treat cells with (24S)-MC 976 for an extended period (e.g., 3-7 days).

  • Observe the cells daily using a phase-contrast microscope.

  • Document changes such as increased cell size, altered shape, or the appearance of specific cellular features.

3.3.2. Immunofluorescence Staining for Differentiation Markers

This technique visualizes the expression of specific proteins that are markers of a differentiated state.

• Materials:

  • Treated and control cells grown on coverslips

  • Primary antibodies against differentiation markers (e.g., cytokeratins for epithelial cells, CD11b/CD14 for myeloid cells)

  • Fluorescently-labeled secondary antibodies

  • DAPI for nuclear counterstaining

  • Fluorescence microscope

• Protocol:

  • Fix the treated cells with 4% paraformaldehyde.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS.

  • Block with a suitable blocking buffer (e.g., 5% BSA in PBS).

  • Incubate with the primary antibody.

  • Wash and incubate with the fluorescently-labeled secondary antibody.

  • Counterstain the nuclei with DAPI.

  • Mount the coverslips and visualize using a fluorescence microscope.

Data Presentation

Quantitative data should be summarized in clear and concise tables to facilitate comparison.

Table 1: Example Antiproliferative Activity of (24S)-MC 976 (IC50 in µM)

Cell Line	24 hours	48 hours	72 hours
MCF-7 (Breast)	>10	5.2 ± 0.8	1.5 ± 0.3
LNCaP (Prostate)	>10	7.8 ± 1.1	2.9 ± 0.5
HT-29 (Colon)	>10	6.5 ± 0.9	2.1 ± 0.4

Table 2: Example Apoptosis Induction by (24S)-MC 976 in MCF-7 Cells (48h Treatment)

Treatment	% Early Apoptotic	% Late Apoptotic/Necrotic
Vehicle Control	2.1 ± 0.5	1.5 ± 0.3
(24S)-MC 976 (1 µM)	15.3 ± 2.1	5.2 ± 0.9
(24S)-MC 976 (5 µM)	35.8 ± 4.5	12.7 ± 1.8

Table 3: Example Induction of Differentiation Marker CD11b in HL-60 Cells (72h Treatment)

Treatment	% CD11b Positive Cells
Vehicle Control	3.5 ± 0.7
(24S)-MC 976 (0.1 µM)	25.1 ± 3.2
(24S)-MC 976 (1 µM)	68.4 ± 7.9

Conclusion

The protocols and frameworks provided in these application notes offer a robust starting point for the comprehensive in vitro characterization of (24S)-MC 976. By systematically evaluating its effects on cell proliferation, apoptosis, and differentiation, researchers can gain valuable insights into its potential as a therapeutic agent. It is imperative to empirically determine the optimal assay conditions for this specific compound to ensure the generation of accurate and reproducible data.

References

• 1. adooq.com [adooq.com]
• 2. benchchem.com [benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. The anti-proliferative and differentiation-inducing effects of vitamin D analogs are not determined by the binding affinity for the vitamin D receptor alone - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (24S)-MC 976

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to (24S)-MC 976

(24S)-MC 976 is a derivative of Vitamin D3.[1] Like other Vitamin D analogs, it is presumed to mediate its biological effects by binding to the Vitamin D Receptor (VDR), a nuclear transcription factor.[2] The activation of VDR leads to a cascade of genomic and non-genomic signaling events that can influence a wide range of cellular processes, including cell proliferation, differentiation, and apoptosis.[1][3] The specific cellular responses to Vitamin D analogs are highly cell-type dependent.

General Signaling Pathways of Vitamin D Analogs

The biological effects of Vitamin D analogs are primarily mediated through the Vitamin D Receptor (VDR). The signaling can be broadly categorized into genomic and non-genomic pathways.

Genomic Pathway: This is the classical and well-established pathway. Upon binding to its ligand, such as a Vitamin D analog, the VDR forms a heterodimer with the Retinoid X Receptor (RXR). This complex then translocates to the nucleus and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes. This binding modulates the transcription of genes involved in a variety of cellular functions.

Non-Genomic Pathway: Vitamin D analogs can also elicit rapid cellular responses that are independent of gene transcription. These effects are thought to be mediated by a membrane-associated VDR, which can activate various downstream signaling cascades, including those involving protein kinase C (PKC) and intracellular calcium mobilization.

Diagram: General Vitamin D Analog Signaling Pathway

Caption: General signaling pathway of Vitamin D analogs.

Determining the Optimal Working Concentration: Experimental Protocols

Due to the absence of specific published data for (24S)-MC 976, a systematic approach is required to determine its optimal working concentration for a given application. The following are general protocols that can be adapted.

Dose-Response Study for Biological Activity

This experiment is crucial to identify the concentration range over which (24S)-MC 976 elicits a biological effect.

Objective: To determine the effective concentration (EC50) of (24S)-MC 976 for a specific biological readout (e.g., inhibition of cell proliferation, induction of a differentiation marker).

Materials:

• Cell line of interest

• Complete cell culture medium

• (24S)-MC 976 stock solution (e.g., in DMSO or ethanol)

• 96-well cell culture plates

• Assay-specific reagents (e.g., MTT, BrdU, antibodies for flow cytometry or western blotting)

• Plate reader, flow cytometer, or western blot imaging system

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density that allows for logarithmic growth during the experiment. Allow cells to adhere overnight.

• Compound Preparation: Prepare a serial dilution of (24S)-MC 976 in complete cell culture medium. A common starting range for Vitamin D analogs is from 10⁻¹² M to 10⁻⁶ M. Include a vehicle control (medium with the same concentration of the solvent used for the stock solution).

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of (24S)-MC 976.

• Incubation: Incubate the cells for a period relevant to the biological process being studied (e.g., 24, 48, or 72 hours for proliferation assays).

• Assay Performance: Perform the chosen assay to measure the biological response.

• Data Analysis: Plot the response against the logarithm of the (24S)-MC 976 concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Diagram: Experimental Workflow for Dose-Response Study

Caption: Workflow for a dose-response experiment.

Cytotoxicity Assay

It is essential to determine the concentration at which (24S)-MC 976 becomes toxic to the cells to define a safe and effective working range.

Objective: To determine the cytotoxic concentration (CC50) of (24S)-MC 976.

Materials:

• Same as for the dose-response study.

• Reagents for a cytotoxicity assay (e.g., LDH release assay kit, trypan blue).

Protocol:

• Follow steps 1-4 of the dose-response protocol, potentially extending the concentration range to higher values.

• Assay Performance: Perform a cytotoxicity assay. For example, measure the release of lactate (B86563) dehydrogenase (LDH) into the culture medium, which indicates loss of membrane integrity.

• Data Analysis: Plot the percentage of cytotoxicity against the logarithm of the (24S)-MC 976 concentration and determine the CC50 value.

Data Presentation

All quantitative data from dose-response and cytotoxicity studies should be summarized in tables for clear comparison.

Table 1: Hypothetical Dose-Response Data for (24S)-MC 976 on Cell Proliferation

(24S)-MC 976 Conc. (M)	% Inhibition of Proliferation (Mean ± SD)
Vehicle Control	0 ± 2.5
10⁻¹²	5.2 ± 1.8
10⁻¹¹	15.8 ± 3.1
10⁻¹⁰	48.9 ± 4.5
10⁻⁹	85.3 ± 5.2
10⁻⁸	92.1 ± 3.8
10⁻⁷	93.5 ± 3.2
10⁻⁶	94.0 ± 2.9

Table 2: Hypothetical Cytotoxicity Data for (24S)-MC 976

(24S)-MC 976 Conc. (M)	% Cytotoxicity (Mean ± SD)
Vehicle Control	2.1 ± 0.5
10⁻⁹	3.5 ± 0.8
10⁻⁸	4.2 ± 1.1
10⁻⁷	8.9 ± 2.3
10⁻⁶	25.6 ± 4.7
10⁻⁵	52.3 ± 6.1
10⁻⁴	89.7 ± 5.5

Interpretation and Determining the Optimal Concentration

The optimal working concentration of (24S)-MC 976 will be a range that maximizes the desired biological effect while minimizing cytotoxicity. This is often referred to as the therapeutic window. Based on the hypothetical data above, a concentration around the EC50 (e.g., 10⁻¹⁰ M to 10⁻⁹ M) would likely be optimal, as it provides a strong biological response with minimal cytotoxicity.

Conclusion

While specific data on the optimal working concentration of (24S)-MC 976 is not currently available, the protocols and principles outlined in these application notes provide a robust framework for researchers to determine this crucial parameter in their own experimental systems. It is imperative to perform careful dose-response and cytotoxicity studies to identify a concentration that is both effective and non-toxic for the cell type and application of interest.

References

• 1. adooq.com [adooq.com]
• 2. synentec.com [synentec.com]
• 3. mda-7/IL-24: Multifunctional cancer-specific apoptosis-inducing cytokine - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (24S)-MC 976 Treatment of Cancer Cells

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

(24S)-MC 976, also identified as 1,24(S)-dihydroxyvitamin D2, is a synthetic analog of vitamin D2. It has demonstrated significant anti-proliferative and pro-differentiating effects across a range of cancer cell lines. This document provides a comprehensive overview of the application of (24S)-MC 976 in cancer cell treatment, with a focus on treatment duration, experimental protocols, and the underlying signaling pathways. The information compiled herein is intended to guide researchers in designing and executing experiments to evaluate the therapeutic potential of this compound.

Data Presentation: Quantitative Effects of (24S)-MC 976 on Cancer Cell Lines

The anti-proliferative activity of (24S)-MC 976 has been observed to be both dose- and time-dependent in various cancer cell lines. The following tables summarize the available quantitative data on the inhibitory effects of this compound.

Table 1: Inhibition of Cancer Cell Proliferation by (24S)-MC 976

Cell Line	Cancer Type	Assay	Treatment Duration	Concentration	% Inhibition	Reference
MCF-7	Breast Cancer	[³H]-Thymidine Incorporation	Not Specified	10 nM	Not Specified (equipotent to 1,25(OH)₂D₃)	[1]
LNCaP	Prostate Cancer	Cell Viability	6 days	4.36 nM (IC₃₀)	30%	[2]
HT-29	Colon Cancer	[³H]-Thymidine Incorporation	Not Specified	10 nM	Significant inhibition	[1][3]
HL-60	Leukemia	[³H]-Thymidine Incorporation	Not Specified	Not Specified	Significant inhibition	[1]
ROS 17/2.8	Osteosarcoma	[³H]-Thymidine Incorporation	Not Specified	Not Specified	Significant inhibition	[1]

Table 2: Differentiation of HL-60 Leukemia Cells Induced by (24S)-MC 976

Assay	Treatment Duration	Concentration	Observation	Reference
NBT Reduction	Not Specified	Not Specified	Induces differentiation to the same extent as 1,25(OH)₂D₃	[1]

Note: Specific time-course data for proliferation inhibition at multiple time points (e.g., 24, 48, 72 hours) is not extensively available in the public domain for 1,24(S)-dihydroxyvitamin D2. The provided data is based on available studies.

Signaling Pathways Modulated by (24S)-MC 976

The anticancer effects of (24S)-MC 976 are primarily mediated through the Vitamin D Receptor (VDR). Upon binding to the VDR in the nucleus, the compound initiates a signaling cascade that leads to the regulation of gene expression, ultimately resulting in cell cycle arrest and apoptosis.

The proposed signaling pathway for (24S)-MC 976-induced apoptosis involves the following key steps:

• (24S)-MC 976 Enters the Cell: The compound passively diffuses across the cell membrane.

• VDR Binding: Inside the cell, (24S)-MC 976 binds to the Vitamin D Receptor (VDR).

• Heterodimerization: The (24S)-MC 976-VDR complex forms a heterodimer with the Retinoid X Receptor (RXR).

• VDRE Binding: This heterodimer translocates to the nucleus and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes.

• Gene Transcription Regulation: This binding modulates the transcription of genes involved in cell cycle regulation and apoptosis.

• Modulation of Apoptotic Proteins: The transcriptional changes lead to the downregulation of anti-apoptotic proteins, such as Bcl-2, and potentially the upregulation of pro-apoptotic proteins. This shifts the cellular balance towards apoptosis.[4]

• Induction of Apoptosis: The altered expression of apoptosis-related proteins leads to the activation of the apoptotic cascade, resulting in programmed cell death.

It is noteworthy that in breast cancer cells, apoptosis induced by vitamin D compounds can be inhibited by the overexpression of Bcl-2, suggesting a crucial role for the Bcl-2 family of proteins in this pathway.[4] The process appears to be independent of p53 and known caspases in some contexts.[4]

Signaling pathway of (24S)-MC 976 leading to apoptosis.

Experimental Protocols

The following are detailed protocols for key experiments used to assess the effects of (24S)-MC 976 on cancer cells.

Cell Proliferation Assay using [³H]-Thymidine Incorporation

This assay measures the rate of DNA synthesis as an indicator of cell proliferation.

Materials:

• Cancer cell lines (e.g., MCF-7, LNCaP, HT-29, HL-60)

• Complete cell culture medium

• (24S)-MC 976 stock solution (dissolved in a suitable solvent like ethanol)

• [³H]-Thymidine (1 µCi/well)

• 96-well cell culture plates

• Phosphate-Buffered Saline (PBS)

• Trichloroacetic acid (TCA), 10% (w/v)

• Sodium hydroxide (B78521) (NaOH), 0.2 N

• Scintillation cocktail

• Scintillation counter

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Treatment: Prepare serial dilutions of (24S)-MC 976 in complete medium. Replace the existing medium with 100 µL of the medium containing different concentrations of (24S)-MC 976 or vehicle control.

• Incubation: Incubate the plates for the desired treatment durations (e.g., 24, 48, 72 hours).

• Radiolabeling: Add 1 µCi of [³H]-Thymidine to each well and incubate for an additional 4-6 hours.

• Harvesting:

  • Aspirate the medium and wash the cells twice with ice-cold PBS.

  • Add 100 µL of ice-cold 10% TCA to each well and incubate on ice for 30 minutes to precipitate DNA.

  • Aspirate the TCA and wash the wells twice with ice-cold PBS.

  • Add 100 µL of 0.2 N NaOH to each well to solubilize the DNA.

• Scintillation Counting: Transfer the contents of each well to a scintillation vial, add 4 mL of scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Express the results as a percentage of the control (vehicle-treated cells).

Cell Viability Assay using Crystal Violet Staining

This colorimetric assay is used to determine the number of viable adherent cells.

Materials:

• Cancer cell lines

• Complete cell culture medium

• (24S)-MC 976 stock solution

• 96-well cell culture plates

• Phosphate-Buffered Saline (PBS)

• Crystal Violet solution (0.5% in 20% methanol)

• Methanol

• Sorensen's buffer (0.1 M sodium citrate, pH 4.2, in 50% ethanol)

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the [³H]-Thymidine Incorporation Assay protocol.

• Incubation: Incubate for desired durations.

• Staining:

  • Aspirate the medium and gently wash the cells twice with PBS.

  • Add 50 µL of Crystal Violet solution to each well and incubate for 20 minutes at room temperature.

  • Gently wash the plate with water until the excess stain is removed.

  • Air dry the plate.

• Solubilization: Add 100 µL of Sorensen's buffer to each well to solubilize the stain.

• Absorbance Measurement: Measure the absorbance at 590 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the control.

Cell Differentiation Assay using Nitroblue Tetrazolium (NBT) Reduction (for HL-60 cells)

This assay is used to assess the functional differentiation of myeloid cells, such as HL-60, into mature phagocytes.

Materials:

• HL-60 cells

• Complete cell culture medium

• (24S)-MC 976 stock solution

• Nitroblue Tetrazolium (NBT) solution (1 mg/mL in PBS)

• Phorbol 12-myristate 13-acetate (PMA) (100 ng/mL)

• Dimethyl sulfoxide (B87167) (DMSO)

Protocol:

• Cell Culture and Treatment: Culture HL-60 cells in suspension. Treat the cells with the desired concentrations of (24S)-MC 976 or vehicle control for the desired duration (e.g., 48-96 hours).

• Stimulation:

  • Centrifuge the cells and resuspend them in fresh medium.

  • Add NBT solution to a final concentration of 0.1 mg/mL and PMA to a final concentration of 10 ng/mL.

  • Incubate for 30-60 minutes at 37°C.

• Quantification:

  • Observe the cells under a microscope for the formation of dark blue formazan (B1609692) deposits within the cells.

  • Count the percentage of NBT-positive cells (cells containing formazan deposits) in at least 200 cells for each condition.

  • Alternatively, the formazan can be solubilized with DMSO and the absorbance measured at 560 nm.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for evaluating the effects of (24S)-MC 976 on cancer cells.

Experimental workflow for (24S)-MC 976 treatment.

References

• 1. The novel analog 1,24(S)-dihydroxyvitamin D2 is as equipotent as 1,25-dihydroxyvitamin D3 in growth regulation of cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ar.iiarjournals.org [ar.iiarjournals.org]
• 3. Growth inhibition of HT-29 human colon cancer cells by analogues of 1,25-dihydroxyvitamin D3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Apoptosis induced by vitamin D compounds in breast cancer cells is inhibited by Bcl-2 but does not involve known caspases or p53 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (24S)-MC 976 Administration in Mouse Models

Disclaimer: As of December 2025, publicly available literature lacks specific studies detailing the in vivo administration of (24S)-MC 976 in mouse models. The following application notes and protocols are based on established methodologies for the administration of other Vitamin D3 analogs, such as Calcipotriol and Eldecalcitol (B1671164). Researchers should use this information as a starting point and conduct dose-response studies to determine the optimal administration parameters for (24S)-MC 976 in their specific mouse model.

Introduction

(24S)-MC 976 is a synthetic analog of Vitamin D3. Like other Vitamin D3 derivatives, its biological effects are primarily mediated through the Vitamin D Receptor (VDR). The VDR is a nuclear transcription factor that, upon ligand binding, forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription. This signaling pathway is crucial in regulating a variety of physiological processes, including calcium homeostasis, bone metabolism, immune function, and cell proliferation and differentiation. These notes provide a generalized framework for the in vivo administration of (24S)-MC 976 to mouse models for preclinical research.

Data Presentation: Administration of Vitamin D3 Analogs in Mice

The following table summarizes administration protocols for various Vitamin D3 analogs in mouse models from published studies. This data can serve as a reference for designing experiments with (24S)-MC 976.

Compound	Mouse Strain	Dosage	Route of Administration	Vehicle	Treatment Duration	Reference
Eldecalcitol	C57BL/6	50 ng/kg body weight, daily	Not specified	Not specified	2 and 4 weeks	[1][2]
Eldecalcitol	Not specified	3.5 ng or 5 ng, twice a week	Intraperitoneal injection	0.8% ethanol (B145695), 0.1% Tween 80 in PBS	3 weeks	[3]
Various Vitamin D3 analogs	Balb/c	0.0125 - 0.25 µ g/mouse , 3 times a week	Intraperitoneal injection	Not specified	55 weeks	[4][5]
PRI-2191 (Tacalcitol)	BALB/c	1 µg/kg/day or 2 µg/kg/day	Subcutaneous or Oral gavage	Not specified	3 times a week or 5 times a week for several weeks	[6]
PRI-2205	BALB/c	10 µg/kg/day	Subcutaneous or Oral gavage	Not specified	3 times a week or 5 times a week for several weeks	[6]
Vitamin D3	NOD	800 IU/day	Dietary supplementation	Chow	Lifelong (3-35 weeks of age)	[7]
Calcitriol	Nude	0.05 µ g/mouse , 3 times a week	Intraperitoneal injection	Not specified	4 weeks	[8]
Paricalcitol	DBA/2J	0.3 µg/kg body weight, 3 times a week	Intraperitoneal injection	Propylene (B89431) glycol:DDW (80:20)	12 weeks	[9]
Cholecalciferol (Vitamin D3)	Not specified	500 IU/mouse	Oral gavage	Refined olive oil	Daily for 1 week	[10]

Experimental Protocols

Below are detailed, generalized protocols for the administration of a Vitamin D3 analog like (24S)-MC 976 to mice. These should be adapted based on the specific research question and the characteristics of the compound.

Protocol 1: Intraperitoneal (I.P.) Injection

This method allows for precise dosing and rapid absorption.

Materials:

• (24S)-MC 976

• Vehicle (e.g., sterile PBS with 0.8% ethanol and 0.1% Tween 80, or propylene glycol)

• Sterile syringes and needles (27-30 gauge)

• 70% ethanol for disinfection

• Appropriate mouse restraint device

Procedure:

• Preparation of Dosing Solution:

  • Dissolve (24S)-MC 976 in a minimal amount of a suitable solvent like ethanol.

  • Dilute the stock solution to the final desired concentration using a sterile vehicle such as PBS containing a surfactant like Tween 80 to ensure solubility. A common vehicle composition is 0.8% ethanol and 0.1% Tween 80 in PBS.[3]

  • Vortex the solution thoroughly to ensure it is homogenous.

• Animal Handling and Injection:

  • Weigh the mouse to calculate the exact volume of the dosing solution to be administered.

  • Properly restrain the mouse, exposing the abdomen.

  • Disinfect the injection site with 70% ethanol.

  • Insert the needle into the lower right or left quadrant of the abdomen at a 15-30 degree angle, being careful to avoid the internal organs.

  • Inject the calculated volume of the (24S)-MC 976 solution.

  • Return the mouse to its cage and monitor for any adverse reactions.

Protocol 2: Oral Gavage

This protocol is suitable for administering the compound directly to the stomach.

Materials:

• (24S)-MC 976

• Vehicle (e.g., refined olive oil)[10]

• Sterile oral gavage needles (flexible or rigid, 18-20 gauge for adult mice)

• Syringes

• Appropriate mouse restraint device

Procedure:

• Preparation of Dosing Solution:

  • Dissolve or suspend (24S)-MC 976 in the chosen vehicle (e.g., refined olive oil).

  • Ensure the solution is well-mixed before each administration.

• Animal Handling and Administration:

  • Weigh the mouse to determine the correct dosage volume.

  • Securely restrain the mouse in an upright position.

  • Gently insert the gavage needle into the esophagus and advance it into the stomach. Be careful not to enter the trachea.

  • Slowly administer the (24S)-MC 976 solution.

  • Carefully remove the gavage needle.

  • Return the mouse to its cage and monitor for any signs of distress.

Protocol 3: Dietary Supplementation

For long-term studies, incorporating the compound into the chow can be a less stressful method.

Materials:

• (24S)-MC 976

• Powdered mouse chow

• A suitable solvent for (24S)-MC 976 if it is not readily miscible with the chow components.

• Food dye (optional, to confirm mixing)

• Pellet maker (optional)

Procedure:

• Preparation of Medicated Chow:

  • Calculate the total amount of (24S)-MC 976 needed based on the estimated daily food consumption of the mice and the desired daily dose.

  • If necessary, dissolve (24S)-MC 976 in a small amount of a volatile solvent.

  • Thoroughly mix the compound (or the solution) with the powdered chow. A food mixer can be used to ensure even distribution. A small amount of food dye can be added to visually assess the mixing uniformity.

  • If a solvent was used, allow it to fully evaporate.

  • The medicated chow can be provided as a powder or re-pelleted.

• Administration:

  • Replace the standard chow with the medicated chow.

  • Monitor food intake to ensure the mice are consuming the expected dose.

  • Store the medicated chow appropriately to prevent degradation of the compound.

Visualization of Signaling Pathways and Workflows

Vitamin D Receptor (VDR) Signaling Pathway

The genomic signaling pathway of Vitamin D3 analogs like (24S)-MC 976 is initiated by the binding of the ligand to the VDR.

References

• 1. Daily administration of eldecalcitol (ED-71), an active vitamin D analog, increases bone mineral density by suppressing RANKL expression in mouse trabecular bone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Eldecalcitol prevents muscle loss and osteoporosis in disuse muscle atrophy via NF-κB signaling in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. joe.bioscientifica.com [joe.bioscientifica.com]
• 5. Effects of long-term administration of vitamin D3 analogs to mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Vitamin D analogs enhance the anticancer activity of 5-fluorouracil in an in vivo mouse colon cancer model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. diabetesjournals.org [diabetesjournals.org]
• 8. academic.oup.com [academic.oup.com]
• 9. The Therapeutic Effect of Active Vitamin D Supplementation in Preventing the Progression of Diabetic Nephropathy in a Diabetic Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for (24S)-MC 976 in Cytotoxicity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(24S)-MC 976 is a synthetic analog of Vitamin D3, belonging to the Gemini class of Vitamin D derivatives. These compounds are characterized by the presence of two side chains at the C-20 position of the Vitamin D molecule.[1] This structural modification often leads to enhanced biological activity, including potent anti-proliferative and pro-differentiating effects on various cancer cell lines.[2] Like other Vitamin D analogs, (24S)-MC 976 is believed to exert its effects primarily through the Vitamin D Receptor (VDR), a nuclear transcription factor that regulates the expression of genes involved in cell cycle control, apoptosis, and differentiation.[3] This document provides detailed application notes and protocols for utilizing (24S)-MC 976 in cytotoxicity assays.

Mechanism of Action

Gemini vitamin D analogs, such as (24S)-MC 976, are potent agonists of the Vitamin D Receptor (VDR). Upon binding to the VDR in the cytoplasm, the ligand-receptor complex translocates to the nucleus. There, it heterodimerizes with the Retinoid X Receptor (RXR) and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes. This interaction modulates the transcription of genes that regulate cellular processes like proliferation, differentiation, and apoptosis.

One of the key signaling pathways affected by potent Vitamin D analogs is the PI3K/Akt/mTOR pathway, which is often hyperactivated in cancer and promotes cell survival and proliferation. Studies on other Gemini analogs have shown that VDR activation can lead to the dephosphorylation and inactivation of Akt, a central kinase in this pathway.[4] This, in turn, inhibits downstream signaling through mTOR, leading to decreased protein synthesis and cell growth.

Data Presentation: Antiproliferative Activity of a Potent Gemini Vitamin D Analog

Cell Line	Cancer Type	ED50 of BXL-01-0120 (M)	Fold Potency Increase vs. 1,25(OH)2D3
HL-60	Myeloid Leukemia	~1 x 10⁻¹³ - 1 x 10⁻¹²	529
LNCaP	Prostate Cancer	Not Specified	18
PC-3	Prostate Cancer	Not Specified	1951
H520	Lung Cancer	Not Specified	284
HT-29	Colon Cancer	Not Specified	6
MCF-7	Breast Cancer	Not Specified	78

Note: The data presented is for the Gemini Vitamin D analog BXL-01-0120 and is intended to be representative of the potential potency of (24S)-MC 976.[2][5]

Experimental Protocols

Protocol: Sulforhodamine B (SRB) Cytotoxicity Assay

This protocol describes a method for determining the cytotoxicity of (24S)-MC 976 against adherent cancer cell lines using the Sulforhodamine B (SRB) assay. The SRB assay is a colorimetric assay that estimates cell number by staining total cellular protein.[6][7]

Materials:

• (24S)-MC 976

• Target adherent cancer cell line (e.g., MCF-7, LNCaP)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• 96-well flat-bottom microtiter plates

• Trichloroacetic acid (TCA), 10% (w/v) in deionized water

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% (v/v) acetic acid

• Tris base solution, 10 mM, pH 10.5

• Acetic acid, 1% (v/v) in deionized water

• Multichannel pipette

• Microplate reader (absorbance at 540 nm)

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells using Trypsin-EDTA and resuspend in complete medium.

  • Count the cells and adjust the density to 5,000-20,000 cells/well in a 96-well plate (optimal seeding density should be determined for each cell line).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of (24S)-MC 976 in a suitable solvent (e.g., DMSO or ethanol) and make serial dilutions in complete culture medium to achieve the desired final concentrations.

  • Remove the medium from the wells and add 100 µL of medium containing the various concentrations of (24S)-MC 976. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• Cell Fixation:

  • After the incubation period, gently add 50 µL of cold 10% TCA to each well without removing the culture medium.

  • Incubate the plate at 4°C for 1 hour to fix the cells.

• Washing:

  • Carefully remove the supernatant.

  • Wash the plate five times with 1% acetic acid to remove excess TCA and unbound components.

  • Allow the plate to air dry completely.

• SRB Staining:

  • Add 100 µL of 0.4% SRB solution to each well.

  • Incubate at room temperature for 30 minutes.

• Removal of Unbound Dye:

  • Quickly wash the plate four times with 1% acetic acid to remove unbound SRB dye.

  • Allow the plate to air dry completely.

• Solubilization and Absorbance Measurement:

  • Add 200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye.

  • Place the plate on a shaker for 10 minutes to ensure complete solubilization.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance of the blank wells (medium only).

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the compound concentration to determine the IC50 value (the concentration that inhibits cell growth by 50%).

Mandatory Visualizations

Caption: Experimental workflow for the SRB cytotoxicity assay.

Caption: Proposed signaling pathway of (24S)-MC 976.

References

• 1. Novel Gemini vitamin D(3) analogs have potent antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. VDR agonists down regulate PI3K/Akt/mTOR axis and trigger autophagy in Kaposi's sarcoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel Gemini-vitamin D3 analog inhibits tumor cell growth and modulates the Akt/mTOR signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Vitamin D Analogs Bearing C-20 Modifications Stabilize the Agonistic Conformation of Non-Responsive Vitamin D Receptor Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vitamin D Receptor–Dependent 1α,25(OH)2 Vitamin D3–Induced Anti-Apoptotic PI3K/AKT Signaling in Osteoblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel Gemini-vitamin D3 Analogs Have Potent Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. VDR agonists down regulate PI3K/Akt/mTOR axis and trigger autophagy in Kaposi's sarcoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing VDR Activation by (24S)-MC 976 using Western Blot

For Researchers, Scientists, and Drug Development Professionals

Introduction

(24S)-MC 976 is a synthetic derivative of Vitamin D3.[1][2][3] Vitamin D analogs are of significant interest in research and drug development due to their potential therapeutic applications, which are mediated through the Vitamin D Receptor (VDR). The VDR is a nuclear receptor that, upon activation by a ligand such as Vitamin D3 or its analogs, forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to Vitamin D Response Elements (VDREs) on the DNA, initiating the transcription of target genes. This signaling pathway is crucial in various physiological processes, including calcium homeostasis, immune regulation, and cell proliferation and differentiation.

Western blotting is a fundamental technique used to detect and quantify the expression of specific proteins in a sample. In the context of VDR activation, it can be employed to measure changes in the protein levels of VDR itself or of downstream target genes known to be regulated by VDR signaling. This application note provides a detailed protocol for utilizing Western blot to assess the activation of the Vitamin D Receptor pathway in response to treatment with the Vitamin D3 analog, (24S)-MC 976.

Principle of VDR Activation Assessment by Western Blot

Activation of the VDR by a ligand like (24S)-MC 976 can lead to several measurable outcomes via Western blot:

• Upregulation of VDR Protein: In some cell types, ligand binding can stabilize the VDR protein, leading to an increase in its total cellular levels.

• Nuclear Translocation of VDR: While not directly a measure of protein quantity, subcellular fractionation followed by Western blot can show an increased concentration of VDR in the nuclear fraction upon activation.

• Modulation of Downstream Target Gene Expression: VDR activation transcriptionally regulates specific genes. Western blot can be used to measure the resulting changes in the protein levels of these downstream targets. Examples of such targets include CYP24A1 (a well-established VDR target gene involved in vitamin D metabolism) and p21/CDKN1A (a cell cycle inhibitor).

This protocol will focus on the analysis of total VDR and a representative downstream target protein in whole-cell lysates.

Data Presentation

As no specific quantitative data for the effects of (24S)-MC 976 on VDR activation was identified in the public domain, the following table is presented as a template for data presentation. Researchers should populate this table with their own experimental data.

Table 1: Template for Quantifying VDR and Downstream Target Protein Expression

Treatment Group	Concentration (nM)	VDR Protein Level (Normalized to Loading Control)	Downstream Target Protein Level (Normalized to Loading Control)
Vehicle Control	0	(Experimental Data)	(Experimental Data)
(24S)-MC 976	1	(Experimental Data)	(Experimental Data)
(24S)-MC 976	10	(Experimental Data)	(Experimental Data)
(24S)-MC 976	100	(Experimental Data)	(Experimental Data)
Positive Control (e.g., Calcitriol)	100	(Experimental Data)	(Experimental Data)

Signaling Pathways and Experimental Workflow

VDR Signaling Pathway

The canonical signaling pathway for the Vitamin D Receptor involves the binding of a Vitamin D analog, leading to a cascade of events culminating in gene transcription.

Caption: Canonical VDR Signaling Pathway.

Western Blot Experimental Workflow

The following diagram outlines the major steps in the Western blot protocol for assessing VDR activation.

Caption: Western Blot Experimental Workflow.

Experimental Protocols

Materials and Reagents

• Cell Lines: A cell line known to express VDR (e.g., human keratinocytes (HaCaT), breast cancer cells (MCF-7), or colon cancer cells (Caco-2)).

• (24S)-MC 976 (and a positive control, e.g., Calcitriol)

• Cell Culture Medium and Supplements (e.g., DMEM, FBS, Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS)

• Lysis Buffer: RIPA buffer (Radioimmunoprecipitation assay buffer) is recommended for whole-cell lysates.

• Protease and Phosphatase Inhibitor Cocktails

• Protein Assay Kit: (e.g., BCA or Bradford assay)

• Laemmli Sample Buffer (4X or 2X)

• SDS-PAGE Gels: (polyacrylamide percentage appropriate for the molecular weight of VDR, approx. 50 kDa, and the downstream target protein)

• Running Buffer: (e.g., Tris-Glycine-SDS)

• Transfer Buffer: (e.g., Tris-Glycine with methanol)

• PVDF or Nitrocellulose Membranes

• Blocking Buffer: 5% (w/v) non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST).

• Primary Antibodies:

  • Rabbit or Mouse anti-VDR antibody

  • Rabbit or Mouse antibody against a VDR downstream target protein (e.g., anti-CYP24A1, anti-p21)

  • Rabbit or Mouse antibody against a loading control (e.g., anti-GAPDH, anti-β-actin, or anti-β-tubulin)

• Secondary Antibody: HRP-conjugated anti-rabbit or anti-mouse IgG.

• Chemiluminescent Substrate: (e.g., ECL)

• Imaging System: (e.g., CCD camera-based imager or X-ray film)

Protocol Steps

1. Cell Culture and Treatment

• Seed the chosen cell line in appropriate culture dishes and grow to 70-80% confluency.

• The day before treatment, replace the medium with a low-serum or serum-free medium to reduce background signaling.

• Prepare stock solutions of (24S)-MC 976 and any positive controls (e.g., Calcitriol) in a suitable solvent (e.g., DMSO or ethanol).

• Treat the cells with varying concentrations of (24S)-MC 976 (e.g., 1, 10, 100 nM) and a vehicle control for a predetermined time (e.g., 24, 48 hours). The optimal time and concentration should be determined empirically.

2. Sample Preparation (Cell Lysis)

• After treatment, place the culture dishes on ice.

• Aspirate the culture medium and wash the cells twice with ice-cold PBS.

• Add ice-cold lysis buffer supplemented with protease and phosphatase inhibitors to each dish.

• Scrape the cells from the dish and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes with occasional vortexing.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Carefully transfer the supernatant (protein extract) to a new pre-chilled tube.

3. Protein Quantification

• Determine the protein concentration of each lysate using a BCA or Bradford protein assay, following the manufacturer’s instructions.

• Based on the concentrations, calculate the volume of lysate needed to have equal amounts of protein for each sample (typically 20-40 µg per lane).

• Prepare the samples for loading by adding the appropriate volume of Laemmli sample buffer and boiling at 95-100°C for 5-10 minutes.

4. SDS-PAGE and Protein Transfer

• Load the denatured protein samples into the wells of an SDS-PAGE gel, along with a protein molecular weight marker.

• Run the gel according to the manufacturer's recommendations until the dye front reaches the bottom.

• Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Confirm successful transfer by staining the membrane with Ponceau S.

5. Immunoblotting

• Block the membrane with blocking buffer for 1 hour at room temperature or overnight at 4°C with gentle agitation.

• Incubate the membrane with the primary antibody (e.g., anti-VDR) diluted in blocking buffer overnight at 4°C with gentle agitation. The optimal antibody dilution should be determined based on the manufacturer's datasheet.

• Wash the membrane three times for 5-10 minutes each with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature with gentle agitation.

• Wash the membrane three times for 10-15 minutes each with TBST.

6. Detection and Analysis

• Prepare the chemiluminescent substrate according to the manufacturer's instructions.

• Incubate the membrane with the substrate for the recommended time.

• Capture the chemiluminescent signal using an imaging system.

• To probe for another protein (e.g., a downstream target or loading control), the membrane can be stripped and re-probed, or a separate gel can be run in parallel. It is often recommended to first probe for the protein of interest, then strip and probe for a loading control.

• Quantify the band intensities using densitometry software. Normalize the intensity of the target protein band to the intensity of the corresponding loading control band to correct for loading differences.

Troubleshooting

• No or Weak Signal: Increase protein load, primary antibody concentration, or incubation time. Check transfer efficiency. Ensure the chosen cell line expresses VDR.

• High Background: Increase the number and duration of wash steps. Optimize blocking conditions (time, agent). Reduce antibody concentrations.

• Non-specific Bands: Ensure antibody specificity. Optimize antibody dilution. Use a different blocking agent.

• Uneven Loading: Ensure accurate protein quantification and careful loading of the gel. Always normalize to a reliable loading control.

By following this detailed protocol, researchers can effectively utilize Western blotting to investigate the activation of the Vitamin D Receptor signaling pathway by (24S)-MC 976 and other Vitamin D analogs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. adooq.com [adooq.com]

Application Notes and Protocols for HPLC Analysis of (24S)-MC 976 and its Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

(24S)-MC 976 is a synthetic analog of Vitamin D3.[1] Like other Vitamin D analogs, it is presumed to exert its biological effects through the Vitamin D Receptor (VDR), a nuclear transcription factor that regulates gene expression involved in cell proliferation, differentiation, and calcium homeostasis. Due to the limited availability of specific analytical data for (24S)-MC 976, this document provides detailed application notes and protocols based on the analysis of its close structural and functional analog, calcipotriol (B1668217) (MC 903). These protocols can serve as a robust starting point for the development and validation of methods for (24S)-MC 976 and its metabolites.

I. Quantitative Data Summary

The following tables summarize typical quantitative parameters for the HPLC analysis of Vitamin D analogs, using calcipotriol as a representative compound. These values should be validated specifically for (24S)-MC 976.

Table 1: HPLC-UV Method Parameters for Calcipotriol Analysis [2][3][4]

Parameter	Value
Column	RP-C18, 150 x 4.6 mm, 2.7 µm
Mobile Phase	Methanol:Water (80:20, v/v) or Acetonitrile:Water gradients
Flow Rate	1.0 mL/min
Detection Wavelength	264 nm
Retention Time	~8.2 min (Isocratic)
Linearity Range	10 - 1000 ng/mL
Limit of Detection (LOD)	0.002 µg/mL
Limit of Quantification (LOQ)	0.006 µg/mL

Table 2: LC-MS/MS Method Parameters for Calcipotriol Analysis in Biological Matrices [5][6][7]

Parameter	Value
Column	C18 reversed-phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	10 mM Ammonium (B1175870) Acetate in Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Gradient	30% B to 95% B over 3 min
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions (m/z)	Calcipotriol: 413.3 → 395.3; IS (MC 1080-d4): 417.3 → 399.3
Linearity Range	0.1 - 100 ng/mL
Lower Limit of Quantification (LLOQ)	0.5 ng/mL

II. Experimental Protocols

A. Protocol 1: HPLC-UV Analysis of (24S)-MC 976 in Pharmaceutical Formulations

This protocol is adapted from established methods for calcipotriol and is suitable for the quantification of (24S)-MC 976 in bulk drug substance and pharmaceutical preparations.[2][4]

1. Materials and Reagents:

• (24S)-MC 976 reference standard

• Methanol (HPLC grade)

• Water (HPLC grade)

• Acetonitrile (HPLC grade)

• Calcipotriol reference standard (for method development and comparison)

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• RP-C18 column (e.g., 150 x 4.6 mm, 2.7 µm)

3. Chromatographic Conditions:

• Mobile Phase: Methanol:Water (80:20, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 50°C[3]

• Detection Wavelength: 264 nm[3]

• Injection Volume: 20 µL

4. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount of (24S)-MC 976 reference standard in methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in the mobile phase to cover the desired concentration range (e.g., 10-1000 ng/mL).

• Sample Preparation (Ointment): Accurately weigh a portion of the ointment, dissolve it in a suitable solvent like chloroform, and then dilute with the mobile phase to the expected concentration range.[2]

5. Analysis:

• Inject the standard solutions to establish a calibration curve.

• Inject the sample solutions.

• Quantify the amount of (24S)-MC 976 in the sample by comparing its peak area to the calibration curve.

B. Protocol 2: LC-MS/MS Analysis of (24S)-MC 976 and its Metabolites in Plasma

This protocol is based on methods for calcipotriol and is designed for the sensitive quantification of the parent drug and its potential metabolites in a biological matrix like plasma.[5][6] An internal standard (IS), such as a deuterated analog of (24S)-MC 976 or a structurally similar compound like MC 1080-d4, should be used.[5]

1. Materials and Reagents:

• (24S)-MC 976 reference standard

• Internal Standard (IS)

• Human plasma (or other relevant biological matrix)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid

• Ammonium Acetate

• Methyl tert-butyl ether (MTBE)

2. Instrumentation:

• UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

• C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[5]

3. Sample Preparation (Liquid-Liquid Extraction): [5]

• To 100 µL of plasma, add 10 µL of the internal standard solution.

• Add 200 µL of 10 mM ammonium acetate.

• Vortex briefly.

• Add 500 µL of MTBE.

• Vortex vigorously for 5 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

4. LC-MS/MS Conditions: [5]

• Mobile Phase A: 10 mM Ammonium Acetate in Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Gradient: Start with 30% B, increase to 95% B over 3 minutes, hold for 1 minute, then return to initial conditions.

• Ionization: ESI, Positive Mode

• MRM Transitions: These will need to be determined specifically for (24S)-MC 976 and its metabolites. For calcipotriol, the transition is m/z 413.3 → 395.3, corresponding to the loss of a water molecule.[5] A similar fragmentation pattern is expected for (24S)-MC 976.

III. Mandatory Visualizations

A. Signaling Pathway

(24S)-MC 976, as a Vitamin D analog, is expected to follow the canonical Vitamin D receptor signaling pathway.

Caption: VDR signaling pathway for (24S)-MC 976.

B. Experimental Workflow

The following diagram illustrates the key steps in the LC-MS/MS analysis of (24S)-MC 976 from a plasma sample.

Caption: Workflow for LC-MS/MS analysis.

C. Metabolism Pathway

The metabolism of (24S)-MC 976 is predicted to be similar to that of calcipotriol, which undergoes rapid hepatic metabolism to less active compounds.[8][9]

Caption: Predicted metabolism of (24S)-MC 976.

References

• 1. adooq.com [adooq.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. rjptonline.org [rjptonline.org]
• 5. benchchem.com [benchchem.com]
• 6. Sensitive and rapid UHPLC-MS/MS assay for simultaneous quantifications of calcipotriol and paclitaxel in rat whole blood and plasma samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluation of calcipotriol transdermal permeation through pig, rat and mouse skin using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. In vitro metabolism of the anti-psoriatic vitamin D analog, calcipotriol, in two cultured human keratinocyte models - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

(24S)-MC 976 solubility problems in DMSO

Welcome to the technical support center for (24S)-MC 976. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the solubility and handling of (24S)-MC 976, a Vitamin D3 derivative. Here you will find troubleshooting guides and frequently asked questions to ensure the successful application of this compound in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is (24S)-MC 976 and what is its mechanism of action?

A1: (24S)-MC 976 is a synthetic analog of Vitamin D3. Like the active form of Vitamin D (1α,25-dihydroxyvitamin D3), it is a Vitamin D/VDR activator[1][2]. Its primary mechanism of action involves binding to the Vitamin D Receptor (VDR), a nuclear transcription factor. This binding initiates a cascade of molecular events that modulate the expression of various target genes.

The genomic signaling pathway of (24S)-MC 976, like other VDR agonists, involves several key steps:

• Binding to VDR: (24S)-MC 976 enters the cell and binds to the VDR in the cytoplasm or nucleus.

• Heterodimerization: The ligand-bound VDR forms a heterodimer with the Retinoid X Receptor (RXR).

• Binding to VDRE: This VDR/RXR complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter regions of target genes.

• Transcriptional Regulation: The binding of the VDR/RXR heterodimer to VDREs recruits co-activator or co-repressor proteins, which in turn modulate the transcription of genes involved in a variety of cellular processes, including cell differentiation, proliferation, and calcium homeostasis[3][4].

There is also evidence for more rapid, non-genomic actions of Vitamin D compounds that are initiated at the plasma membrane[3].

Q2: What is the recommended solvent for dissolving (24S)-MC 976?

A2: Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for dissolving (24S)-MC 976 and other hydrophobic Vitamin D analogs for in vitro experiments[5][6]. It is a powerful polar aprotic solvent capable of dissolving a wide range of polar and nonpolar compounds[7].

Q3: What are the recommended storage conditions for (24S)-MC 976?

A3: For long-term stability, (24S)-MC 976 should be stored as a lyophilized powder at -20°C in a desiccated environment[8]. Once dissolved in DMSO, it is recommended to prepare fresh solutions for optimal activity, as the compound can be unstable in solution[1]. If storage of a DMSO stock solution is necessary, it should be aliquoted to avoid multiple freeze-thaw cycles and stored at -20°C for use within one month[8].

Q4: What does precipitation of (24S)-MC 976 in cell culture media look like?

A4: Precipitation can manifest in several ways. You may observe the media becoming cloudy or hazy, or see fine particles floating in the solution. In some instances, larger crystals can form and settle at the bottom of the culture vessel or adhere to its surfaces[9]. It is crucial to distinguish between chemical precipitation and microbial contamination, which can also cause turbidity but is typically accompanied by a rapid change in pH and the presence of visible microorganisms under a microscope.

Troubleshooting Guide: Solubility Problems with (24S)-MC 976 in DMSO and Cell Culture Media

Issue 1: Immediate precipitation of (24S)-MC 976 upon addition to cell culture media.

This phenomenon, often referred to as "crashing out," is a common issue with hydrophobic compounds dissolved in DMSO when they are introduced into an aqueous environment like cell culture media[1][9].

Potential Cause	Explanation	Recommended Solution
Solvent Shock	The rapid change in solvent polarity when a concentrated DMSO stock is quickly diluted into the aqueous culture medium causes the compound to fall out of solution.[9]	1. Improve Dilution Technique: Pre-warm the cell culture media to 37°C. Add the DMSO stock solution drop-wise while gently swirling or vortexing the media to ensure rapid and even dispersion.[9]2. Use Serial Dilutions: Create an intermediate dilution of the stock solution in a small volume of pre-warmed media first. Then, add this intermediate dilution to the final volume of media.[1]
High Final Concentration	The intended final concentration of (24S)-MC 976 in the cell culture medium exceeds its aqueous solubility limit.	1. Reduce Final Concentration: Lower the target concentration and perform a dose-response experiment to determine the highest soluble concentration that still yields the desired biological effect.2. Perform a Solubility Test: Conduct a preliminary experiment to determine the maximum soluble concentration of (24S)-MC 976 in your specific cell culture medium (see Experimental Protocols section).[1]
Low Temperature of Media	Adding the compound to cold media can significantly decrease its solubility.	Always use cell culture media that has been pre-warmed to 37°C for all dilutions.[1]

Issue 2: Delayed precipitation of (24S)-MC 976 in the incubator.

Precipitation that occurs after several hours or days in the incubator can be due to changes in the media environment over time.

Potential Cause	Explanation	Recommended Solution
Interaction with Media Components	(24S)-MC 976 may interact with salts, proteins (especially in serum), or other components in the media, forming insoluble complexes over time.	If possible, try a different basal media formulation or a lower serum concentration to see if this mitigates the precipitation.
Evaporation of Media	In long-term cultures, evaporation can concentrate all media components, including (24S)-MC 976, potentially exceeding its solubility limit.	Ensure proper humidification of the incubator. For long-term experiments, consider using culture plates with low-evaporation lids or sealing plates with gas-permeable membranes.[1]
Temperature Fluctuations	Repeatedly removing culture vessels from the incubator can cause temperature cycling, which may affect the compound's solubility.[1]	Minimize the time that culture vessels are outside the incubator. If frequent observation is necessary, consider using a microscope with an integrated incubator.
pH Shifts in Media	Changes in the pH of the culture medium due to cellular metabolism can alter the solubility of the compound.	Ensure that the medium is properly buffered and that the CO2 level in the incubator is correctly calibrated.

Quantitative Data

Compound	Solvent	Solubility (approx.)	Reference
Vitamin D3	DMSO	3 mg/mL	[6]
Vitamin D3	DMSO	7.23 x 10⁻³ (mole fraction at 298.2 K)	[10][11]
25-hydroxy Vitamin D3	DMSO	10 mg/mL	[5]

Experimental Protocols

Protocol 1: Preparation of a (24S)-MC 976 Stock Solution in DMSO

• Preparation: Under a chemical fume hood, carefully weigh the desired amount of lyophilized (24S)-MC 976 powder.

• Dissolution: Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired high-concentration stock (e.g., 10 mM).

• Homogenization: Vortex the solution thoroughly to ensure the compound is fully dissolved. If necessary, brief sonication in a water bath can be used to aid dissolution.

• Inspection: Visually inspect the solution against a light source to ensure there are no visible particles.

• Storage: Aliquot the stock solution into smaller volumes in sterile, light-protected tubes and store at -20°C.

Protocol 2: Dilution of (24S)-MC 976 DMSO Stock into Cell Culture Media

This protocol is designed to minimize precipitation when preparing the final working solution.

• Pre-warm Media: Pre-warm your complete cell culture medium (with serum and other supplements) in a 37°C water bath for at least 30 minutes.

• Prepare Intermediate Dilution (Optional but Recommended): For very hydrophobic compounds or high final concentrations, first prepare an intermediate dilution of your DMSO stock in pre-warmed media.

• Final Dilution:

  • In a sterile conical tube, place the required volume of pre-warmed medium.

  • While gently swirling or vortexing the tube of media, slowly add the calculated volume of the (24S)-MC 976 DMSO stock solution drop-by-drop. This gradual addition is crucial to prevent solvent shock.

• Final Mix and Inspection: Once the stock solution is added, cap the tube and invert it several times to ensure a homogenous solution. Visually inspect the final working solution for any signs of precipitation before adding it to your cells.

Protocol 3: Determining the Maximum Soluble Concentration in Cell Culture Media

• Prepare Serial Dilutions: Prepare a series of 2-fold dilutions of your high-concentration (24S)-MC 976 stock solution in DMSO.

• Add to Media: In a 96-well plate, add a fixed volume of each DMSO dilution to the corresponding wells containing your pre-warmed complete cell culture medium (e.g., 2 µL of each DMSO dilution to 200 µL of media). Include a DMSO-only control.

• Incubate and Observe: Incubate the plate under standard cell culture conditions (37°C, 5% CO2).

• Assess Precipitation: Visually inspect the wells for any signs of cloudiness or precipitate at different time points (e.g., 0, 2, 6, and 24 hours). For a more quantitative assessment, you can read the absorbance of the plate at a wavelength of 600-650 nm. An increase in absorbance indicates precipitation.

• Determine Maximum Soluble Concentration: The highest concentration that remains clear throughout the observation period is your maximum working soluble concentration under those specific conditions.[1]

Visualizations

Caption: Genomic signaling pathway of (24S)-MC 976 via the Vitamin D Receptor (VDR).

Caption: Workflow for troubleshooting (24S)-MC 976 precipitation during experimental setup.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. The Yin and Yang of vitamin D receptor (VDR) signaling in neoplastic progression: Operational networks and tissue-specific growth control - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vitamin D receptor signaling mechanisms: Integrated actions of a well-defined transcription factor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 11. researchgate.net [researchgate.net]

(24S)-MC 976 degradation in cell culture

Welcome to the technical support center for (24S)-MC 976. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their cell culture experiments involving this vitamin D analog.

Frequently Asked Questions (FAQs)

Q1: What is (24S)-MC 976 and what is its primary mechanism of action?

(24S)-MC 976 is a synthetic analog of the active form of vitamin D, 1α,25-dihydroxyvitamin D3 (calcitriol). Like other vitamin D analogs, its primary mechanism of action is mediated through the Vitamin D Receptor (VDR), a nuclear receptor that regulates gene expression.[1] Upon binding to the VDR, the (24S)-MC 976-VDR complex heterodimerizes with the Retinoid X Receptor (RXR) and binds to Vitamin D Response Elements (VDREs) on the DNA of target genes. This interaction modulates the transcription of genes involved in a variety of cellular processes, including cell proliferation, differentiation, and apoptosis.

Q2: What are the common causes of (24S)-MC 976 degradation in cell culture?

The degradation of (24S)-MC 976 in cell culture can be attributed to several factors, similar to other vitamin D analogs. These include:

• Metabolic Degradation: Cells, particularly those expressing the enzyme 24-hydroxylase (CYP24A1), can metabolize and inactivate vitamin D analogs. This is a primary pathway for the catabolism of both endogenous vitamin D and its synthetic counterparts.[2]

• Physicochemical Instability:

  • Light Sensitivity: Vitamin D compounds are notoriously sensitive to light, especially UV radiation, which can lead to isomerization and degradation.[3]

  • Oxidation: The presence of reactive oxygen species in the culture medium can lead to oxidative degradation.[4][5]

  • pH: Acidic or alkaline conditions can affect the stability of the molecule. Vitamin D3, for example, is most stable at a pH above 5.[6]

  • Temperature: Elevated temperatures can accelerate degradation.[3][4]

Q3: How can I minimize the degradation of (24S)-MC 976 during my experiments?

To ensure the stability and activity of (24S)-MC 976 in your cell culture experiments, consider the following precautions:

• Protect from Light: Handle the compound and conduct experiments under subdued light. Use amber-colored tubes and plates to minimize light exposure.[5]

• Control Temperature: Store stock solutions at the recommended temperature (typically -20°C or -80°C) and minimize freeze-thaw cycles. During experiments, maintain a constant and appropriate temperature (e.g., 37°C) in the incubator.

• Use Freshly Prepared Solutions: Prepare working solutions of (24S)-MC 976 fresh for each experiment from a frozen stock.

• Optimize Culture Medium:

  • If enzymatic degradation is suspected, consider using serum-free or reduced-serum media, as serum can contain metabolizing enzymes.[5]

  • Ensure the pH of the culture medium is stable and within the optimal range for your cells and the compound.

• Include Controls: Always include appropriate vehicle controls in your experiments to account for any effects of the solvent used to dissolve (24S)-MC 976.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent or weaker than expected biological activity.	Degradation of (24S)-MC 976 in the stock solution or during the experiment.	1. Verify Stock Solution Integrity: Prepare a fresh stock solution. If possible, verify the concentration and purity of the old and new stock solutions using HPLC. 2. Minimize Light Exposure: Repeat the experiment using light-protective tubes and plates. 3. Reduce Incubation Time: If the compound is found to be unstable over longer periods, consider reducing the incubation time.[5] 4. Replenish Compound: For long-term experiments, consider replenishing the media with freshly prepared (24S)-MC 976 at regular intervals.
High variability between replicate wells.	Uneven degradation of the compound across the plate. Adsorption of the compound to the plasticware.	1. Ensure Homogeneous Mixing: Gently mix the plate after adding the compound to ensure even distribution. 2. Check for Edge Effects: Be mindful of potential "edge effects" in multi-well plates, where wells on the perimeter may experience different conditions. 3. Consider Plate Type: Some compounds can adsorb to the surface of cell culture plates.[5] You may need to test different types of plates (e.g., low-adhesion plates).
Complete loss of activity.	Incorrect storage of the stock solution. Contamination of the stock solution.	1. Review Storage Conditions: Ensure the stock solution was stored at the correct temperature and protected from light. 2. Prepare Fresh Stock: Always prepare a new stock solution from the original solid compound if a complete loss of activity is observed.

Experimental Protocols

Protocol 1: Assessing the Stability of (24S)-MC 976 in Cell Culture Medium

This protocol outlines a general method to determine the stability of (24S)-MC 976 in your specific cell culture medium.

Materials:

• (24S)-MC 976

• Your specific cell culture medium (with all supplements, e.g., FBS)

• Sterile microcentrifuge tubes or multi-well plates

• HPLC or LC-MS/MS system

Methodology:

• Preparation of Working Solution: Prepare a working solution of (24S)-MC 976 in the cell culture medium at the desired final concentration.

• Incubation: Aliquot the (24S)-MC 976-containing media into sterile tubes or wells. Include a "time 0" control which is processed immediately. Place the samples in a 37°C, 5% CO₂ incubator.

• Sample Collection: At designated time points (e.g., 0, 2, 6, 12, 24, 48 hours), remove an aliquot of the media.

• Sample Processing:

  • If the medium contains serum, precipitate proteins by adding a 2x volume of cold acetonitrile.

  • Vortex the samples and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube for analysis.

• Analytical Quantification: Analyze the supernatant using a validated HPLC or LC-MS/MS method to quantify the concentration of the remaining (24S)-MC 976.[5][7]

• Data Analysis: Plot the concentration of (24S)-MC 976 as a function of time to determine its stability profile.

Protocol 2: Evaluating Cellular Uptake and Metabolism

This protocol can be used to indirectly assess the degradation of (24S)-MC 976 by measuring its disappearance from the culture medium in the presence of cells.

Materials:

• Your cell line of interest

• (24S)-MC 976

• Appropriate cell culture plates and reagents

• HPLC or LC-MS/MS system

Methodology:

• Cell Seeding: Seed your cells in multi-well plates at a density that will not result in over-confluence by the end of the experiment.

• Compound Addition: After the cells have attached, replace the medium with fresh medium containing (24S)-MC 976 at the desired concentration. Include cell-free wells with the compound-containing medium as a control for non-cellular degradation.

• Sample Collection: At various time points (e.g., 0, 2, 6, 12, 24, 48 hours), collect aliquots of the culture medium from both the wells with cells and the cell-free control wells.

• Sample Processing and Analysis: Process the collected media as described in Protocol 1 to remove proteins and analyze the concentration of the remaining (24S)-MC 976 by HPLC or LC-MS/MS.

• Data Analysis: Compare the concentration of (24S)-MC 976 in the medium from wells with cells to that from the cell-free wells. A faster decrease in concentration in the presence of cells suggests cellular uptake and/or metabolism.

Visualizations

References

• 1. Vitamin D and Its Synthetic Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of Efficient Chemical Syntheses of Vitamin D Degradation Products | Anticancer Research [ar.iiarjournals.org]
• 3. circehealthscience.com [circehealthscience.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

potential off-target effects of (24S)-MC 976

Technical Support Center: (24S)-MC 976

Welcome to the technical support center for (24S)-MC 976. This guide provides detailed information, troubleshooting advice, and experimental protocols to help researchers investigate and understand potential off-target or unexpected effects of (24S)-MC 976, a synthetic Vitamin D3 analog.

Frequently Asked Questions (FAQs)

Q1: What is the primary, on-target mechanism of action for (24S)-MC 976?

(24S)-MC 976 is a derivative of Vitamin D3 and functions as an agonist for the Vitamin D Receptor (VDR).[1][2] The VDR is a member of the nuclear receptor superfamily.[2] The canonical, or "genomic," pathway involves the following steps:

• (24S)-MC 976 binds to the ligand-binding domain (LBD) of the VDR in the cytoplasm.

• This binding induces a conformational change in the VDR.

• The activated VDR forms a heterodimer with the Retinoid-X-Receptor (RXR).

• This VDR/RXR complex translocates to the nucleus.

• The complex binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, modulating their transcription.[3]

This genomic pathway is responsible for the regulation of genes involved in calcium and phosphate (B84403) metabolism, cell proliferation and differentiation, and immune modulation.

Caption: Canonical Genomic VDR Signaling Pathway.

Q2: I'm observing a cellular response minutes after (24S)-MC 976 treatment, which seems too fast for gene transcription. Is this an off-target effect?

Not necessarily. This is likely a "non-genomic" effect. Vitamin D and its analogs can elicit rapid responses that do not require gene transcription or protein synthesis.[4] These actions are often mediated by a subpopulation of VDR located at the cell membrane or by other membrane proteins like Protein Disulfide-Isomerase A3 (PDIA3), which has been described as a membrane VDR.[5][6]

These rapid, non-genomic pathways can activate second messenger systems (e.g., Ca2+, cAMP, IP3) and various kinase cascades (e.g., PKC, Akt), influencing cellular processes within seconds to minutes.[5] Therefore, a rapid response is not conclusive evidence of an off-target effect but may indicate the involvement of non-classical, non-genomic VDR signaling.

Caption: Potential Non-Genomic Signaling Pathway.

Q3: My results show altered activity in other signaling pathways (e.g., NF-κB, WNT). Is this evidence of off-target binding?

It is more likely due to signaling cross-talk. The VDR pathway is known to interact with and modulate several other key cellular signaling pathways. An observed change in a different pathway may be an indirect consequence of on-target VDR activation rather than a direct, off-target binding event.

Troubleshooting Guides

Issue: An unexpected experimental result has occurred, and an off-target effect is suspected.

This troubleshooting workflow can help determine if the observed effect is VDR-dependent (on-target) or VDR-independent (potentially off-target).

Caption: Troubleshooting Workflow for Unexpected Effects.

Data Presentation

While specific off-target binding affinities for (24S)-MC 976 are not publicly documented, the known interactions of its primary target, the VDR, can inform troubleshooting.

Table 1: Known Signaling Pathway Cross-Talk with the Vitamin D Receptor (VDR)

Interacting Pathway	Type of Interaction with VDR Signaling	Potential Consequence of VDR Agonism	Reference
NF-κB	Suppression / Inhibition	Decreased inflammatory cytokine production
STAT1 / IFN-α	Cross-modulation	Regulation of immune and anti-viral responses
WNT / β-catenin	Modulation	Influence on cell cycle and proliferation	[6]
Sonic Hedgehog (SHH)	Modulation	Impact on developmental and cell fate processes	[6]
p53	Increased Nuclear Translocation	Enhancement of photoprotective effects	[5]

Table 2: Template for Off-Target Liability Screening

Researchers can use this template to log results from broad-panel screening assays (e.g., performed by a contract research organization).

Target Class	Specific Target	Assay Type	Result (e.g., % Inhibition @ 10µM)
Kinase	e.g., SRC	Radiometric
Kinase	e.g., EGFR	HTRF
GPCR	e.g., ADRB2	Radioligand Binding
Nuclear Receptor	e.g., FXR	Reporter Gene
Ion Channel	e.g., hERG	Electrophysiology

Experimental Protocols

Protocol 1: VDR Dependence Analysis using siRNA-mediated Knockdown

Objective: To determine if the biological effect of (24S)-MC 976 is mediated by the Vitamin D Receptor.

Methodology:

• Cell Culture: Plate your cells of interest at a density that will result in 50-60% confluency on the day of transfection.

• Transfection:

  • Prepare two sets of wells: one for a non-targeting control siRNA (scrambled) and one for a VDR-targeting siRNA.

  • Dilute siRNA in serum-free medium.

  • Separately, dilute a suitable lipid-based transfection reagent (e.g., Lipofectamine RNAiMAX) in serum-free medium.

  • Combine the diluted siRNA and transfection reagent, mix gently, and incubate for 15-20 minutes at room temperature to allow complex formation.

  • Add the siRNA-lipid complexes to the cells.

• Incubation: Incubate the cells for 24-48 hours to allow for knockdown of VDR mRNA and protein. The optimal time should be determined empirically.

• Verification of Knockdown:

  • Harvest a subset of cells from both control and VDR-knockdown groups.

  • Perform qRT-PCR to quantify VDR mRNA levels and/or Western Blotting to quantify VDR protein levels. A knockdown efficiency of >70% is recommended.

• Compound Treatment:

  • Treat the remaining control and VDR-knockdown cells with (24S)-MC 976 at the desired concentration(s) or with a vehicle control.

• Assay Endpoint: After the appropriate treatment duration, measure the biological endpoint of interest (e.g., gene expression, cell viability, protein phosphorylation).

• Data Analysis: Compare the response to (24S)-MC 976 in the control siRNA group versus the VDR siRNA group. If the effect is significantly diminished or completely abolished in the VDR-knockdown cells, it is considered VDR-dependent.

Protocol 2: Competitive Binding Analysis with a VDR Antagonist

Objective: To determine if the effect of (24S)-MC 976 can be blocked by a competitive VDR antagonist, confirming its action at the VDR ligand-binding site.

Methodology:

• Cell Culture: Plate cells and grow to the desired confluency for your specific assay.

• Pre-treatment with Antagonist:

  • Prepare solutions of a known VDR antagonist (e.g., ZK159222).

  • Treat cells with the VDR antagonist for 1-2 hours prior to adding (24S)-MC 976. Use a concentration known to be effective for VDR blockade (typically a 10- to 100-fold molar excess over the agonist). Include a vehicle control group that does not receive the antagonist.

• Agonist Treatment:

  • Add (24S)-MC 976 to the wells, including those pre-treated with the antagonist. Maintain a control group treated only with the antagonist and another treated only with (24S)-MC 976.

• Incubation: Incubate for the required duration to observe the biological effect.

• Assay Endpoint: Measure the biological endpoint.

• Data Analysis: Compare the magnitude of the effect in cells treated with (24S)-MC 976 alone versus those pre-treated with the VDR antagonist. A significant reduction in the effect in the presence of the antagonist indicates that the action of (24S)-MC 976 is mediated through competitive binding to the VDR.

References

• 1. adooq.com [adooq.com]
• 2. Detailed molecular understanding of agonistic and antagonistic vitamin D receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Article - Journal Bone Fragility [journalbonefragility.com]
• 5. Nongenomic Activities of Vitamin D - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nongenomic Activities of Vitamin D - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting (24S)-MC 976 Dose-Response Curves

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (24S)-MC 976, a Vitamin D3 derivative. As specific dose-response data for (24S)-MC 976 is limited in publicly available literature, this guide leverages data and protocols from well-characterized Vitamin D analogs to provide a framework for experimental design and data interpretation.

Frequently Asked Questions (FAQs)

Q1: What is (24S)-MC 976 and what is its expected mechanism of action?

A1: (24S)-MC 976 is a synthetic derivative of Vitamin D3.[1] Like other Vitamin D analogs, its biological effects are primarily mediated through the Vitamin D Receptor (VDR), a nuclear transcription factor. Upon binding, the ligand-VDR complex heterodimerizes with the Retinoid X Receptor (RXR) and binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.

Q2: Which cellular responses are typically measured to generate a dose-response curve for Vitamin D analogs?

A2: Common endpoints for assessing the activity of Vitamin D analogs include:

• Gene Expression: Measuring the mRNA levels of VDR target genes is a direct and sensitive method. The gene encoding the enzyme 24-hydroxylase (CYP24A1) is a well-established primary response gene.

• Cell Proliferation/Viability: Many Vitamin D analogs exhibit anti-proliferative effects. Assays such as MTT, XTT, or direct cell counting are used to quantify changes in cell number or metabolic activity.

• Cell Differentiation: In specific cell types, such as keratinocytes or myeloid leukemia cells, Vitamin D analogs can induce differentiation, which can be assessed by monitoring cell morphology or the expression of differentiation markers.

• Reporter Gene Assays: Cells can be transfected with a plasmid containing a reporter gene (e.g., luciferase) under the control of a VDRE. The reporter signal provides a quantitative measure of VDR activation.

Q3: What are typical effective concentrations for Vitamin D analogs in cell culture experiments?

A3: The effective concentrations of Vitamin D analogs can vary widely depending on the specific analog, the cell type, and the measured endpoint. Generally, concentrations in the nanomolar (nM) range are effective for inducing gene expression. For example, the potent Vitamin D analog PRI-5202 shows an EC50 for CYP24A1 induction of 0.92 ± 0.20 nM in 14433 ovarian cancer cells. Anti-proliferative effects may require higher concentrations.

Q4: How should I prepare and store (24S)-MC 976 for in vitro experiments?

A4: (24S)-MC 976 is typically provided as a lyophilized powder. For storage, it should be kept at -20°C and desiccated. In its lyophilized form, it is stable for up to 36 months. Once dissolved in a solvent (e.g., ethanol), the solution should be stored at -20°C and used within one month to avoid loss of potency. It is recommended to aliquot the solution to prevent multiple freeze-thaw cycles.[1]

Troubleshooting Guides

Problem 1: High Variability or Poor Reproducibility in Dose-Response Data

• Possible Cause: Inconsistent cell seeding density.

  • Solution: Ensure a uniform single-cell suspension before seeding plates. Use a calibrated multichannel pipette and mix the cell suspension between seeding replicates.

• Possible Cause: Edge effects in multi-well plates.

  • Solution: Avoid using the outer wells of the plate for experimental samples as they are more prone to evaporation. Fill the outer wells with sterile phosphate-buffered saline (PBS) or culture medium to maintain humidity.

• Possible Cause: Variability in compound dilution.

  • Solution: Prepare serial dilutions fresh for each experiment. Use calibrated pipettes and ensure thorough mixing at each dilution step.

• Possible Cause: Passage number and health of cells.

  • Solution: Use cells within a consistent and low passage number range. Regularly check for mycoplasma contamination and ensure cells are in the logarithmic growth phase at the time of treatment.

Problem 2: No Observable Effect or a Very Weak Response

• Possible Cause: Low expression of the Vitamin D Receptor (VDR) in the cell line.

  • Solution: Verify VDR expression in your cell line using qPCR or Western blotting. If VDR expression is low, consider using a different cell line known to be responsive to Vitamin D.

• Possible Cause: Compound degradation.

  • Solution: Ensure proper storage of the compound as a lyophilized powder and as a stock solution.[1] Prepare fresh dilutions from a recently thawed aliquot for each experiment.

• Possible Cause: Insufficient treatment duration.

  • Solution: The time course of response can vary. For gene expression, peak induction of primary target genes like CYP24A1 can occur within hours, while effects on cell proliferation may take several days to become apparent. Perform a time-course experiment to determine the optimal treatment duration.

• Possible Cause: Presence of Vitamin D in the serum of the culture medium.

  • Solution: Use charcoal-stripped fetal bovine serum (FBS) to remove endogenous steroids, including Vitamin D metabolites, which could mask the effect of the added compound.

Problem 3: Atypical or Non-Sigmoidal Dose-Response Curve

• Possible Cause: Compound solubility issues at high concentrations.

  • Solution: Visually inspect the culture medium for precipitation at the highest concentrations of (24S)-MC 976. If precipitation is observed, consider using a different solvent or lowering the maximum concentration tested.

• Possible Cause: Cytotoxicity at high concentrations.

  • Solution: If the response shows a sharp downturn at high concentrations (a "U-shaped" curve), it may indicate cytotoxicity. Perform a cell viability assay (e.g., trypan blue exclusion) in parallel with your primary endpoint assay to assess toxicity.

• Possible Cause: Off-target effects at high concentrations.

  • Solution: High concentrations of any compound can lead to non-specific effects. Correlate your dose-response data with the expression of known VDR target genes to confirm a VDR-mediated mechanism.

Quantitative Data Summary

The following tables summarize dose-response data for various Vitamin D analogs on key cellular processes. This data can be used as a reference for designing experiments with (24S)-MC 976.

Table 1: EC50 Values for CYP24A1 mRNA Induction by Vitamin D Analogs in Ovarian Cancer Cells

Compound	Cell Line	EC50 (nM)
Calcitriol	13781	4.41 ± 1.10
Calcitriol	14433	1.41 ± 0.25
PRI-5202	13781	2.98 ± 1.10
PRI-5202	14433	0.92 ± 0.20

Data from a 4-hour treatment.[1]

Table 2: IC50 Values for Anti-Proliferative Effects of Vitamin D3 in Breast Cancer Cell Lines

Cell Line	IC50 (µM) at 24h	IC50 (µM) at 48h	IC50 (µM) at 72h
MCF-7	0.35 ± 0.04	0.25 ± 0.03	0.20 ± 0.02
MDA-MB-231	0.25 ± 0.02	0.15 ± 0.01	0.10 ± 0.01
MDA-MB-468	0.20 ± 0.03	0.12 ± 0.02	0.10 ± 0.01

Experimental Protocols

Protocol 1: Cell Proliferation Assay using Formazan Dye

This protocol is adapted from a study on the anti-proliferative effects of 1,25-dihydroxyvitamin D3.

• Cell Seeding: Seed cells in a 96-well plate at a density of 4,000 cells/well. Allow cells to adhere overnight.

• Treatment: Replace the medium with fresh medium containing various concentrations of (24S)-MC 976 or vehicle control (e.g., <0.1% ethanol). Incubate for the desired duration (e.g., 4 days).

• Formazan Dye Addition: At the end of the incubation, add 10-20 µL of a formazan-based reagent (e.g., MTT, XTT) to each well.

• Incubation: Incubate the plate for 3 hours at 37°C in a 5% CO2 incubator.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 490 nm) using a microplate reader.

• Data Analysis: Subtract the background absorbance, normalize the data to the vehicle control, and plot the dose-response curve to determine the IC50 value.

Protocol 2: Gene Expression Analysis by RT-qPCR

This protocol describes the measurement of VDR target gene expression.

• Cell Culture and Treatment: Seed cells in 6-well plates. Once they reach 60-70% confluency, treat them with different concentrations of (24S)-MC 976 for the desired time (e.g., 4, 8, or 24 hours).

• RNA Isolation: Lyse the cells and isolate total RNA using a commercially available kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the isolated RNA using a reverse transcription kit.

• qPCR: Perform quantitative PCR using a qPCR instrument and a SYBR Green or probe-based master mix. Use primers specific for your target gene (e.g., CYP24A1) and a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

• Data Analysis: Calculate the relative expression of the target gene using the ΔΔCt method. Plot the fold change in expression against the concentration of (24S)-MC 976 to generate a dose-response curve and determine the EC50.

Visualizations

Caption: VDR Signaling Pathway for (24S)-MC 976.

Caption: Experimental Workflow for Dose-Response Analysis.

References

• 1. adooq.com [adooq.com]

troubleshooting (24S)-MC 976 experimental variability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (24S)-MC 976, a synthetic Vitamin D3 analog. The information is presented in a question-and-answer format to directly address potential experimental variability and challenges.

I. Frequently Asked Questions (FAQs)

Q1: What is (24S)-MC 976 and what is its primary mechanism of action?

(24S)-MC 976 is a synthetic analog of Vitamin D3. Like other Vitamin D analogs, its primary mechanism of action is to bind to and activate the Vitamin D Receptor (VDR), a nuclear transcription factor.[1] Upon binding, the (24S)-MC 976-VDR complex translocates to the nucleus and modulates the transcription of various target genes, leading to a range of biological effects, including anti-proliferative and pro-differentiative activities in cancer cells.

Q2: My experimental results with (24S)-MC 976 are inconsistent. What are the common sources of variability?

Variability in experiments with Vitamin D analogs like (24S)-MC 976 can arise from several factors:

• Compound Stability and Handling: (24S)-MC 976 is sensitive to light, heat, and repeated freeze-thaw cycles. Improper storage or handling can lead to degradation and loss of activity.

• Solubility Issues: Poor solubility in cell culture media can result in inconsistent effective concentrations.

• Cell Line Specific Effects: The expression levels of the VDR and co-regulatory proteins can vary significantly between different cell lines, leading to different responses.

• Experimental Conditions: Factors such as cell density, serum concentration in the media, and duration of treatment can all influence the outcome.

• Assay-Dependent Variability: The choice of assay to measure cellular response (e.g., cell viability, gene expression) can introduce variability.

Q3: How should I properly store and handle (24S)-MC 976?

To ensure the stability and potency of (24S)-MC 976, follow these storage guidelines:

• Stock Solutions: Store stock solutions in a non-frost-free freezer at -20°C or -80°C. Protect from light by using amber vials or by wrapping vials in foil. Aliquot stock solutions to avoid repeated freeze-thaw cycles.

• Working Dilutions: Prepare working dilutions fresh for each experiment from the stock solution. Avoid storing diluted solutions for extended periods.

Q4: I am observing lower than expected potency of (24S)-MC 976 in my cell-based assays. What could be the issue?

Lower than expected potency can be due to several factors:

• Compound Degradation: Verify the storage and handling of your (24S)-MC 976 stock.

• Suboptimal Cell Culture Conditions: Ensure that your cell lines are healthy and in the logarithmic growth phase. High cell confluency can sometimes reduce the response to anti-proliferative agents.

• Low VDR Expression: The target cells may have low endogenous expression of the Vitamin D Receptor (VDR). Consider verifying VDR expression levels in your cell line of interest.

• Presence of VDR Inhibitors: Components in the serum of your cell culture media could potentially interfere with VDR signaling.

Q5: Are there any known off-target effects of (24S)-MC 976 that could affect my results?

While the primary target of (24S)-MC 976 is the VDR, like many small molecules, the possibility of off-target effects cannot be entirely ruled out, although specific off-target effects for (24S)-MC 976 are not well-documented in publicly available literature. If you observe unexpected phenotypes, consider performing control experiments to investigate potential off-target activities.

II. Troubleshooting Guides

Guide 1: Inconsistent Cell Viability/Proliferation Assay Results

Observed Problem	Potential Cause	Recommended Solution
High variability between replicate wells.	- Inconsistent cell seeding. - Uneven drug distribution. - Edge effects in multi-well plates.	- Ensure a homogenous single-cell suspension before seeding. - Mix the plate gently after adding (24S)-MC 976. - Avoid using the outer wells of the plate, or fill them with sterile PBS.
IC50 values are significantly higher than expected.	- (24S)-MC 976 degradation. - Cell line is resistant. - Incorrect drug concentration.	- Use a fresh aliquot of (24S)-MC 976. - Confirm VDR expression in your cell line. - Verify the concentration of your stock solution.
Results are not reproducible between experiments.	- Variation in cell passage number. - Inconsistent incubation times. - Different batches of reagents (e.g., FBS).	- Use cells within a consistent and low passage number range. - Standardize all incubation times precisely. - Test new batches of critical reagents before use in large-scale experiments.

Guide 2: Issues with Gene Expression Analysis (e.g., qPCR for CYP24A1)

Observed Problem	Potential Cause	Recommended Solution
No induction of CYP24A1 mRNA after treatment.	- Inactive (24S)-MC 976. - Insufficient treatment time or concentration. - Low VDR expression in cells.	- Test a fresh aliquot of the compound. - Perform a time-course and dose-response experiment. - Confirm VDR expression by Western blot or qPCR.
High background expression of CYP24A1.	- Basal VDR activity in the cell line. - Presence of Vitamin D in the fetal bovine serum.	- Culture cells in charcoal-stripped serum to remove endogenous steroids.
Inconsistent fold-change in gene expression.	- Variability in RNA extraction or cDNA synthesis. - Inaccurate normalization.	- Use a high-quality RNA isolation kit and standardize the reverse transcription reaction. - Use multiple validated housekeeping genes for normalization.

III. Experimental Protocols & Data

General Protocol for Cell Treatment with (24S)-MC 976

• Cell Seeding: Seed cells in appropriate culture vessels and allow them to adhere and enter logarithmic growth phase (typically 24 hours).

• Compound Preparation: Prepare a stock solution of (24S)-MC 976 in a suitable solvent such as DMSO or ethanol.[2][3] Further dilute the stock solution in cell culture medium to the desired final concentrations immediately before use. Include a vehicle control (medium with the same concentration of solvent used for the highest drug concentration).

• Treatment: Remove the old medium from the cells and replace it with the medium containing the different concentrations of (24S)-MC 976 or the vehicle control.

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, 72 hours) under standard cell culture conditions (e.g., 37°C, 5% CO2).[4]

• Analysis: Following incubation, perform the desired downstream analysis, such as cell viability assays (e.g., MTT, CellTiter-Glo), gene expression analysis (qPCR), or protein analysis (Western blot).

Quantitative Data Summary

Publicly available, specific quantitative data for (24S)-MC 976, such as VDR binding affinity and IC50 values in various cell lines, is limited. The following table provides a template for how such data could be presented. Researchers are encouraged to determine these values empirically for their specific experimental systems.

Parameter	(24S)-MC 976	1,25(OH)₂D₃ (Calcitriol)	Notes
VDR Binding Affinity (Kd)	Data not available	~0.1 nM	Varies depending on the assay conditions.
IC50 (MCF-7 cells, 72h)	Data not available	~1-100 nM	Highly dependent on the cell line and assay used.
IC50 (LNCaP cells, 72h)	Data not available	~1-100 nM	Highly dependent on the cell line and assay used.
CYP24A1 Induction (EC50)	Data not available	~1-10 nM	Can be measured by qPCR after treatment.

IV. Visualizations

Signaling Pathway

Caption: Canonical VDR signaling pathway activated by (24S)-MC 976.

Experimental Workflow

Caption: General experimental workflow for cell-based assays with (24S)-MC 976.

Troubleshooting Logic

Caption: A logical approach to troubleshooting experimental variability.

References

• 1. Role of Calcitriol and Vitamin D Receptor (VDR) Gene Polymorphisms in Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Differential Effects of Two Widely Used Solvents, DMSO and Ethanol, on the Growth and Recovery of Trypanosoma cruzi Epimastigotes in Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocol for long-term treatment of lowly aggressive cancer cell lines with low concentrations of anti-tumor drugs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (24S)-MC 976 and Vitamin D Analog IC50 Determination

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (24S)-MC 976 and other vitamin D analogs. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during in vitro IC50 determination.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q1: I am observing high variability in my IC50 results for (24S)-MC 976 between experiments. What are the potential causes?

High variability in IC50 values is a common challenge when working with vitamin D analogs. Several factors can contribute to this issue:

• Compound Stability and Solubility: (24S)-MC 976, like other vitamin D analogs, is a lipophilic molecule with limited aqueous solubility. It can also be unstable in solution.[1] Inconsistent solubilization or degradation of the compound can lead to significant variations in the effective concentration in your assay.

• Cell-Based Assay Conditions: Variations in cell density, passage number, and growth phase can all impact cellular response to vitamin D analogs. It is crucial to maintain consistent cell culture practices.

• Assay-Specific Factors: The choice of assay (e.g., MTT, SRB, VDR binding) and variations in incubation times, reagent concentrations, and detection methods can all contribute to result variability.

Troubleshooting Steps:

• Compound Handling:

  • Always prepare fresh solutions of (24S)-MC 976 for each experiment.

  • Use a suitable solvent, such as DMSO, and ensure the final concentration in your assay does not exceed a level that affects cell viability (typically <0.5%).

  • Protect solutions from light and heat to minimize degradation.

• Cell Culture Consistency:

  • Use cells within a defined passage number range.

  • Ensure a consistent cell seeding density and allow cells to adhere and resume logarithmic growth before adding the compound.

  • Regularly test for mycoplasma contamination.

• Assay Optimization:

  • Optimize incubation times with the compound to capture the desired biological response.

  • Validate the performance of your chosen assay with a known vitamin D analog as a positive control.

Q2: My IC50 curve for (24S)-MC 976 is not showing a classic sigmoidal shape. What could be the problem?

An atypical dose-response curve can be indicative of several issues:

• Compound Precipitation: At higher concentrations, lipophilic compounds like (24S)-MC 976 may precipitate out of the cell culture medium, leading to a plateau or even a decrease in the observed effect.

• Cytotoxicity at High Concentrations: The observed effect may be due to general cytotoxicity rather than a specific mechanism of action, leading to a steep drop-off in the curve.

• Metabolism of the Compound: Cells can metabolize vitamin D analogs, altering their activity over the course of the experiment and affecting the shape of the dose-response curve.

Troubleshooting Steps:

• Solubility Check: Visually inspect the wells with the highest concentrations of your compound for any signs of precipitation. You can also perform a solubility test in your cell culture medium.

• Cytotoxicity Assay: Run a parallel cytotoxicity assay (e.g., trypan blue exclusion) to distinguish between antiproliferative effects and cell death.

• Time-Course Experiment: Perform a time-course experiment to understand the kinetics of the cellular response and determine if compound metabolism is a significant factor.

Q3: I am having difficulty obtaining a reproducible IC50 value in my VDR binding assay. What are the common pitfalls?

VDR binding assays can be sensitive to a number of factors that can lead to inconsistent results:

• Non-Specific Binding: The compound may bind to other proteins or components in the assay mixture, reducing the amount available to bind to the VDR.

• Receptor Preparation: The quality and concentration of the VDR preparation are critical. Inconsistent receptor activity will lead to variable results.

• Assay Buffer Composition: The composition of the assay buffer, including salt concentration and the presence of detergents, can influence binding affinity.

Troubleshooting Steps:

• Blocking Agents: Include blocking agents, such as bovine serum albumin (BSA), in your assay buffer to reduce non-specific binding.

• Receptor Quality Control: Ensure your VDR preparation is of high quality and use a consistent concentration in all assays. Validate each new batch of receptor.

• Assay Optimization: Systematically optimize the assay buffer components and incubation conditions to achieve a robust and reproducible signal.

Quantitative Data on Vitamin D Analogs

While specific, publicly available IC50 data for (24S)-MC 976 is limited, the following table provides a summary of reported IC50 values for other vitamin D analogs in various cancer cell lines to serve as a reference.

Compound	Cell Line	Assay Type	Reported IC50
Calcitriol (1α,25(OH)2D3)	A375 (Melanoma)	SRB	~0.274 nM
Calcipotriol	A375 (Melanoma)	SRB	~0.038 nM
20S-hydroxyvitamin D3	A375 (Melanoma)	SRB	~5.3 nM
PRI-1733	A375 (Melanoma)	SRB	~0.028 nM
PRI-1730	A375 (Melanoma)	SRB	~1.5 nM

Note: IC50 values are highly dependent on the specific experimental conditions and cell line used. The values presented here are for comparative purposes only.

Experimental Protocols

Cell Proliferation Assay (MTT Assay)

This protocol outlines a general procedure for determining the IC50 of a vitamin D analog using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell metabolic activity.

Materials:

• Adherent cancer cell line of interest

• Complete cell culture medium

• (24S)-MC 976 or other vitamin D analog

• DMSO (for compound dissolution)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well microplates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere and grow for 24 hours.

• Compound Preparation: Prepare a stock solution of (24S)-MC 976 in DMSO. Perform serial dilutions in complete cell culture medium to obtain a range of desired concentrations.

• Treatment: Remove the medium from the cells and replace it with the medium containing the different concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a no-treatment control.

• Incubation: Incubate the plate for the desired treatment period (e.g., 48, 72, or 96 hours).

• MTT Addition: After incubation, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium containing MTT and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at the appropriate wavelength (typically 570 nm) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and use a non-linear regression model to determine the IC50 value.

Vitamin D Receptor (VDR) Competitive Binding Assay

This protocol describes a competitive binding assay to determine the affinity of a test compound for the VDR.

Materials:

• Source of VDR (e.g., recombinant human VDR or nuclear extracts from VDR-expressing cells)

• Radiolabeled ligand (e.g., [3H]-1α,25(OH)2D3)

• Test compound ((24S)-MC 976)

• Unlabeled competitor (e.g., non-radiolabeled 1α,25(OH)2D3) for determining non-specific binding

• Assay buffer

• Method for separating bound from free ligand (e.g., hydroxylapatite slurry or glass fiber filters)

• Scintillation cocktail and counter

Procedure:

• Reaction Setup: In a microplate or microcentrifuge tubes, combine the VDR source, a fixed concentration of the radiolabeled ligand, and varying concentrations of the test compound.

• Controls:

  • Total Binding: VDR + radiolabeled ligand (no competitor).

  • Non-Specific Binding: VDR + radiolabeled ligand + a high concentration of unlabeled competitor.

• Incubation: Incubate the reaction mixture at a controlled temperature for a sufficient time to reach binding equilibrium.

• Separation: Separate the bound VDR-ligand complexes from the free radiolabeled ligand using your chosen method.

• Quantification: Quantify the amount of radioactivity in the bound fraction using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log of the test compound concentration.

  • Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC50 value.

Visualizations

VDR Signaling Pathway

Caption: VDR signaling pathway initiated by (24S)-MC 976.

Experimental Workflow for IC50 Determination

References

• 1. pubs.acs.org [pubs.acs.org]

Technical Support Center: (24S)-MC 976 (Calcipotriol)

Welcome to the technical support center for (24S)-MC 976, a synthetic analog of calcitriol (B1668218), the active form of vitamin D3. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) regarding the experimental use of (24S)-MC 976, also widely known as Calcipotriol (B1668217).

Frequently Asked Questions (FAQs)

Q1: What is (24S)-MC 976 and what is its primary mechanism of action?

A1: (24S)-MC 976, or Calcipotriol, is a synthetic derivative of calcitriol (1,25-dihydroxyvitamin D3). Its primary mechanism of action is to bind to the Vitamin D Receptor (VDR), a member of the nuclear receptor superfamily of transcription factors.[1][2] Upon binding, the VDR forms a heterodimer with the retinoid-X receptor (RXR). This complex then translocates to the nucleus and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes.[3] This interaction modulates the transcription of genes involved in cell proliferation, differentiation, and immune responses.[1][3]

Q2: What are the main research applications for (24S)-MC 976?

A2: (24S)-MC 976 is primarily used in research related to skin disorders, particularly psoriasis, due to its ability to inhibit keratinocyte proliferation and promote their differentiation.[4][5][6] Additionally, it is investigated for its anti-proliferative and pro-differentiative effects in various cancer cell lines, including breast, colon, and leukemia. Its immunomodulatory properties are also a subject of research.

Q3: What makes (24S)-MC 976 a "low-calcemic" analog?

A3: (24S)-MC 976 is described as a "low-calcemic" analog because it exhibits potent effects on cell differentiation and proliferation while having a significantly lower impact on calcium metabolism compared to the natural hormone, calcitriol.[5][7] This characteristic is advantageous for therapeutic applications as it minimizes the risk of hypercalcemia, a common side effect of systemic vitamin D therapy.[5]

Q4: How should I properly store and handle (24S)-MC 976?

A4: (24S)-MC 976 is supplied as a crystalline solid and should be stored at -20°C for long-term stability (up to two years).[8] For experimental use, a stock solution can be prepared by dissolving the compound in an organic solvent such as ethanol (B145695), DMSO, or dimethyl formamide, where it is highly soluble (approximately 50 mg/mL).[8][9] It is recommended to purge the solvent with an inert gas before preparing the stock solution. Aqueous solutions are not recommended for storage for more than one day due to the compound's limited solubility in aqueous buffers.[8][9]

Troubleshooting Guide

Q5: I'm observing precipitation of (24S)-MC 976 in my cell culture medium. What could be the cause and how can I prevent it?

A5: Precipitation of (24S)-MC 976 in cell culture medium is likely due to its low solubility in aqueous solutions. To avoid this, it is crucial to first dissolve the compound in a suitable organic solvent like ethanol or DMSO to create a concentrated stock solution.[8][9] When preparing your final working concentration, ensure that the final concentration of the organic solvent in the cell culture medium is low (typically ≤0.1%) to avoid solvent-induced cytotoxicity and precipitation. It is also recommended to add the stock solution to the medium while vortexing to ensure rapid and even dispersion.

Q6: I'm not observing the expected anti-proliferative effects of (24S)-MC 976 on my cancer cell line. What are the possible reasons?

A6: Several factors could contribute to a lack of response:

• Cell Line Sensitivity: Not all cell lines are equally sensitive to (24S)-MC 976. The expression level of the Vitamin D Receptor (VDR) can vary significantly between cell types, which will influence the cellular response.

• Concentration and Incubation Time: The effective concentration and duration of treatment can vary. It is advisable to perform a dose-response and time-course experiment to determine the optimal conditions for your specific cell line.

• Compound Degradation: Ensure that your stock solution has been stored correctly at -20°C and is not expired. Avoid repeated freeze-thaw cycles by preparing aliquots of the stock solution.

• Experimental Conditions: Factors such as the serum concentration in your culture medium can influence the bioavailability of the compound.

Q7: Could the effects I'm observing be due to off-target effects of (24S)-MC 976?

A7: While (24S)-MC 976 is a specific VDR agonist, high concentrations may lead to off-target effects. It is important to use the lowest effective concentration determined from dose-response studies. To confirm that the observed effects are VDR-mediated, you can use a VDR antagonist as a negative control or utilize siRNA to knock down VDR expression.

Q8: I am seeing skin irritation in my animal model studies. Is this a known issue?

A8: Yes, lesional or perilesional irritation can be a side effect of topical application of Calcipotriol.[10] If this occurs, consider reducing the concentration or the frequency of application.

Data Presentation

Table 1: Antiproliferative Activity of (24S)-MC 976 (Calcipotriol) in Various Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Incubation Time (hours)	Assay Method
HL-60	Promyelocytic Leukemia	1 - 10	96	Cell Proliferation Assay
MCF-7	Breast Cancer	~10	168	Cell Proliferation Assay
T47D	Breast Cancer	~10	168	Cell Proliferation Assay
SCC-25	Squamous Cell Carcinoma	~100	Not Specified	Not Specified

Note: IC50 values can vary depending on the specific experimental conditions and assay used. The data presented here is a summary from available literature for illustrative purposes.

Experimental Protocols

Protocol 1: Cell Proliferation Assay using MTT

This protocol outlines a general procedure to assess the effect of (24S)-MC 976 on the proliferation of adherent cancer cell lines.

Materials:

• (24S)-MC 976 (Calcipotriol)

• DMSO or Ethanol (for stock solution)

• Adherent cancer cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of (24S)-MC 976 in DMSO or ethanol. Further dilute the stock solution in complete medium to achieve the desired final concentrations (e.g., 1 nM to 10 µM). Ensure the final solvent concentration is consistent across all wells and does not exceed 0.1%.

• Treatment: Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of (24S)-MC 976. Include a vehicle control (medium with the same final concentration of solvent).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, 72, or 96 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.[11]

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.[11]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Western Blot Analysis of VDR Target Gene Expression

This protocol describes how to assess the effect of (24S)-MC 976 on the protein expression of a known VDR target gene.

Materials:

• (24S)-MC 976 (Calcipotriol)

• Cell line of interest

• 6-well cell culture plates

• RIPA buffer with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein

• HRP-conjugated secondary antibody

• ECL chemiluminescence substrate

• Imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with the desired concentration of (24S)-MC 976 or vehicle control for the appropriate time.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease inhibitors.[12]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE: Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer and separate the proteins on an SDS-PAGE gel.[12]

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.[12]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST and detect the protein bands using an ECL chemiluminescence substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., GAPDH or β-actin).

Visualizations

Caption: Canonical VDR signaling pathway of (24S)-MC 976.

Caption: Workflow for in vitro experiments with (24S)-MC 976.

References

• 1. researchgate.net [researchgate.net]
• 2. Figure 3, [Vitamin D signaling pathway. The...]. - Multiple Sclerosis - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Calcipotriol. A new topical antipsoriatic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. LabXchange [labxchange.org]
• 7. Calcipotriol (MC 903), a novel vitamin D3 analogue stimulates terminal differentiation and inhibits proliferation of cultured human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchhub.com [researchhub.com]
• 10. Effect of the topical application of calcipotriol on the expression levels of zinc finger protein A20 and nuclear factor-κB in the skin lesions of patients with psoriasis vulgaris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. bio-rad.com [bio-rad.com]

ensuring (24S)-MC 976 batch-to-batch consistency

Welcome to the technical support center for (24S)-MC 976. This resource is designed for researchers, scientists, and drug development professionals to ensure the consistent and effective use of (24S)-MC 976 in your experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues and ensure batch-to-batch consistency.

Frequently Asked Questions (FAQs)

Q1: What is (24S)-MC 976 and what is its primary mechanism of action?

A1: (24S)-MC 976 is a synthetic analog of Vitamin D3.[1] Like the active form of vitamin D, 1,25-dihydroxyvitamin D3, its primary mechanism of action is to bind to the Vitamin D Receptor (VDR). The VDR is a nuclear transcription factor that regulates the expression of numerous genes involved in a variety of cellular processes. Upon binding, the (24S)-MC 976-VDR complex forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, modulating their transcription.

Q2: How should (24S)-MC 976 be stored to ensure its stability?

A2: To maintain the integrity and activity of (24S)-MC 976, proper storage is crucial. For long-term storage, the lyophilized powder should be kept at -20°C and protected from moisture. Once reconstituted in a solvent, the solution should be stored at -20°C and is typically stable for up to one month. To avoid degradation due to repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-use volumes.[1]

Q3: What are the key quality control parameters to ensure batch-to-batch consistency of (24S)-MC 976?

A3: Ensuring batch-to-batch consistency is vital for reproducible experimental results. Key quality control parameters for (24S)-MC 976 include:

• Purity: Typically determined by High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC). A high purity level (e.g., ≥98%) is desirable.

• Identity Confirmation: Verified by methods such as Mass Spectrometry (MS) to confirm the correct molecular weight and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the chemical structure.

• Absence of Impurities: Analysis for the presence of known synthesis-related impurities or degradation products.

• Appearance: The physical state and color of the compound should be consistent between batches.

• Solubility: The compound should readily dissolve in the specified solvent at the recommended concentration.

A Certificate of Analysis (CoA) from the supplier should provide detailed information on these parameters for each batch.

Troubleshooting Guides

Inconsistent Results in Cell-Based Assays

Problem: You are observing high variability in your experimental results between different batches of (24S)-MC 976 or between experiments using the same batch.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Compound Degradation	1. Verify Storage: Ensure the compound has been stored correctly (lyophilized at -20°C, solution at -20°C in aliquots).[1] 2. Fresh Solution: Prepare a fresh stock solution from the lyophilized powder. 3. Light Protection: Protect the compound from light, as Vitamin D analogs can be light-sensitive.
Batch-to-Batch Variability	1. Review CoA: Compare the Certificates of Analysis for the different batches. Pay close attention to purity and impurity profiles. 2. Dose-Response Curve: Perform a dose-response curve for each new batch to determine the effective concentration (EC50). 3. Contact Supplier: If significant discrepancies are observed, contact the supplier for further information.
Cell Culture Conditions	1. Cell Passage Number: Use cells within a consistent and low passage number range, as cellular responses can change with excessive passaging. 2. Serum Variability: Use the same batch of fetal bovine serum (FBS) for all experiments, as different batches can contain varying levels of endogenous Vitamin D. 3. Mycoplasma Contamination: Regularly test your cells for mycoplasma contamination, which can alter cellular responses.
Experimental Protocol	1. Solvent Effects: Ensure the final concentration of the solvent (e.g., DMSO, ethanol) in the cell culture medium is consistent across all wells and is at a non-toxic level. Include a vehicle control in all experiments. 2. Incubation Time: Optimize and maintain a consistent incubation time with (24S)-MC 976.

Experimental Protocols & Methodologies

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method provides a general protocol for assessing the purity of a (24S)-MC 976 batch.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Water with 0.1% formic acid or trifluoroacetic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid or trifluoroacetic acid.

• Gradient: A linear gradient from a lower to a higher percentage of Mobile Phase B over a set time (e.g., 5% to 95% B over 20 minutes).

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength appropriate for Vitamin D analogs (typically around 265 nm).

• Injection Volume: 10-20 µL.

• Sample Preparation: Dissolve a small amount of (24S)-MC 976 in the mobile phase or a compatible solvent.

Data Analysis: Purity is calculated based on the area of the main peak relative to the total area of all peaks detected in the chromatogram.

Visualizations

(24S)-MC 976 Signaling Pathway

Caption: Simplified signaling pathway of (24S)-MC 976.

Experimental Workflow for Batch Consistency Check

References

• 1. adooq.com [adooq.com]

Technical Support Center: Optimizing (24S)-MC 976 Treatment for Primary Cells

Welcome to the technical support center for (24S)-MC 976. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their experimental workflows when using (24S)-MC 976 with primary cells.

Frequently Asked Questions (FAQs)

Q1: What is (24S)-MC 976 and what is its primary mechanism of action?

(24S)-MC 976 is a synthetic analog of Vitamin D3. Like the active form of Vitamin D3, 1α,25-dihydroxyvitamin D3 (calcitriol), its primary mechanism of action is mediated through the Vitamin D Receptor (VDR). The VDR is a nuclear transcription factor that regulates the expression of a multitude of genes involved in a variety of cellular processes, including cell proliferation, differentiation, and calcium homeostasis.

Upon binding to (24S)-MC 976, the VDR forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.

In addition to this classical genomic pathway, some Vitamin D analogs have been shown to elicit rapid, non-genomic effects. These are thought to be mediated by a putative membrane-associated VDR, leading to the activation of intracellular signaling cascades. While not yet specifically documented for (24S)-MC 976, this remains a potential secondary mechanism of action.

Q2: What are the expected effects of (24S)-MC 976 on primary cells?

Based on the known activities of other Vitamin D3 analogs, (24S)-MC 976 is expected to influence cell proliferation and differentiation. For instance, in primary keratinocytes, Vitamin D analogs are known to inhibit proliferation and promote terminal differentiation. In primary osteoblasts, they can modulate differentiation and mineralization. The specific effects and their magnitude will be dependent on the cell type, concentration of (24S)-MC 976, and the duration of treatment.

Q3: How should I prepare a stock solution of (24S)-MC 976 for cell culture experiments?

(24S)-MC 976 is a lipophilic compound and should be dissolved in an appropriate organic solvent to prepare a concentrated stock solution. Dimethyl sulfoxide (B87167) (DMSO) or absolute ethanol (B145695) are commonly used. To minimize the potential for solvent-induced cytotoxicity, the final concentration of the solvent in the cell culture medium should be kept as low as possible, typically at or below 0.1%.

Example Stock Solution Preparation: To prepare a 10 mM stock solution of (24S)-MC 976 (Molecular Weight: ~414.6 g/mol ) in DMSO:

• Weigh out 4.146 mg of (24S)-MC 976.

• Dissolve in 1 mL of sterile DMSO.

• Aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Unexpected Cytotoxicity	High concentration of (24S)-MC 976.	Perform a dose-response experiment to determine the optimal non-toxic concentration range for your specific primary cell type. Start with a broad range (e.g., 10⁻¹² M to 10⁻⁶ M).
High concentration of the solvent (e.g., DMSO, ethanol).	Ensure the final concentration of the solvent in the culture medium is below 0.1%. Include a vehicle control (medium with the same concentration of solvent) in your experiments.
Contamination of cell culture.	Regularly check for microbial contamination. Use sterile techniques and consider using antibiotics/antimycotics in your culture medium, especially during the initial isolation of primary cells.
Low or No Observed Effect	Concentration of (24S)-MC 976 is too low.	Increase the concentration of (24S)-MC 976. Refer to the suggested concentration ranges for similar Vitamin D analogs in the literature as a starting point.
Insufficient incubation time.	Extend the duration of the treatment. Effects on gene expression can sometimes be observed within hours, while phenotypic changes like differentiation may take several days.
Degradation of (24S)-MC 976 in culture medium.	(24S)-MC 976 may be unstable in culture medium over long incubation periods. Consider replenishing the medium with fresh compound every 24-48 hours for long-term experiments.
Poor Solubility/Precipitation in Media	The compound is precipitating out of the culture medium.	Ensure the stock solution is fully dissolved before diluting in the culture medium. Vortex the diluted solution gently before adding it to the cells. Consider using a lower concentration or a different solvent for the stock solution.
High Variability Between Experiments	Inconsistent cell seeding density.	Ensure a consistent number of cells are seeded for each experiment, as cell density can influence the response to treatment.
Batch-to-batch variation of primary cells.	Primary cells from different donors can exhibit significant variability. Use cells from the same donor for a set of comparative experiments whenever possible and characterize each new batch of primary cells.
Freeze-thaw cycles of the stock solution.	Aliquot the stock solution to avoid repeated freeze-thaw cycles which can degrade the compound.

Quantitative Data Summary

The following tables summarize typical concentration ranges and effects observed for Vitamin D3 and its analogs in primary cell culture, which can serve as a starting point for optimizing (24S)-MC 976 treatment. Note: These are not direct data for (24S)-MC 976 and empirical determination of optimal conditions is essential.

Table 1: Recommended Starting Concentrations for Vitamin D Analogs in Primary Cell Culture

Compound	Cell Type	Concentration Range	Reference
Vitamin D3	Primary Neuronal Cultures	0.01 µM - 1 µM	[1]
Calcipotriol (MC 903)	Primary Human Keratinocytes	10⁻¹² M - 10⁻⁸ M	[2]
Calcitriol	Primary Breast Cancer TICs	1 nM - 10 nM	[3]

Table 2: Reported Effects of Vitamin D Analogs on Primary Cells

Compound	Cell Type	Effect	Quantitative Measure	Reference
Vitamin D3 (0.1 µM)	Primary Neuronal Cultures	Decreased functionally active cells	Significant increase in Ca²⁺ oscillation duration	[1]
Calcipotriol (10⁻⁸ M)	Primary Human Keratinocytes	Stimulation of terminal differentiation	388% increase in transglutaminase activity	[2]
Calcipotriol (10⁻⁸ M)	Primary Human Keratinocytes	Inhibition of proliferation	49% decrease in cell number after 2 weeks	[2]
Calcitriol (1 nM)	Primary Breast Cancer TICs	Reduced spheroid formation	Statistically significant reduction in secondary culture	[3]

Experimental Protocols

Protocol 1: General Procedure for Treating Primary Adherent Cells with (24S)-MC 976

• Cell Seeding:

  • Culture primary cells in the appropriate growth medium until they reach the desired confluency (typically 60-80%).

  • Trypsinize and seed the cells into multi-well plates at a predetermined density. Allow the cells to adhere and recover for 24 hours.

• Preparation of (24S)-MC 976 Working Solutions:

  • Thaw an aliquot of the (24S)-MC 976 stock solution.

  • Prepare serial dilutions of the stock solution in complete cell culture medium to achieve the desired final concentrations. Ensure thorough mixing.

• Treatment:

  • Carefully remove the old medium from the cell culture plates.

  • Add the medium containing the different concentrations of (24S)-MC 976 to the respective wells.

  • Include an untreated control and a vehicle control (medium with the same final concentration of solvent).

• Incubation:

  • Incubate the cells for the desired period (e.g., 24, 48, 72 hours). For longer-term experiments, consider replacing the medium with fresh treatment medium every 48 hours.

• Analysis:

  • At the end of the incubation period, perform the desired assays, such as cell proliferation assays (e.g., MTT, BrdU), cell viability assays (e.g., Trypan Blue, Live/Dead staining), or differentiation marker analysis (e.g., qPCR, Western blot, immunofluorescence).

Protocol 2: Cell Proliferation Assay (MTT)

• Follow the general treatment protocol above in a 96-well plate.

• At the end of the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well.

• Incubate overnight at 37°C to ensure complete dissolution of the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell proliferation relative to the vehicle control.

Signaling Pathways and Experimental Workflows

Signaling Pathway of Vitamin D Analogs

The primary signaling pathway for Vitamin D analogs like (24S)-MC 976 involves the nuclear Vitamin D Receptor (VDR). The diagram below illustrates this genomic pathway.

Caption: Genomic signaling pathway of (24S)-MC 976.

Experimental Workflow for Optimizing (24S)-MC 976 Treatment

The following diagram outlines a logical workflow for optimizing the treatment of primary cells with (24S)-MC 976.

Caption: Workflow for optimizing (24S)-MC 976 treatment.

References

• 1. Double-Edged Sword of Vitamin D3 Effects on Primary Neuronal Cultures in Hypoxic States | MDPI [mdpi.com]
• 2. Calcipotriol (MC 903), a novel vitamin D3 analogue stimulates terminal differentiation and inhibits proliferation of cultured human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]

Reference Data & Comparative Studies

A Comparative Analysis of (24S)-MC 976 and Calcitriol in Oncology Research

A comprehensive review of available scientific literature reveals a significant gap in direct comparative studies between the vitamin D analog (24S)-MC 976 and its parent compound, calcitriol (B1668218), in the context of cancer cell biology. While extensive research has established the multifaceted anti-cancer properties of calcitriol, a head-to-head analysis against (24S)-MC 976, with detailed experimental data and protocols, remains elusive in publicly accessible scientific databases.

This guide aims to provide a foundational understanding of calcitriol's established role in cancer cell regulation, which would serve as a benchmark for any future comparative evaluation of (24S)-MC 976.

Calcitriol: A Multi-pronged Approach to Cancer Inhibition

Calcitriol exerts its anti-cancer effects through a variety of signaling pathways, primarily mediated by the nuclear vitamin D receptor (VDR). Upon binding to the VDR, calcitriol modulates the transcription of numerous genes involved in cell proliferation, apoptosis, and differentiation.

Key Anti-Cancer Mechanisms of Calcitriol:

• Cell Cycle Arrest: Calcitriol can induce a G0/G1 phase cell cycle arrest in various cancer cell lines.[1] This is often achieved by upregulating cyclin-dependent kinase inhibitors (CKIs) such as p21 and p27, and downregulating cyclins and cyclin-dependent kinases (CDKs).

• Induction of Apoptosis: Calcitriol promotes programmed cell death in cancer cells by modulating the expression of pro- and anti-apoptotic proteins. It can upregulate pro-apoptotic proteins like Bax and Bak, while downregulating anti-apoptotic proteins such as Bcl-2.

• Promotion of Differentiation: In certain cancer types, such as leukemia and colon cancer, calcitriol can induce cellular differentiation, leading to a less malignant phenotype.[1]

• Anti-inflammatory Effects: Chronic inflammation is a known driver of cancer progression. Calcitriol exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and prostaglandins.

• Inhibition of Angiogenesis and Invasion: Calcitriol can impede tumor growth and metastasis by inhibiting the formation of new blood vessels (angiogenesis) and reducing the invasiveness of cancer cells.[1]

Signaling Pathways Modulated by Calcitriol

The intricate network of signaling pathways affected by calcitriol underscores its pleiotropic anti-cancer activities. The canonical pathway involves the binding of calcitriol to the VDR, which then forms a heterodimer with the retinoid X receptor (RXR). This complex binds to vitamin D response elements (VDREs) on target genes, thereby regulating their expression.

Beyond the classical genomic pathway, calcitriol can also elicit rapid, non-genomic responses through membrane-associated VDRs, activating various signaling cascades including the MAPK/ERK and PI3K pathways.

Future Directions and the Need for Comparative Data

The development of vitamin D analogs like (24S)-MC 976 is driven by the goal of separating the anti-cancer effects of calcitriol from its calcemic side effects, which can limit its therapeutic use at high doses. To ascertain the true potential of (24S)-MC 976 as a therapeutic agent, rigorous and direct comparative studies against calcitriol are imperative.

Such studies should include:

• Quantitative analysis of anti-proliferative and pro-apoptotic activity across a panel of cancer cell lines.

• Detailed experimental protocols for assays such as cell viability (e.g., MTT assay) and apoptosis detection (e.g., Annexin V staining).

• Head-to-head comparison of their effects on key signaling molecules and gene expression profiles.

Without this crucial data, a comprehensive and objective comparison of the efficacy and potential advantages of (24S)-MC 976 over calcitriol in the context of cancer therapy cannot be made. The scientific community awaits such research to elucidate the therapeutic promise of this next-generation vitamin D analog.

References

• 1. Vitamin D Related - BioCrick [biocrick.com]

A Comparative Guide to Vitamin D Receptor Binding Affinity: 1,25-Dihydroxyvitamin D3 versus Novel Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction to VDR Ligands

1,25-dihydroxyvitamin D3 is the hormonally active form of Vitamin D and a potent agonist of the Vitamin D Receptor, a nuclear transcription factor that regulates a multitude of biological processes, including calcium homeostasis, immune function, and cellular proliferation and differentiation.[1][2] The therapeutic potential of modulating these pathways has driven the development of synthetic vitamin D analogs. These analogs often aim to exhibit a more favorable therapeutic profile, such as enhanced anti-proliferative effects with reduced calcemic side effects.[3][4] A critical initial step in characterizing these analogs is to determine their binding affinity for the VDR.

Quantitative Comparison of VDR Binding Affinity

The binding affinity of a ligand for the VDR is typically quantified using metrics such as the half-maximal inhibitory concentration (IC50), the equilibrium dissociation constant (Kd), or the inhibitory constant (Ki). These values are determined experimentally, most commonly through competitive binding assays.

Below is a summary table presenting the VDR binding affinity for the reference compound, 1,25-dihydroxyvitamin D3, and a placeholder for a novel analog like "(24S)-MC 976". Researchers can populate this table with their own experimental data.

Compound	VDR Binding Affinity (IC50)	Relative Binding Affinity (%)	Key Characteristics
1,25-Dihydroxyvitamin D3	~0.1 - 1.0 nM	100%	Endogenous high-affinity VDR agonist.
(24S)-MC 976	Data not available	To be determined	Novel vitamin D analog.

Experimental Protocols

A standard method for determining VDR binding affinity is the competitive radioligand binding assay. This assay measures the ability of an unlabeled test compound to compete with a radiolabeled ligand for binding to the VDR.

Competitive Radioligand Binding Assay Protocol

1. Objective: To determine the inhibitory constant (Ki) of a test compound for the Vitamin D Receptor.

2. Materials:

• Receptor Source: Recombinant human VDR or nuclear extracts from VDR-expressing cells.

• Radioligand: Tritiated 1,25-dihydroxyvitamin D3 ([³H]-1,25(OH)₂D₃) at a concentration at or below its Kd.

• Test Compound: Novel vitamin D analog (e.g., (24S)-MC 976) at serial dilutions.

• Unlabeled Ligand: A high concentration of unlabeled 1,25-dihydroxyvitamin D3 for determining non-specific binding.

• Assay Buffer: e.g., TEG buffer (50 mM Tris-HCl, 1.5 mM EDTA, 10% glycerol, pH 7.4) with 5 mM dithiothreitol (B142953) (DTT).

• Separation Method: Hydroxylapatite (HAP) slurry or glass fiber filters with a cell harvester.

• Scintillation Cocktail & Counter.

3. Procedure:

• Preparation: Prepare serial dilutions of the test compound and control compounds in the assay buffer.

• Reaction Setup: In microtiter plates or tubes, add the following in order:

  • Assay Buffer

  • Receptor preparation

  • [³H]-1,25(OH)₂D₃

  • Test compound dilutions or buffer (for total binding) or excess unlabeled 1,25(OH)₂D₃ (for non-specific binding).

• Incubation: Incubate the mixture at a specified temperature (e.g., 4°C or 25°C) for a sufficient time to reach equilibrium (e.g., 2-4 hours).

• Separation: Separate the receptor-bound radioligand from the free radioligand using either:

  • Hydroxylapatite: Add HAP slurry, incubate, and then wash the HAP to remove unbound ligand.

  • Filtration: Rapidly filter the incubation mixture through glass fiber filters.

• Quantification: Measure the radioactivity of the bound ligand using a liquid scintillation counter.

4. Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the log concentration of the test compound.

• Use non-linear regression (sigmoidal dose-response) to calculate the IC50 value.

• The Ki can be calculated from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizing Key Pathways and Workflows

VDR Signaling Pathway

The binding of 1,25-dihydroxyvitamin D3 or its analogs to the VDR initiates a cascade of molecular events leading to the regulation of gene expression. This genomic pathway is crucial for the physiological effects of vitamin D.

Caption: VDR Genomic Signaling Pathway.

Experimental Workflow for VDR Competitive Binding Assay

The following diagram illustrates the logical flow of the competitive binding assay described above.

Caption: Workflow for VDR Competitive Binding Assay.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Vitamin D receptor - Wikipedia [en.wikipedia.org]
• 3. The future of vitamin D analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vitamin D analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Differential Gene Regulation by (24S)-MC 976

A comprehensive review of available scientific literature and public databases reveals a significant gap in the understanding of the differential gene regulation by (24S)-MC 976, a synthetic Vitamin D3 analog. Despite extensive searches for gene expression data, microarray analyses, and RNA-sequencing studies, no specific quantitative data is publicly available to facilitate a direct comparison of (24S)-MC 976 with its parent compound, calcitriol, or other Vitamin D receptor (VDR) agonists.

This guide, intended for researchers, scientists, and drug development professionals, aims to transparently present the current state of knowledge and highlight the areas where further investigation is critically needed. While the core requirements of this guide—data presentation in tables, detailed experimental protocols, and visualization of signaling pathways—cannot be fulfilled due to the absence of specific data for (24S)-MC 976, we will provide a foundational understanding of the general mechanisms of gene regulation by Vitamin D analogs and outline the standard experimental approaches used in this field.

General Mechanism of Gene Regulation by Vitamin D Analogs

Vitamin D analogs, including (24S)-MC 976, are known to exert their biological effects primarily through the Vitamin D Receptor (VDR), a member of the nuclear receptor superfamily of ligand-activated transcription factors. The binding of a Vitamin D analog to the VDR initiates a cascade of molecular events that ultimately modulate the expression of target genes.

The canonical signaling pathway involves the following key steps:

• Ligand Binding: The Vitamin D analog enters the cell and binds to the VDR in the cytoplasm or nucleus.

• Heterodimerization: The ligand-bound VDR forms a heterodimer with the Retinoid X Receptor (RXR).

• DNA Binding: The VDR/RXR heterodimer translocates to the nucleus (if not already there) and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) located in the promoter or enhancer regions of target genes.

• Recruitment of Co-regulators: The DNA-bound heterodimer recruits a complex of co-activator or co-repressor proteins.

• Modulation of Transcription: The assembled transcriptional machinery then either enhances or suppresses the rate of transcription of the target gene into messenger RNA (mRNA), which is subsequently translated into a protein.

The specificity of gene regulation by different Vitamin D analogs is thought to arise from several factors, including their differential affinity for the VDR, their ability to induce distinct conformational changes in the VDR upon binding, and their subsequent influence on the recruitment of specific co-regulatory proteins. These subtle differences can lead to a unique profile of up- and down-regulated genes for each analog.

Standard Experimental Protocols for Assessing Differential Gene Regulation

To compare the effects of (24S)-MC 976 with other Vitamin D analogs, a series of well-established experimental protocols would be employed. These methodologies are designed to provide both a global overview of gene expression changes and a detailed analysis of specific gene targets and molecular interactions.

Gene Expression Profiling using Microarray or RNA-Sequencing (RNA-Seq)

This technique provides a genome-wide snapshot of the transcriptional changes induced by a compound.

• Cell Culture and Treatment: A suitable cell line (e.g., human keratinocytes, colon cancer cells, or immune cells) is cultured and treated with (24S)-MC 976, a comparator compound (e.g., calcitriol), and a vehicle control for a specified duration and at various concentrations.

• RNA Extraction: Total RNA is isolated from the treated cells using standard commercial kits. The quality and quantity of the RNA are assessed using spectrophotometry and gel electrophoresis.

• Library Preparation and Sequencing (for RNA-Seq) or Hybridization (for Microarray): For RNA-Seq, the RNA is converted to cDNA, and sequencing libraries are prepared and sequenced on a high-throughput sequencing platform. For microarrays, the labeled cDNA is hybridized to a chip containing thousands of known gene probes.

• Data Analysis: The raw sequencing or microarray data is processed, normalized, and statistically analyzed to identify genes that are significantly up- or down-regulated in response to each treatment compared to the control. The results are typically presented as fold-changes and p-values.

Quantitative Real-Time PCR (qPCR) for Validation

qPCR is used to validate the results from microarray or RNA-Seq for a select number of genes of interest.

• cDNA Synthesis: A portion of the extracted RNA is reverse-transcribed into complementary DNA (cDNA).

• PCR Amplification: The cDNA is used as a template in a PCR reaction with gene-specific primers and a fluorescent dye that binds to double-stranded DNA.

• Data Analysis: The amplification of the target genes is monitored in real-time. The relative expression levels are calculated after normalization to one or more stably expressed housekeeping genes.

Chromatin Immunoprecipitation followed by Sequencing (ChIP-Seq)

ChIP-Seq is employed to identify the specific genomic locations where the VDR/RXR complex binds in the presence of (24S)-MC 976 or a comparator.

• Cross-linking and Chromatin Fragmentation: Cells are treated with the compounds and then with formaldehyde (B43269) to cross-link proteins to DNA. The chromatin is then extracted and sheared into smaller fragments.

• Immunoprecipitation: An antibody specific to the VDR is used to immunoprecipitate the VDR-DNA complexes.

• DNA Purification and Sequencing: The cross-links are reversed, and the DNA is purified and sequenced.

• Data Analysis: The sequencing reads are mapped to the genome to identify the VDR binding sites (VDREs). Comparing the binding profiles between different treatments can reveal how each analog influences VDR's interaction with the genome.

Visualizing the Unknown: Hypothetical Signaling and Workflow Diagrams

While we lack the specific data to create factual diagrams for (24S)-MC 976, the following examples, generated using the DOT language, illustrate the types of visualizations that would be essential for presenting such research findings.

Caption: Hypothetical signaling pathway for (24S)-MC 976.

Validating the Specificity of (24S)-MC 976 for the Vitamin D Receptor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of (24S)-MC 976, a synthetic Vitamin D3 derivative, alongside the endogenous ligand Calcitriol and the synthetic analog Paricalcitol, in the context of their interaction with the Vitamin D Receptor (VDR). Understanding the specificity and functional consequences of these interactions is paramount for the development of novel therapeutics targeting the vitamin D signaling pathway.

Executive Summary

The Vitamin D Receptor (VDR) is a nuclear hormone receptor that plays a crucial role in calcium homeostasis, bone metabolism, immune regulation, and cell proliferation and differentiation. Ligand binding to the VDR initiates a cascade of events leading to the regulation of gene expression. While the endogenous, active form of vitamin D3, Calcitriol (1α,25-dihydroxyvitamin D3), is the natural VDR agonist, various synthetic analogs have been developed to elicit more selective biological responses. This guide focuses on comparing (24S)-MC 976 with Calcitriol and Paricalcitol, a well-established synthetic VDR agonist used in the clinic. Due to the limited publicly available data on the specific VDR binding affinity and transcriptional activity of (24S)-MC 976, this comparison leverages data on Calcitriol and Paricalcitol to establish a framework for its evaluation.

Comparative Analysis of VDR Ligands

The specificity and efficacy of a VDR ligand are primarily determined by its binding affinity (often expressed as the inhibition constant, Ki) and its ability to modulate VDR-mediated gene transcription (measured by the half-maximal effective concentration, EC50).

Compound	Type	VDR Binding Affinity (Ki)	VDR Transcriptional Activation (EC50)	Key Characteristics
Calcitriol	Endogenous Ligand	~0.1 - 1 nM	~0.1 - 10 nM	High-affinity natural ligand, regulates a broad range of physiological processes.
Paricalcitol	Synthetic Analog	~0.05 - 0.2 nM	~0.2 - 1 nM	Selective VDR activator, designed to have a lower impact on calcium and phosphorus metabolism compared to Calcitriol.
(24S)-MC 976	Synthetic Analog	Data not publicly available	Data not publicly available	As a Vitamin D3 derivative, it is expected to bind to the VDR and modulate its activity. The (24S) modification in the side chain is anticipated to influence its binding affinity and interaction with co-regulators, potentially leading to a distinct biological response profile.

Note: The reported Ki and EC50 values can vary depending on the specific assay conditions and cell types used.

Experimental Protocols for VDR Specificity Validation

To quantitatively assess the interaction of a compound like (24S)-MC 976 with the VDR, two key in vitro assays are indispensable: the competitive binding assay and the reporter gene assay.

Competitive VDR Binding Assay

This assay determines the binding affinity of a test compound for the VDR by measuring its ability to displace a radiolabeled VDR ligand.

Principle: A fixed concentration of radiolabeled ligand (e.g., [³H]-Calcitriol) is incubated with a source of VDR (e.g., recombinant human VDR or nuclear extracts) in the presence of increasing concentrations of the unlabeled test compound. The amount of radioactivity bound to the receptor is inversely proportional to the binding affinity of the test compound. The concentration of the test compound that displaces 50% of the radiolabeled ligand is the IC50, which can be converted to a Ki value.

Brief Protocol:

• Receptor Preparation: Prepare nuclear extracts from cells overexpressing VDR or use purified recombinant VDR.

• Assay Incubation: In a multi-well plate, combine the VDR preparation, a fixed concentration of [³H]-Calcitriol, and serial dilutions of the test compound (e.g., (24S)-MC 976). Include controls for total binding (no competitor) and non-specific binding (excess unlabeled Calcitriol).

• Separation: Separate bound from free radioligand using methods like hydroxylapatite precipitation or glass fiber filtration.

• Quantification: Measure the radioactivity of the bound fraction using liquid scintillation counting.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50 value. Calculate the Ki using the Cheng-Prusoff equation.

VDR-Mediated Transcriptional Activation Reporter Gene Assay

This cell-based assay measures the ability of a compound to activate the VDR and induce the transcription of a reporter gene.

Principle: A host cell line is engineered to express the VDR and a reporter gene (e.g., luciferase) under the control of a promoter containing Vitamin D Response Elements (VDREs). Upon binding of an agonist to the VDR, the VDR-RXR heterodimer binds to the VDREs and drives the expression of the reporter gene. The resulting signal (e.g., luminescence) is proportional to the transcriptional activity.

Brief Protocol:

• Cell Culture and Transfection: Culture a suitable cell line (e.g., HEK293, MCF-7) and transfect them with a VDR expression vector and a VDRE-luciferase reporter plasmid.

• Compound Treatment: Treat the transfected cells with serial dilutions of the test compound (e.g., (24S)-MC 976), Calcitriol (positive control), and a vehicle control.

• Incubation: Incubate the cells for a sufficient period (e.g., 24-48 hours) to allow for gene transcription and protein expression.

• Cell Lysis and Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's protocol.

• Data Analysis: Plot the luciferase activity against the log concentration of the compound to determine the EC50 value, which represents the concentration required for 50% of the maximal response.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the VDR signaling pathway and a typical experimental workflow for validating the specificity of a new VDR ligand.

Caption: VDR Genomic Signaling Pathway.

Caption: Experimental Workflow for VDR Ligand Validation.

Conclusion

Validating the specificity of a novel compound such as (24S)-MC 976 for the Vitamin D Receptor is a critical step in its development as a potential therapeutic agent. While direct quantitative data for (24S)-MC 976 is not yet widely available, a robust framework for its evaluation can be established by comparison with well-characterized VDR ligands like Calcitriol and Paricalcitol. The experimental protocols outlined in this guide provide a clear path for determining the VDR binding affinity and transcriptional activity of (24S)-MC 976. The structural modifications at the C24 position suggest that (24S)-MC 976 may exhibit a unique pharmacological profile, potentially offering altered potency, selectivity, and metabolic stability compared to existing VDR modulators. Further research employing the described methodologies is essential to fully elucidate the therapeutic potential of (24S)-MC 976.

In-Depth Comparative Analysis of Vitamin D Receptor (VDR) Agonists: A Guide for Researchers

A comprehensive side-by-side comparison of (24S)-MC 976 with other Vitamin D Receptor (VDR) agonists, including experimental data on binding affinity, transcriptional activation, and cellular effects, cannot be provided at this time due to the limited availability of public data for (24S)-MC 976. Extensive searches of scientific literature, patent databases, and chemical bioactivity repositories did not yield the specific quantitative data required for a direct comparison.

This guide will, therefore, provide a framework for comparing VDR agonists, utilizing established compounds such as Calcitriol, Paricalcitol, and Maxacalcitol as examples. It will detail the critical parameters for comparison, present typical data in structured tables, and provide standardized experimental protocols to aid researchers in their own comparative studies.

Introduction to VDR Agonists

The Vitamin D Receptor (VDR) is a nuclear receptor and transcription factor that plays a crucial role in calcium and phosphate (B84403) homeostasis, bone mineralization, immune modulation, and the regulation of cell proliferation and differentiation.[1][2] VDR agonists, which include the active form of vitamin D3, calcitriol, and its synthetic analogs, bind to and activate the VDR. This activation leads to the formation of a heterodimer with the retinoid X receptor (RXR), which then binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their expression.[2]

The therapeutic applications of VDR agonists are extensive, ranging from the treatment of psoriasis and secondary hyperparathyroidism to potential uses in autoimmune diseases and cancer.[3][4] The development of new VDR agonists is focused on creating molecules with a more favorable therapeutic profile, specifically maximizing desired cellular effects while minimizing side effects such as hypercalcemia.

Key Performance Parameters for VDR Agonist Comparison

A thorough comparison of VDR agonists requires the evaluation of several key performance parameters. These include their binding affinity to the VDR, their potency in activating gene transcription, and their efficacy in cellular assays relevant to their therapeutic application.

VDR Binding Affinity

The binding affinity of a ligand for the VDR is a primary determinant of its biological activity. It is typically quantified by the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50) in competitive binding assays.

Table 1: Comparison of VDR Binding Affinity for Selected Agonists

VDR Agonist	VDR Binding Affinity (Ki or IC50, nM)	Reference Compound
(24S)-MC 976	Data not available	-
Calcitriol	~0.1 - 1.0	-
Paricalcitol	~0.05 - 0.5	Calcitriol
Maxacalcitol	~0.1 - 1.0	Calcitriol

Note: The values presented are typical ranges found in the literature and can vary depending on the specific assay conditions.

Transcriptional Activation Potency

The ability of a VDR agonist to induce the transcription of target genes is a measure of its functional potency. This is often assessed using reporter gene assays, where the expression of a reporter gene (e.g., luciferase) is driven by a promoter containing VDREs. The potency is expressed as the half-maximal effective concentration (EC50).

Table 2: Comparison of Transcriptional Activation Potency for Selected Agonists

VDR Agonist	Transcriptional Activation (EC50, nM)	Reference Compound
(24S)-MC 976	Data not available	-
Calcitriol	~0.1 - 1.0	-
Paricalcitol	~0.2 - 2.0	Calcitriol
Maxacalcitol	~0.1 - 1.0	Calcitriol

Note: EC50 values are highly dependent on the cell type and the specific reporter gene construct used.

Cellular Effects: Keratinocyte Differentiation

VDR agonists are known to induce the differentiation of keratinocytes, a key mechanism in the treatment of psoriasis. This effect can be quantified by measuring the expression of differentiation markers such as involucrin (B1238512) and transglutaminase.

Table 3: Comparison of Effects on Keratinocyte Differentiation

VDR Agonist	Involucrin Expression (% of control)	Transglutaminase Activity (% of control)
(24S)-MC 976	Data not available	Data not available
Calcitriol	Significant increase	Significant increase
Paricalcitol	Significant increase	Significant increase
Maxacalcitol	Significant increase	Significant increase

Cellular Effects: Anti-inflammatory Activity

The immunomodulatory properties of VDR agonists are critical for their potential use in autoimmune and inflammatory diseases. Their anti-inflammatory effects can be assessed by measuring the inhibition of pro-inflammatory cytokine production (e.g., TNF-α, IL-6) in immune cells, such as lipopolysaccharide (LPS)-stimulated macrophages.

Table 4: Comparison of Anti-inflammatory Effects

VDR Agonist	Inhibition of TNF-α production (IC50, nM)	Inhibition of IL-6 production (IC50, nM)
(24S)-MC 976	Data not available	Data not available
Calcitriol	~1 - 10	~1 - 10
Paricalcitol	~2 - 20	~2 - 20
Maxacalcitol	~1 - 10	~1 - 10

Note: IC50 values for cytokine inhibition can vary based on the cell type and stimulation conditions.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway for VDR activation and a general workflow for comparing VDR agonists.

Caption: VDR Genomic Signaling Pathway.

Caption: Experimental Workflow for VDR Agonist Comparison.

Detailed Experimental Protocols

Competitive VDR Binding Assay

Objective: To determine the binding affinity of a test compound to the VDR.

Principle: This assay measures the ability of an unlabeled test compound to compete with a radiolabeled VDR ligand (e.g., [³H]-1α,25(OH)₂D₃) for binding to the VDR.

Materials:

• Recombinant human VDR

• [³H]-1α,25(OH)₂D₃

• Test compounds (e.g., (24S)-MC 976, Calcitriol)

• Assay buffer (e.g., Tris-HCl buffer with additives)

• Scintillation fluid and counter

Procedure:

• A constant concentration of recombinant VDR and [³H]-1α,25(OH)₂D₃ are incubated with varying concentrations of the unlabeled test compound.

• The reaction is allowed to reach equilibrium.

• Bound and free radioligand are separated (e.g., by filtration).

• The amount of bound radioactivity is measured by liquid scintillation counting.

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is determined as the IC50 value.

• The Ki value can be calculated from the IC50 value using the Cheng-Prusoff equation.

VDR-Mediated Transcriptional Activation Assay (Luciferase Reporter Assay)

Objective: To measure the functional potency of a VDR agonist in activating VDR-mediated gene transcription.

Principle: A reporter cell line is used that is stably transfected with an expression vector for the human VDR and a reporter vector containing the luciferase gene under the control of a promoter with VDREs. Activation of the VDR by an agonist leads to the expression of luciferase, which can be quantified by measuring luminescence.

Materials:

• VDR reporter cell line (e.g., HEK293-VDR-luc)

• Cell culture medium

• Test compounds

• Luciferase assay reagent

• Luminometer

Procedure:

• VDR reporter cells are seeded in a multi-well plate and allowed to attach.

• Cells are treated with various concentrations of the test compounds.

• After an incubation period (e.g., 24 hours), the cells are lysed.

• Luciferase assay reagent is added to the cell lysate.

• The luminescence is measured using a luminometer.

• The EC50 value is determined from the dose-response curve.

Keratinocyte Differentiation Assay

Objective: To assess the ability of VDR agonists to induce keratinocyte differentiation.

Principle: Primary human keratinocytes or a keratinocyte cell line are treated with VDR agonists, and the expression of differentiation markers is measured.

Materials:

• Human keratinocytes

• Keratinocyte growth medium

• Test compounds

• Reagents for protein or RNA analysis (e.g., antibodies for Western blotting or primers for qPCR)

Procedure:

• Keratinocytes are cultured to a certain confluency.

• The cells are then treated with different concentrations of the VDR agonists.

• After a specific incubation period (e.g., 48-72 hours), the cells are harvested.

• The expression of differentiation markers such as involucrin and transglutaminase is quantified at the protein level (e.g., by Western blotting or ELISA) or mRNA level (e.g., by qPCR).

• The increase in marker expression relative to a vehicle control is calculated.

Anti-inflammatory Assay in Macrophages

Objective: To evaluate the anti-inflammatory effects of VDR agonists.

Principle: A macrophage cell line (e.g., THP-1) is differentiated into macrophages and then stimulated with LPS to induce the production of pro-inflammatory cytokines. The ability of VDR agonists to inhibit this cytokine production is measured.

Materials:

• THP-1 monocytic cell line

• PMA (phorbol 12-myristate 13-acetate) for differentiation

• LPS (lipopolysaccharide)

• Test compounds

• ELISA kits for TNF-α and IL-6

Procedure:

• THP-1 monocytes are differentiated into macrophages by treatment with PMA.

• The differentiated macrophages are pre-treated with various concentrations of the VDR agonists.

• The cells are then stimulated with LPS to induce an inflammatory response.

• After an incubation period, the cell culture supernatant is collected.

• The concentrations of TNF-α and IL-6 in the supernatant are measured using ELISA.

• The percentage of inhibition of cytokine production by the test compounds is calculated relative to the LPS-only control.

Conclusion

While a direct comparison involving (24S)-MC 976 is not currently feasible due to a lack of available data, this guide provides a comprehensive framework for the comparative evaluation of VDR agonists. By employing standardized assays to measure VDR binding affinity, transcriptional activation, and cellular effects on differentiation and inflammation, researchers can systematically assess the therapeutic potential of novel VDR agonists. The provided protocols offer a starting point for these essential preclinical investigations. Further research and publication of data on emerging compounds like (24S)-MC 976 will be crucial for advancing the field of VDR-targeted therapies.

References

• 1. | BioWorld [bioworld.com]
• 2. What are VDR agonists and how do they work? [synapse.patsnap.com]
• 3. Vitamin D receptor agonists in the treatment of autoimmune diseases: selective targeting of myeloid but not plasmacytoid dendritic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Vitamin D receptor agonists' anti-inflammatory properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Calcemic Profiles: A Comparative Analysis of (24S)-MC 976 (Seocalcitol) and Calcitriol

For researchers, scientists, and drug development professionals, understanding the nuanced physiological effects of vitamin D analogs is paramount. This guide provides a detailed comparison of the calcemic activity of (24S)-MC 976, more commonly known as Seocalcitol or EB 1089, and the endogenous active form of vitamin D, calcitriol (B1668218). Seocalcitol has been developed as a vitamin D analog with potent anti-proliferative and pro-differentiating properties, alongside a significantly reduced impact on calcium metabolism, a critical factor for therapeutic applications where hypercalcemia is a limiting side effect.

This comparison delves into the experimental data that substantiates the lower calcemic activity of Seocalcitol compared to calcitriol, details the methodologies of key experiments, and illustrates the underlying signaling pathways.

Quantitative Comparison of Calcemic Activity

Experimental data from animal studies consistently demonstrates the reduced hypercalcemic potential of Seocalcitol when compared directly with calcitriol. The following table summarizes key findings from a study in rats, illustrating the differential impact of these two compounds on serum calcium levels.

Compound	Dose (µg/kg)	Mean Serum Calcium (mg/dL ± SE)	Control Serum Calcium (mg/dL ± SE)
Calcitriol	0.5	-	10.79 ± 0.1
1.0	14.47 ± 0.46
Seocalcitol (EB 1089)	0.5	-
1.0	12.59 ± 0.21

Data from a study in rats where compounds were administered via intraperitoneal injections.[1]

As the data indicates, at a dose of 1.0 µg/kg, Seocalcitol induced a significantly lower increase in serum calcium levels compared to calcitriol.[1] This observation is a cornerstone of Seocalcitol's therapeutic potential, suggesting a wider therapeutic window for applications where the calcemic side effects of calcitriol are prohibitive.

Experimental Protocols

To ensure a thorough understanding of the presented data, the following section outlines a detailed methodology for assessing the calcemic activity of vitamin D analogs in a rodent model, based on established experimental practices.

In Vivo Assessment of Calcemic Activity in Rats

Objective: To determine the effect of a vitamin D analog on serum calcium levels compared to a control.

Animal Model: Male Wistar rats are a commonly used model.

Experimental Groups:

• Vehicle Control Group: Receives the vehicle solution only (e.g., propylene (B89431) glycol).

• Test Compound Group(s): Receive the vitamin D analog (e.g., Seocalcitol) at various doses.

• Positive Control Group: Receives calcitriol at a dose known to induce hypercalcemia.

Procedure:

• Acclimatization: Animals are acclimatized to the laboratory conditions for a minimum of one week.

• Diet: Animals are maintained on a standard diet with normal calcium and phosphorus content.

• Administration of Compounds: The test compounds and controls are administered, typically via intraperitoneal (i.p.) or oral gavage, for a predetermined period (e.g., daily for 7 days).

• Blood Sampling: Blood samples are collected at baseline and at specified time points after administration (e.g., 24 hours after the final dose). Blood is typically collected via a standard method such as tail vein or cardiac puncture under anesthesia.

• Serum Calcium Measurement: Serum is separated from the blood samples by centrifugation. Total serum calcium concentration is then determined using a calcium-specific electrode or a colorimetric assay.

• Data Analysis: The mean serum calcium levels for each group are calculated and compared using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to determine the statistical significance of any observed differences.

Mechanistic Insights into Differential Calcemic Activity

The disparate calcemic effects of Seocalcitol and calcitriol can be attributed to their distinct interactions with the vitamin D receptor (VDR) and their influence on the expression of genes involved in calcium homeostasis, particularly the enzyme responsible for vitamin D catabolism, CYP24A1.

Vitamin D Receptor (VDR) Signaling Pathway

The biological actions of both calcitriol and Seocalcitol are mediated through the VDR. Upon binding to the VDR in the cytoplasm, the ligand-receptor complex translocates to the nucleus. Here, it forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences known as vitamin D response elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.

VDR Signaling Pathway

While both compounds activate this pathway, evidence suggests that Seocalcitol has a lower binding affinity for the VDR compared to calcitriol. This reduced affinity may lead to a less potent induction of genes responsible for intestinal calcium absorption and bone resorption, thus contributing to its lower calcemic effect.

Role of CYP24A1 in Vitamin D Catabolism

The enzyme 24-hydroxylase (CYP24A1) plays a crucial role in the inactivation of vitamin D metabolites, including calcitriol. The expression of the CYP24A1 gene is strongly induced by calcitriol itself, creating a negative feedback loop that controls the levels of the active hormone. The differential effects of Seocalcitol and calcitriol on CYP24A1 expression are a key area of investigation to fully elucidate their distinct calcemic profiles. It is hypothesized that Seocalcitol may be a more potent inducer of its own catabolism via CYP24A1, leading to a shorter half-life and reduced systemic exposure compared to calcitriol.

Experimental Workflow for Assessing Calcemic Activity

The following diagram outlines a typical experimental workflow for the preclinical evaluation of the calcemic activity of a novel vitamin D analog.

Preclinical Calcemic Activity Workflow

References

• 1. Inhibition of prostate cancer metastasis in vivo: a comparison of 1,23-dihydroxyvitamin D (calcitriol) and EB1089 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Antiproliferative Effects of (24S)-MC 976 and Other Vitamin D Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the antiproliferative effects of the vitamin D analog (24S)-MC 976, chemically known as 1,24(S)-dihydroxyvitamin D2, against other relevant compounds, including the active form of vitamin D3, 1,25-dihydroxyvitamin D3 (calcitriol). This document summarizes key experimental data, outlines methodologies for pivotal experiments, and visualizes the primary signaling pathway involved.

Executive Summary

(24S)-MC 976 has demonstrated potent antiproliferative activity across a range of cancer cell lines, including breast, prostate, colon, and leukemia.[1][2] Extensive in vitro studies have established that its efficacy in inhibiting cell growth is comparable to that of calcitriol, the biologically active form of vitamin D3.[1][3] A key advantage of (24S)-MC 976 is its lower calcemic activity, which suggests a potentially better safety profile for therapeutic applications.[2] The antiproliferative effects of (24S)-MC 976 are primarily mediated through the Vitamin D Receptor (VDR), initiating a signaling cascade that leads to cell cycle arrest and inhibition of proliferation.[2][4]

Quantitative Data on Antiproliferative Activity

The following table summarizes the reported antiproliferative efficacy of (24S)-MC 976 and 1,25-dihydroxyvitamin D3 across various cancer cell lines. It is important to note that direct IC50 values for (24S)-MC 976 are not consistently reported in the literature; however, its potency is repeatedly described as "equipotent" to 1,25-dihydroxyvitamin D3.

Compound	Cell Line	Cancer Type	Antiproliferative Effect	Reference
(24S)-MC 976	MCF-7	Breast Cancer	Equipotent to 1,25-dihydroxyvitamin D3	[1][2]
(1,24(S)-dihydroxyvitamin D2)	LNCaP	Prostate Cancer	Growth inhibition	[5]
HT-29	Colon Cancer	Equipotent to 1,25-dihydroxyvitamin D3	[1]
HL-60	Leukemia	Equipotent to 1,25-dihydroxyvitamin D3	[1]
ROS 17/2.8	Rat Osteosarcoma	Equipotent to 1,25-dihydroxyvitamin D3	[1]
1,25-dihydroxyvitamin D3	MCF-7	Breast Cancer	Growth inhibition (10.8% at 10nM, 34.9% at 100nM)	[6]
(Calcitriol)	LNCaP	Prostate Cancer	Antiproliferative action	[5]
HT-29	Colon Cancer	Growth inhibition	[1]
HL-60	Leukemia	Growth inhibition	[1]

Experimental Protocols

Detailed methodologies for key experiments cited in the literature are provided below to allow for replication and further investigation.

Cell Proliferation Assay ([³H]-Thymidine Incorporation)

This assay measures the rate of DNA synthesis as an indicator of cell proliferation.

Protocol:

• Cell Seeding: Cancer cell lines (e.g., MCF-7, HT-29, HL-60) are seeded in 24-well plates at a density of 5,000 cells/well and incubated overnight at 37°C.[7][8]

• Synchronization: To synchronize the cells at the G0/G1 phase of the cell cycle, the growth medium is replaced with a serum-free medium for 24 hours.[7][8]

• Treatment: The serum-free medium is replaced with fresh medium containing various concentrations of (24S)-MC 976, 1,25-dihydroxyvitamin D3, or other test compounds. Cells are incubated for an additional 72 hours.[7][8]

• Radiolabeling: [³H]-Thymidine is added to each well at a final concentration of 0.5 µCi/ml.[7][8]

• Harvesting and Measurement: After a defined incubation period with the radiolabel, cells are harvested, and the amount of incorporated [³H]-thymidine into the DNA is measured using a scintillation counter. The level of radioactivity is inversely proportional to the antiproliferative activity of the compound.

Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric assay used to determine cell density, based on the measurement of cellular protein content.

Protocol:

• Cell Seeding: Cells are seeded in 96-well plates at a density of 8,000 cells per well and incubated for 24 hours.[9]

• Treatment: The medium is replaced with fresh medium containing the vehicle control or serial dilutions of the vitamin D analogs (from 10 pM to 1 µM).[9]

• Fixation: After a 48-hour incubation period, the cells are fixed by adding 100 µL of cold 20% trichloroacetic acid (TCA) and incubating for 1 hour at 4°C.[9]

• Staining: The supernatant is discarded, and the plates are washed five times with sterile water. The plates are then air-dried. 100 µL of 0.4% SRB solution in 1% acetic acid is added to each well, and the plates are incubated at room temperature for 30 minutes.[9]

• Washing: Unbound dye is removed by washing five times with 1% acetic acid.

• Solubilization and Measurement: The plates are air-dried, and the bound stain is solubilized with 10 mM Tris base solution. The absorbance is read on a plate reader at a wavelength of 515 nm.

Signaling Pathway and Experimental Workflow

The antiproliferative effects of (24S)-MC 976 and other vitamin D analogs are predominantly mediated through the Vitamin D Receptor (VDR) signaling pathway. The following diagrams illustrate this pathway and a typical experimental workflow for assessing antiproliferative activity.

Caption: Vitamin D Receptor (VDR) Signaling Pathway.

References

• 1. The novel analog 1,24(S)-dihydroxyvitamin D2 is as equipotent as 1,25-dihydroxyvitamin D3 in growth regulation of cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1,24(S)-dihydroxyvitamin D2, an endogenous vitamin D2 metabolite, inhibits growth of breast cancer cells and tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-proliferative activity and target cell catabolism of the vitamin D analog 1 alpha,24(S)-(OH)2D2 in normal and immortalized human epidermal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Combination study of 1,24(S)-dihydroxyvitamin D2 and chemotherapeutic agents on human breast and prostate cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Combined effects of 1,25-dihydroxyvitamin D3 and platinum drugs on the growth of MCF-7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Novel Vitamin D Analogs as Potential Therapeutics: Metabolism, Toxicity Profiling, and Antiproliferative Activity | Anticancer Research [ar.iiarjournals.org]
• 8. Novel Vitamin D Analogs as Potential Therapeutics: The Metabolism, Toxicity Profiling, and Antiproliferative Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antiproliferative Activity of Non-Calcemic Vitamin D Analogs on Human Melanoma Lines in Relation to VDR and PDIA3 Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Confirming (24S)-MC 976-Induced Differentiation: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of (24S)-MC 976, a synthetic Vitamin D analog, and its role in inducing cellular differentiation. This document outlines key differentiation markers, compares its activity with other relevant compounds, and provides detailed experimental protocols for verification.

(24S)-MC 976, a derivative of Vitamin D3, has emerged as a compound of interest for its potential therapeutic applications, particularly in diseases characterized by cellular hyperproliferation and aberrant differentiation, such as psoriasis and certain cancers. Like other Vitamin D analogs, its mechanism of action is primarily linked to its ability to promote cellular differentiation and inhibit proliferation. This guide focuses on the key markers used to confirm this induced differentiation and provides a framework for comparative analysis against other well-established Vitamin D analogs, namely calcipotriol (B1668217) and the endogenous active form of Vitamin D3, calcitriol.

Comparative Analysis of Differentiation Marker Induction

The following table summarizes the known effects of (24S)-MC 976 and its alternatives on key keratinocyte differentiation markers. While direct quantitative comparisons are often proprietary or not publicly available, this table provides a qualitative and, where possible, quantitative overview based on existing research. Vitamin D analogs generally exert their effects by binding to the Vitamin D Receptor (VDR), which then modulates the expression of target genes.

Differentiation Marker	(24S)-MC 976	Calcipotriol	Calcitriol (1,25(OH)₂D₃)
Involucrin	Upregulation	Upregulation	Upregulation
Transglutaminase	Increased Activity	Increased Activity	Increased Activity
Keratin 1 (K1)	Upregulation	Upregulation	Upregulation
Keratin 10 (K10)	Upregulation	Upregulation	Upregulation
c-myc	Downregulation	Downregulation	Downregulation
VDR Binding Affinity	High	High	High

Experimental Protocols

To quantitatively assess the induction of differentiation markers by (24S)-MC 976 and its alternatives, the following experimental protocols are recommended.

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

This protocol is designed to measure the mRNA levels of key differentiation markers such as Involucrin, Transglutaminase, Keratin 1, and Keratin 10.

a. Cell Culture and Treatment:

• Culture human keratinocytes in an appropriate growth medium.

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with desired concentrations of (24S)-MC 976, calcipotriol, calcitriol, or vehicle control for 24-72 hours.

b. RNA Extraction and cDNA Synthesis:

• Lyse cells and extract total RNA using a commercially available kit (e.g., RNeasy Kit, Qiagen).

• Assess RNA quality and quantity using a spectrophotometer.

• Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad).

c. qPCR Reaction:

• Prepare a reaction mixture containing cDNA, SYBR Green master mix, and gene-specific primers for the target genes (Involucrin, TGM1, KRT1, KRT10) and a housekeeping gene (e.g., GAPDH, ACTB).

• Perform qPCR using a real-time PCR system.

• Analyze the data using the ΔΔCt method to determine the fold change in gene expression relative to the vehicle control.

Western Blotting for Protein Expression Analysis

This protocol allows for the detection and quantification of differentiation marker proteins.

a. Protein Extraction:

• After treatment as described above, wash cells with ice-cold PBS.

• Lyse cells in RIPA buffer containing protease inhibitors.

• Quantify protein concentration using a BCA protein assay.

b. SDS-PAGE and Protein Transfer:

• Denature protein lysates and separate them on an SDS-polyacrylamide gel.

• Transfer the separated proteins to a PVDF membrane.

c. Immunoblotting:

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies against Involucrin, Transglutaminase, Keratin 1, or Keratin 10 overnight at 4°C.

• Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Quantify band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Flow Cytometry for Cell Surface Marker Analysis

This protocol is suitable for analyzing the expression of cell surface differentiation markers.

a. Cell Preparation:

• Harvest treated cells by trypsinization and wash with PBS.

• Resuspend cells in FACS buffer (PBS with 1% BSA).

b. Antibody Staining:

• Incubate cells with a fluorescently conjugated primary antibody against a relevant cell surface differentiation marker for 30 minutes on ice in the dark.

• Wash the cells twice with FACS buffer to remove unbound antibodies.

c. Data Acquisition and Analysis:

• Resuspend cells in FACS buffer.

• Acquire data on a flow cytometer.

• Analyze the data using appropriate software to determine the percentage of positive cells and the mean fluorescence intensity.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the putative signaling pathway of (24S)-MC 976 and a typical experimental workflow for confirming differentiation markers.

Caption: Putative signaling pathway of (24S)-MC 976-induced differentiation.

Caption: Experimental workflow for confirming differentiation markers.

Comparative Analysis of (24S)-MC 976 Cross-Reactivity with Nuclear Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for evaluating the cross-reactivity of the synthetic vitamin D analog, (24S)-MC 976, against a panel of nuclear receptors. While (24S)-MC 976 is a known high-affinity ligand for the Vitamin D Receptor (VDR), its selectivity is a critical parameter for therapeutic development.[1][2] Understanding its potential interactions with other nuclear receptors is essential for predicting off-target effects and elucidating its full pharmacological profile.

Introduction to (24S)-MC 976 and Nuclear Receptor Cross-Reactivity

(24S)-MC 976, a synthetic analog of calcitriol (B1668218) (the active form of Vitamin D3), is a potent modulator of the Vitamin D Receptor (VDR).[3][4] The VDR is a member of the nuclear receptor superfamily of ligand-activated transcription factors.[5] Upon ligand binding, VDR forms a heterodimer with the Retinoid X Receptor (RXR) and binds to specific DNA sequences known as Vitamin D Response Elements (VDREs) to regulate the transcription of target genes.[5][6] These genes are involved in a wide array of physiological processes, including calcium homeostasis, immune function, and cell proliferation and differentiation.[7][8][9]

Given the structural similarities within the nuclear receptor superfamily, it is crucial to assess the selectivity of a VDR ligand like (24S)-MC 976. Cross-reactivity with other nuclear receptors, such as the Farnesoid X Receptor (FXR), Liver X Receptor (LXR), Pregnane X Receptor (PXR), and Constitutive Androstane Receptor (CAR), could lead to unintended biological effects.

Experimental Methodologies for Assessing Cross-Reactivity

To evaluate the cross-reactivity of (24S)-MC 976, two primary types of in vitro assays are recommended: competitive binding assays and cell-based transactivation assays.

Competitive Radioligand Binding Assays

These assays determine the ability of a test compound to displace a radiolabeled ligand from the ligand-binding domain (LBD) of a specific nuclear receptor. The data generated allows for the calculation of the inhibition constant (Ki), a measure of the compound's binding affinity.

Experimental Protocol:

• Receptor Preparation: Express and purify the ligand-binding domains (LBDs) of the target nuclear receptors (VDR, FXR, LXR, PXR, CAR, RXR, etc.).

• Radioligand Selection: Choose a high-affinity radiolabeled ligand for each receptor.

• Assay Setup: In a multi-well plate, incubate a fixed concentration of the receptor LBD and its corresponding radioligand with a range of concentrations of (24S)-MC 976.

• Incubation: Allow the reaction to reach equilibrium.

• Separation of Bound and Free Ligand: Separate the receptor-bound radioligand from the unbound radioligand using a filtration method.

• Quantification: Measure the radioactivity of the bound fraction using a scintillation counter.

• Data Analysis: Plot the percentage of radioligand displaced against the concentration of (24S)-MC 976. Calculate the IC50 value (the concentration of (24S)-MC 976 that displaces 50% of the radioligand) and then convert it to a Ki value using the Cheng-Prusoff equation.

Cell-Based Transactivation Assays

These reporter gene assays measure the ability of a compound to activate or inhibit the transcriptional activity of a nuclear receptor in a cellular context.

Experimental Protocol:

• Cell Culture: Use a suitable mammalian cell line (e.g., HEK293T, HepG2) that does not endogenously express the nuclear receptors of interest to a high degree.

• Plasmids: Co-transfect the cells with two plasmids:

  • An expression vector containing the full-length nuclear receptor or a fusion of its LBD with a GAL4 DNA-binding domain.

  • A reporter vector containing a luciferase gene under the control of a promoter with response elements for the specific nuclear receptor (or GAL4 upstream activating sequences).

• Compound Treatment: After transfection, treat the cells with a range of concentrations of (24S)-MC 976. Include a known agonist for each receptor as a positive control.

• Incubation: Incubate the cells for 24-48 hours to allow for receptor activation and reporter gene expression.

• Lysis and Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer.

• Data Analysis: Plot the luciferase activity against the concentration of (24S)-MC 976. Calculate the EC50 value (the concentration that produces 50% of the maximal response) for agonism. For antagonism, the assay is run in the presence of a known agonist, and the IC50 for inhibition is determined.

Data Presentation for Comparative Analysis

The quantitative data obtained from these assays should be summarized in clear and concise tables to facilitate comparison.

Table 1: Comparative Binding Affinity of (24S)-MC 976 for Various Nuclear Receptors

Nuclear Receptor	Reference Ligand	Ki (nM) of Reference Ligand	Ki (nM) of (24S)-MC 976	Selectivity Fold (Ki NR / Ki VDR)
VDR	Calcitriol	Value	Value	1
FXR	GW4064	Value	Value	Value
LXRα	T0901317	Value	Value	Value
LXRβ	T0901317	Value	Value	Value
PXR	Rifampicin	Value	Value	Value
CAR	CITCO	Value	Value	Value
RXRα	9-cis-Retinoic Acid	Value	Value	Value

Note: "Value" indicates where experimentally determined data would be placed.

Table 2: Comparative Transcriptional Activation of Nuclear Receptors by (24S)-MC 976

Nuclear Receptor	Reference Agonist	EC50 (nM) of Reference Agonist	EC50 (nM) of (24S)-MC 976 (Agonism)	% Max Activation vs. Reference	IC50 (nM) of (24S)-MC 976 (Antagonism)
VDR	Calcitriol	Value	Value	Value	Value
FXR	GW4064	Value	Value	Value	Value
LXRα	T0901317	Value	Value	Value	Value
LXRβ	T0901317	Value	Value	Value	Value
PXR	Rifampicin	Value	Value	Value	Value
CAR	CITCO	Value	Value	Value	Value
RXRα	9-cis-Retinoic Acid	Value	Value	Value	Value

Note: "Value" indicates where experimentally determined data would be placed. "% Max Activation" is relative to the maximal activation achieved by the reference agonist.

Visualizing Signaling Pathways and Experimental Workflows

Vitamin D Receptor Signaling Pathway

The primary mechanism of action for (24S)-MC 976 is through the VDR signaling pathway. Upon binding, it induces a conformational change in the VDR, leading to heterodimerization with RXR and subsequent modulation of gene transcription.

References

• 1. New analogs of vitamin D3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Calcipotriol (MC 903), a novel vitamin D3 analogue stimulates terminal differentiation and inhibits proliferation of cultured human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Effects of calcitriol and its analogues, calcipotriol (MC 903) and 20-epi-1alpha,25-dihydroxyvitamin D3 (MC 1288), on calcium influx and DNA synthesis in cultured muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Vitamin D receptor - Wikipedia [en.wikipedia.org]
• 6. Vitamin D and Its Target Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Vitamin D receptor signaling mechanisms: Integrated actions of a well-defined transcription factor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Vitamin D and Its Target Genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Primary Vitamin D Target Genes of Human Monocytes [frontiersin.org]

Safety & Regulatory Compliance

Proper Disposal of (24R)-MC 976: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides essential information and step-by-step procedures for the safe disposal of (24R)-MC 976, a Vitamin D3 derivative.

I. Essential Safety and Handling

Before disposal, it is imperative to handle (24R)-MC 976 with appropriate safety measures to minimize risks of exposure. Adherence to the guidelines outlined in the Material Safety Data Sheet (MSDS) is mandatory.

Personal Protective Equipment (PPE) and Handling:

• Always use personal protective equipment, including chemical-resistant gloves, safety goggles, and a lab coat.[1]

• In instances of inadequate ventilation, respiratory protection is necessary.[1]

• Avoid direct contact with the skin, eyes, and clothing.[1]

• Prevent the formation of dust and aerosols during handling.[1]

• Thoroughly wash hands and any exposed skin after handling the compound.[1]

Storage of (24R)-MC 976 Waste:

• Waste should be stored in a tightly closed, suitable container in a dry, well-ventilated area.[1]

• For long-term storage of the compound before use, a temperature of -20°C is recommended, while short-term storage can be at 2-8°C.[1]

II. Disposal Protocol for (24R)-MC 976

The recommended method for the disposal of (24R)-MC 976 is to treat it as hazardous chemical waste. Direct disposal into the sanitary sewer or general trash is not advised.

Step-by-Step Disposal Procedure:

• Segregation and Containment:

  • Carefully collect any waste containing (24R)-MC 976.

  • If dealing with a solid form, sweep and shovel the material, taking care to avoid creating dust.[1]

  • Place the waste into a designated, chemically compatible, and sealable container.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the chemical name: "(24R)-MC 976".

  • Include any other components mixed with the waste.

• Storage Pending Disposal:

  • Store the sealed container in a designated satellite accumulation area for hazardous waste.

  • Ensure the storage area is secure and away from incompatible materials such as strong oxidizing/reducing agents and strong acids or alkalis.[1]

• Arranging for Professional Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for pickup and disposal.

  • Disposal must be conducted in accordance with all applicable federal, state, and local regulations.

Environmental Protection: It is crucial to prevent (24R)-MC 976 from entering the environment. Do not allow the product to be released into drains or waterways.[1]

III. Quantitative Disposal Data

Specific quantitative limits for the disposal of (24R)-MC 976 are not defined. The guiding principle is the complete containment and proper disposal of any quantity as hazardous waste.

Parameter	Guideline	Source
Disposal Method	Treat as hazardous waste.	Best Practice
Sewer/Drain Disposal	Prohibited.	[1]
Solid Waste Disposal	Prohibited.	Best Practice
Container Type	Suitable, closed, and properly labeled.	[1]

IV. Experimental Protocols for Degradation

Currently, there are no established and verified experimental protocols for the chemical neutralization or degradation of (24R)-MC 976 in a standard laboratory setting. Therefore, the most reliable and safest method of disposal is through a certified hazardous waste management service.

V. Logical Workflow for Disposal

The following diagram outlines the decision-making process for the proper disposal of (24R)-MC 976 waste in a laboratory setting.

Caption: Workflow for the safe disposal of (24R)-MC 976.

References

• 1. biocrick.com [biocrick.com]